Azapetine hydrochloride

• CAS: 65-15-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Mechanism of Action of Azapetine Hydrochloride on Smooth Muscle

Abstract

This technical guide provides a comprehensive examination of the molecular mechanisms underpinning the action of azapetine hydrochloride on smooth muscle. Azapetine, a dibenzazepine derivative, historically utilized as a peripheral vasodilator, exerts its primary effects through the antagonism of alpha-adrenergic receptors. This document will deconstruct its interaction with α1- and α2-adrenergic receptors, elucidate the subsequent downstream signaling cascades, and detail the physiological ramification of these interactions—namely, smooth muscle relaxation and vasodilation. Furthermore, we will present established experimental protocols for the characterization of azapetine's pharmacological profile, including in vitro tissue bath methodologies and quantitative analysis of competitive antagonism. This guide is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistic understanding of azapetine's action.

Introduction: Re-examining a Classic Vasodilator

Azapetine, chemically known as 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine, is a compound that garnered attention in the mid-20th century for its utility as a peripheral vasodilator in conditions characterized by vasospasm[1]. While its clinical use has largely been superseded by newer agents, the study of azapetine provides a valuable model for understanding the fundamental principles of adrenergic pharmacology and its influence on smooth muscle physiology. This guide moves beyond a superficial classification, offering a detailed exploration of the molecular choreography initiated by azapetine at the receptor level, through intracellular signaling, to the ultimate physiological response of smooth muscle relaxation.

Pharmacological Profile: A Non-Selective Alpha-Adrenergic Antagonist

The principal mechanism of action of azapetine is its function as a competitive antagonist at both alpha-1 (α1) and alpha-2 (α2) adrenergic receptors[1]. This non-selective blockade is the cornerstone of its vasodilatory effects. Adrenergic receptors are key components of the sympathetic nervous system, mediating the effects of catecholamines like norepinephrine and epinephrine[2]. By physically occupying the binding sites on these receptors, azapetine prevents the endogenous agonists from initiating the signaling cascade that leads to smooth muscle contraction.

The compound exhibits a notable affinity for both receptor subtypes, with reported IC50 values of 6.69 μM for α1 and 5.89 μM for α2 receptors[1]. This similar affinity for both subtypes underscores its non-selective nature.

Parameter	Value	Receptor Subtype
IC50	6.69 μM	Alpha-1 Adrenergic Receptor
IC50	5.89 μM	Alpha-2 Adrenergic Receptor
Table 1: Reported IC50 values for Azapetine at Alpha-Adrenergic Receptors[1].

Core Mechanism of Action in Vascular Smooth Muscle

The relaxation of vascular smooth muscle by azapetine is a direct consequence of its antagonism at α1 and α2-adrenergic receptors. These two receptor subtypes, while both contributing to vasoconstriction, do so via distinct signaling pathways.

Blockade of the α1-Adrenergic Receptor Pathway

The α1-adrenergic receptors, predominantly found on vascular smooth muscle, are G-protein coupled receptors (GPCRs) linked to the Gq family of G-proteins[2]. The canonical signaling pathway initiated by agonist binding is as follows:

• Agonist (e.g., Norepinephrine) Binding: Norepinephrine released from sympathetic nerve terminals binds to the α1-adrenergic receptor.

• Gq Protein Activation: This binding induces a conformational change in the receptor, activating the associated Gq protein.

• Phospholipase C (PLC) Activation: The activated Gq protein stimulates the enzyme phospholipase C.

• Second Messenger Generation: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Release: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the sarcoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.

• Smooth Muscle Contraction: The increased intracellular Ca2+ concentration leads to the activation of calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chains, leading to cross-bridge cycling and smooth muscle contraction.

Azapetine, as a competitive antagonist, blocks step 1 of this cascade. By preventing norepinephrine from binding to the α1-receptor, it effectively halts the entire downstream signaling process, leading to a decrease in intracellular calcium and subsequent smooth muscle relaxation.

Figure 1: Azapetine's blockade of the α1-adrenergic signaling pathway.

Blockade of the α2-Adrenergic Receptor Pathway

While α1 receptors are the primary mediators of vasoconstriction in most large blood vessels, α2-adrenergic receptors also contribute to smooth muscle tone. These receptors are coupled to the Gi family of G-proteins and their stimulation leads to vasoconstriction through a different mechanism:

• Agonist Binding: Norepinephrine binds to the α2-adrenergic receptor.

• Gi Protein Activation: This activates the associated Gi protein.

• Adenylyl Cyclase Inhibition: The activated Gi protein inhibits the enzyme adenylyl cyclase.

• cAMP Reduction: This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).

• Promotion of Contraction: Since cAMP normally promotes smooth muscle relaxation (by inhibiting MLCK), a decrease in its concentration facilitates a contractile state.

Azapetine's antagonism at α2-receptors prevents this decrease in cAMP, thereby contributing to an overall relaxation of the smooth muscle. Additionally, presynaptic α2-receptors on sympathetic nerve terminals act as a negative feedback mechanism, inhibiting further norepinephrine release. Blockade of these presynaptic receptors by azapetine can lead to an increase in norepinephrine release, which could potentially counteract some of the postsynaptic blockade.

Figure 2: Azapetine's blockade of the α2-adrenergic signaling pathway.

Potential Secondary Mechanisms

While the primary mechanism of azapetine is α-adrenergic blockade, it is plausible that, like other vasodilators, it may possess secondary or off-target effects, especially at higher concentrations. These could include:

• Direct effects on ion channels: Some vasodilators can directly modulate the activity of calcium or potassium channels in the smooth muscle cell membrane.

• Phosphodiesterase (PDE) inhibition: Inhibition of PDEs would lead to an increase in intracellular cAMP and/or cGMP, both of which are potent smooth muscle relaxants.

It is important to note that extensive modern research to confirm these secondary mechanisms for azapetine is limited.

Experimental Validation & Protocols

The characterization of azapetine's mechanism of action relies on established in vitro pharmacological techniques. The isolated tissue bath is the gold standard for studying the effects of drugs on smooth muscle contractility.

In Vitro Model: Isolated Aortic Rings

The thoracic aorta from rats or rabbits is a commonly used preparation for studying vascular smooth muscle responses. It is a robust tissue that expresses a high density of α1-adrenergic receptors.

Experimental Protocol: Characterizing Competitive Antagonism

This protocol outlines the steps to determine the nature of azapetine's antagonism and to quantify its potency.

Materials:

• Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11.1)

• Phenylephrine (α1-adrenergic agonist)

• Azapetine hydrochloride

• Isolated tissue bath system with force transducers

• Data acquisition system

Procedure:

• Tissue Preparation:

  • Humanely euthanize a rat and excise the thoracic aorta.

  • Place the aorta in cold Krebs-Henseleit solution and carefully remove adherent connective and adipose tissue.

  • Cut the aorta into rings of 2-3 mm in width.

• Mounting:

  • Mount the aortic rings in the tissue baths containing Krebs-Henseleit solution at 37°C and bubble with 95% O2 / 5% CO2.

  • Apply a resting tension of 1.5-2.0 g and allow the tissue to equilibrate for at least 60 minutes.

• Viability Check:

  • Contract the tissue with a high concentration of KCl (e.g., 80 mM) to ensure viability. Wash the tissue and allow it to return to baseline.

• Control Agonist Dose-Response Curve:

  • Generate a cumulative concentration-response curve for phenylephrine. Start with a low concentration (e.g., 1 nM) and increase the concentration in logarithmic increments until a maximal response is achieved.

  • Wash the tissue extensively and allow it to return to baseline.

• Antagonist Incubation:

  • Incubate the tissue with a known concentration of azapetine for a predetermined time (e.g., 30 minutes) to allow for equilibration.

• Dose-Response Curve in the Presence of Antagonist:

  • Repeat the cumulative concentration-response curve for phenylephrine in the presence of azapetine.

• Repeat with Multiple Antagonist Concentrations:

  • Repeat steps 4-6 with increasing concentrations of azapetine.

Figure 3: Experimental workflow for characterizing azapetine's antagonism.

Quantitative Analysis & Data Interpretation

The data obtained from the experimental protocol can be used to quantify the potency and nature of azapetine's antagonism.

Dose-Response Curves and Schild Analysis

For a competitive antagonist like azapetine, increasing concentrations will cause a parallel rightward shift in the agonist (phenylephrine) dose-response curve, with no change in the maximal response. This is because the antagonism can be overcome by increasing the concentration of the agonist.

Schild analysis is a powerful tool to quantify this competitive antagonism. It involves calculating the dose ratio (r) , which is the ratio of the agonist concentration required to produce a certain effect in the presence of the antagonist to the concentration required for the same effect in its absence.

A Schild plot is then constructed by plotting log(r-1) against the negative logarithm of the antagonist concentration. For a competitive antagonist, this plot should be a straight line with a slope of 1. The x-intercept of this line provides the pA2 value .

The pA2 value is the negative logarithm of the molar concentration of an antagonist that would produce a 2-fold shift in the agonist dose-response curve. It is a measure of the antagonist's affinity for the receptor, independent of the agonist used. A higher pA2 value indicates a more potent antagonist.

Conclusion & Future Directions

Azapetine hydrochloride acts as a potent vasodilator through its non-selective, competitive antagonism of α1- and α2-adrenergic receptors on smooth muscle. By blocking the signaling pathways that lead to increases in intracellular calcium and decreases in cAMP, it effectively promotes smooth muscle relaxation. The principles of its action, though studied for decades, remain a cornerstone of autonomic pharmacology.

Future research could focus on re-evaluating azapetine using modern techniques to definitively characterize its receptor subtype selectivity and to explore potential secondary mechanisms of action that may contribute to its overall pharmacological profile. Such studies would not only provide a more complete picture of this classic drug but could also offer insights into the nuances of adrenergic receptor pharmacology.

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The Rise and Fall of a Mid-Century Vasodilator: An In-depth History of Azapetine Hydrochloride

A deep dive into the scientific journey of Azapetine hydrochloride, from its synthesis as a novel dibenzazepine derivative to its clinical application as a peripheral vasodilator and eventual obsolescence in the face of advancing pharmacology.

Introduction: The Quest for Vasodilators in Post-War Medicine

The mid-20th century marked a fervent era in pharmaceutical research, with a pressing need for effective treatments for cardiovascular ailments. Among these, peripheral vascular diseases (PVDs), characterized by the narrowing of blood vessels and reduced blood flow to the limbs, posed a significant clinical challenge. The therapeutic strategy of vasodilation—widening blood vessels to improve circulation—became a focal point of drug discovery. It was within this context that a novel dibenzazepine derivative, Azapetine, emerged as a promising therapeutic agent. This technical guide will provide a comprehensive history of the discovery and development of Azapetine hydrochloride, exploring its chemical synthesis, pharmacological action, clinical applications, and the factors that led to its eventual decline in use.

The Genesis of Azapetine: A Tale of Chemical Exploration

The precise origins of Azapetine's discovery are rooted in the broader exploration of dibenzazepine compounds in the mid-20th century. While the specific "eureka" moment is not extensively documented in readily available literature, the development of Azapetine, chemically known as 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine, can be attributed to the chemical and pharmacological research likely conducted at Hoffmann-La Roche. The focus of this research was on synthesizing novel compounds with potential cardiovascular activity.

Chemical Synthesis: Building the Dibenzazepine Core

The synthesis of Azapetine hydrochloride involves the construction of the characteristic tricyclic dibenzazepine core, followed by the introduction of the allyl group at the nitrogen atom. While the original patent detailing the exact initial synthesis is not readily accessible, the general synthetic routes for dibenz[c,e]azepine derivatives of that era provide a likely pathway.

A plausible synthetic approach would have involved:

• Formation of the Dibenzazepine Nucleus: This could be achieved through intramolecular cyclization reactions of appropriately substituted biphenyl derivatives.

• N-Alkylation: The secondary amine of the 6,7-dihydro-5H-dibenz[c,e]azepine intermediate would then be alkylated using an allyl halide (e.g., allyl bromide) to introduce the functionally important allyl group.

• Salt Formation: The final step would involve reacting the free base with hydrochloric acid to form the more stable and water-soluble hydrochloride salt, Azapetine hydrochloride.

This synthetic strategy was a common approach for generating a variety of N-substituted dibenzazepine analogs for pharmacological screening.

Pharmacological Profile: Unraveling the Mechanism of Action

Early pharmacological studies quickly identified Azapetine as a potent vasodilator. Its mechanism of action was elucidated to be through the blockade of the sympathetic nervous system, specifically by acting as an alpha-adrenergic receptor antagonist.

Non-Selective Alpha-Adrenergic Blockade

Azapetine is a non-selective alpha-blocker, meaning it antagonizes both alpha-1 and alpha-2 adrenergic receptors. This dual blockade is central to its vasodilatory effects.

• Alpha-1 Adrenergic Receptors: Located on the smooth muscle of blood vessels, these receptors are primarily responsible for vasoconstriction when stimulated by norepinephrine and epinephrine. By blocking these receptors, Azapetine prevents this constriction, leading to arterial and venous relaxation and a subsequent increase in blood flow.

• Alpha-2 Adrenergic Receptors: These receptors are found on presynaptic nerve terminals and, when activated, inhibit the further release of norepinephrine. By also blocking these presynaptic autoreceptors, Azapetine can paradoxically increase the release of norepinephrine. However, the predominant clinical effect is vasodilation due to the potent blockade of the postsynaptic alpha-1 receptors.

The following diagram illustrates the mechanism of action of Azapetine at the neuroeffector junction of a blood vessel:

An In-depth Technical Guide to the Alpha-1 vs. Alpha-2 Adrenergic Receptor Affinity of Azapetine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Adrenergic System and the Role of Alpha-Adrenoceptors

The adrenergic system, a cornerstone of physiological regulation, orchestrates a vast array of bodily functions, from cardiovascular tone to metabolic control.[2] This system is mediated by the interaction of catecholamines, such as norepinephrine and epinephrine, with adrenergic receptors, which are members of the G protein-coupled receptor (GPCR) superfamily.[3] These receptors are broadly classified into alpha (α) and beta (β) adrenoceptors, with the alpha receptors further subdivided into α1 and α2 subtypes.[4]

Alpha-1 adrenergic receptors are primarily coupled to Gq proteins and are typically located postsynaptically on smooth muscle cells.[5] Their activation leads to vasoconstriction, mydriasis, and glycogenolysis. In contrast, alpha-2 adrenergic receptors are predominantly coupled to Gi proteins and are found on both presynaptic nerve terminals, where they inhibit norepinephrine release through a negative feedback mechanism, and on some postsynaptic cells, contributing to effects like sedation and analgesia.[2][6]

Pharmacological agents that can differentiate between these receptor subtypes are invaluable tools for both research and therapeutic applications. Azapetine, historically used as a peripheral vasodilator, is known to act as an antagonist at both α1 and α2 receptors.[1] Understanding its relative affinity for these two receptor classes is crucial for elucidating its mechanism of action and predicting its physiological effects.

Azapetine Hydrochloride: A Pharmacological Profile

Azapetine is chemically known as 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine.[7] Its primary pharmacological action is the blockade of alpha-adrenergic receptors, which leads to the relaxation of vascular smooth muscle and subsequent vasodilation.[1] This action made it a subject of investigation for peripheral vascular diseases.[1]

Comparative Affinity at Alpha-1 and Alpha-2 Receptors

Receptor Subtype	Reported IC50 (μM)
Alpha-1 (α1)	6.69[1]
Alpha-2 (α2)	5.89[1]

These IC50 values suggest that azapetine exhibits a slight preference for the α2-adrenergic receptor over the α1 subtype. However, as the values are of the same order of magnitude, azapetine is best classified as a non-selective alpha-adrenergic antagonist . It is important to note that IC50 values are dependent on experimental conditions, including the concentration of the competing radioligand. For a more definitive measure of affinity, the determination of the inhibition constant (Ki) is recommended, as detailed in the experimental protocols below.

Signaling Pathways: The Divergent Worlds of Alpha-1 and Alpha-2 Receptors

The distinct physiological effects of α1 and α2 receptor activation stem from their coupling to different intracellular signaling cascades.

The Alpha-1 Adrenergic Receptor Signaling Pathway

Activation of α1-adrenergic receptors by an agonist, such as norepinephrine, initiates a signaling cascade mediated by the Gq/11 family of G proteins. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytosol. The elevated intracellular Ca2+ and DAG synergistically activate protein kinase C (PKC), which then phosphorylates a variety of downstream targets, leading to the characteristic physiological responses, such as smooth muscle contraction.

Alpha-1 Adrenergic Receptor Signaling Pathway

The Alpha-2 Adrenergic Receptor Signaling Pathway

The α2-adrenergic receptor, upon agonist binding, couples to the Gi/o family of inhibitory G proteins.[8] The activated α-subunit of the Gi protein directly inhibits the enzyme adenylyl cyclase. This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[6] A reduction in cAMP levels leads to decreased activity of protein kinase A (PKA), which in turn alters the phosphorylation state of various downstream effectors. In presynaptic neurons, this cascade ultimately results in the inhibition of norepinephrine release.

Alpha-2 Adrenergic Receptor Signaling Pathway

Experimental Protocols for Characterizing Azapetine's Receptor Affinity

To provide a definitive, quantitative comparison of azapetine's affinity for α1 and α2 adrenoceptors, rigorous pharmacological assays are required. The following protocols outline the standard methodologies for determining both binding affinity (Ki) and functional antagonist potency (pA2).

Radioligand Binding Assay: Determining the Inhibition Constant (Ki)

This protocol describes a competitive radioligand binding assay to determine the Ki of azapetine hydrochloride for α1 and α2 adrenergic receptors. This assay measures the ability of unlabeled azapetine to displace a radiolabeled ligand that is known to bind with high affinity and selectivity to the receptor of interest.

Radioligand Binding Assay Workflow

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize tissues or cultured cells known to express the target adrenergic receptor subtype (e.g., rat cerebral cortex for both, or cell lines specifically overexpressing human α1 or α2 receptors) in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.

  • Pellet the membranes from the supernatant by high-speed centrifugation (e.g., 40,000 x g for 30 minutes at 4°C).

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in an appropriate assay buffer and determine the protein concentration (e.g., using a Bradford or BCA assay).

• Competitive Binding Assay:

  • In a 96-well plate, combine the prepared cell membranes (typically 20-50 µg of protein), a fixed concentration of a suitable radioligand (e.g., [³H]-Prazosin for α1 receptors, [³H]-Yohimbine for α2 receptors, typically at a concentration near their Kd value), and varying concentrations of azapetine hydrochloride.

  • Include control wells for:

    • Total binding: Membranes and radioligand only.

    • Non-specific binding: Membranes, radioligand, and a high concentration of a non-radiolabeled, high-affinity competing ligand (e.g., phentolamine) to saturate all specific binding sites.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Separation and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., GF/B or GF/C) using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound or non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding at each azapetine concentration by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a percentage of the control (total specific binding in the absence of azapetine) against the logarithm of the azapetine concentration.

  • Fit the resulting dose-response curve using non-linear regression to determine the IC50 value for azapetine.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation :

    • Ki = IC50 / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.

Functional Antagonism Assay: Schild Analysis for pA2 Determination

Schild analysis is a powerful method to characterize the nature of antagonism and to determine the antagonist's potency, expressed as the pA2 value. The pA2 is the negative logarithm of the molar concentration of an antagonist that necessitates a two-fold increase in the agonist concentration to produce the same response. For a competitive antagonist, the pA2 is theoretically equal to the pKb (the negative log of the Ki).

Step-by-Step Methodology:

• Tissue/Cell Preparation:

  • Prepare an isolated tissue preparation that exhibits a contractile or other measurable response to an α1 or α2 agonist (e.g., rat aorta strips for α1, rabbit saphenous vein for α2).

  • Alternatively, use a cell-based assay that measures a downstream signaling event (e.g., calcium mobilization for α1, or inhibition of forskolin-stimulated cAMP production for α2).

• Agonist Dose-Response Curves:

  • Generate a cumulative concentration-response curve for a suitable agonist (e.g., phenylephrine for α1, clonidine or UK-14,304 for α2).

  • Wash the preparation and allow it to return to baseline.

• Antagonist Incubation and Subsequent Agonist Curves:

  • Incubate the preparation with a fixed concentration of azapetine hydrochloride for a predetermined equilibration period.

  • In the continued presence of azapetine, generate a second agonist concentration-response curve. A competitive antagonist like azapetine should cause a parallel rightward shift in the curve with no change in the maximal response.

  • Repeat this procedure with at least two other increasing concentrations of azapetine.

• Data Analysis (Schild Plot Construction):

  • For each concentration of azapetine, calculate the dose ratio (DR) . The DR is the ratio of the agonist EC50 in the presence of the antagonist to the agonist EC50 in the absence of the antagonist.

  • Calculate log(DR - 1) for each antagonist concentration.

  • Plot log(DR - 1) on the y-axis against the negative logarithm of the molar concentration of azapetine on the x-axis.

  • Perform a linear regression on the plotted data.

  • The x-intercept of the regression line is the pA2 value .

  • The slope of the line should be close to 1.0, which is indicative of competitive antagonism.

Conclusion: A Non-Selective Antagonist with a Slight Inclination

Based on the available IC50 data, azapetine hydrochloride functions as a non-selective alpha-adrenergic antagonist, exhibiting a marginal preference for α2 over α1 receptors.[1] This profile underpins its vasodilatory effects, which result from the blockade of both postsynaptic α1 receptors on vascular smooth muscle and presynaptic α2 autoreceptors, the latter of which would enhance norepinephrine release that could partially counteract the α1 blockade.

For drug development professionals and researchers, a more precise characterization using the detailed protocols for determining Ki and pA2 values is strongly recommended. Such data would provide a more definitive understanding of azapetine's receptor pharmacology and would be invaluable for the development of new, more selective adrenergic modulators. The methodologies and theoretical framework presented in this guide offer a robust foundation for these further investigations into the nuanced interactions of compounds with the adrenergic system.

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An In-depth Technical Guide to Azapetine Hydrochloride: Structure, Properties, and Pharmacological Profile

This guide provides a comprehensive technical overview of Azapetine hydrochloride, a synthetic benzazepine derivative. Designed for researchers, scientists, and professionals in drug development, this document delves into the molecule's core chemical structure, physicochemical properties, pharmacological mechanism, and historical context.

Introduction: A Profile of Azapetine

Azapetine is a peripheral vasodilator that was investigated in the mid-20th century for the treatment of vasospastic peripheral arterial diseases.[1] Chemically, it is a dibenz[c,e]azepine derivative, and its therapeutic effect stems from its function as an alpha-adrenergic receptor antagonist.[1] By blocking these receptors, Azapetine induces relaxation of the smooth muscle in peripheral blood vessels, leading to improved blood flow in the extremities.[1] Marketed under the trade name Ilidar, its clinical use has largely been superseded by newer agents with more favorable specificity and side-effect profiles. Today, Azapetine and its salts, including the hydrochloride form, are primarily utilized in research settings.

Molecular Structure and Physicochemical Properties

The hydrochloride salt of Azapetine is formed by the reaction of the parent base, Azapetine, with hydrochloric acid. This conversion is a standard pharmaceutical practice to improve the compound's stability and solubility.

Molecular Structure

The core of the molecule is a tricyclic dibenz[c,e]azepine system. An allyl group is attached to the nitrogen atom at position 6 of the azepine ring.

Caption: 2D structure of Azapetine Hydrochloride.

Physicochemical Data

The key identifying and physical properties of Azapetine hydrochloride are summarized in the table below for quick reference.

Property	Value	Source
IUPAC Name	6-prop-2-enyl-5,7-dihydrobenzo[d][2]benzazepine;hydrochloride	[2][3]
CAS Number	65-15-6	[2][3][4]
Molecular Formula	C₁₇H₁₇N · HCl (or C₁₇H₁₈ClN)	[2][3]
Molecular Weight	271.78 g/mol	[2][4]
Synonyms	Azapetine HCl, 6-Allyl-6,7-dihydro-5H-dibenz[c,e]azepine hydrochloride	[3][4]
Parent Compound CAS	146-36-1 (Azapetine)	[3][5]
Appearance	Neat (Form not specified)	[4]

Pharmacology and Mechanism of Action

The therapeutic utility of Azapetine is rooted in its interaction with the adrenergic nervous system.

Mechanism of Action

Azapetine functions as a non-selective alpha-adrenergic receptor antagonist.[1] It blocks both α₁ and α₂-adrenergic receptors, which are key components of the sympathetic nervous system responsible for mediating vasoconstriction.[1]

• α₁-Adrenergic Receptors: Located on the postsynaptic membrane of vascular smooth muscle cells. Their stimulation by catecholamines (e.g., norepinephrine) leads to vasoconstriction.

• α₂-Adrenergic Receptors: Located on the presynaptic nerve terminal. Their stimulation inhibits the further release of norepinephrine, acting as a negative feedback mechanism.

By blocking these receptors, Azapetine prevents norepinephrine from binding and exerting its vasoconstrictive effects. The primary consequence is the relaxation of arterial smooth muscle, leading to vasodilation and an increase in peripheral blood flow.[1] This action is particularly beneficial in conditions characterized by excessive constriction of peripheral arteries.[1]

Caption: Azapetine blocks α₁-adrenergic receptors, preventing vasoconstriction.

Pharmacological Effects

The primary pharmacological effect is peripheral vasodilation. Clinical investigations in the 1950s demonstrated that intravenous administration could produce immediate vasodilation in patients with peripheral vascular disorders.[1] This was measured through improvements in oscillometric readings, increased skin temperature, and relief of symptoms like pain and intermittent claudication.[1] Its classification under the Anatomical Therapeutic Chemical (ATC) code C04AX30 further defines it as a peripheral vasodilator.[1][5]

Synthesis and Manufacturing

For drug development professionals, obtaining Azapetine hydrochloride would typically involve custom synthesis by a specialized chemical vendor.

Analytical Methodologies

The characterization and quality control of Azapetine hydrochloride rely on standard analytical techniques common in pharmaceutical chemistry.

Spectroscopic and Chromatographic Identification

• Mass Spectrometry (MS): PubChem lists GC-MS data for the parent compound, Azapetine, which is a fundamental technique for confirming its molecular weight and fragmentation pattern.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for elucidating the precise molecular structure, confirming the positions of protons and carbons, and ensuring the correct isomeric form.

• High-Performance Liquid Chromatography (HPLC): HPLC is the cornerstone for assessing the purity of the compound and quantifying any impurities.

Example Protocol: Purity Assessment by HPLC

The following is a representative, self-validating protocol for determining the purity of an Azapetine hydrochloride sample. This protocol is based on standard pharmaceutical analysis principles and is designed to be robust and reproducible.

Objective: To determine the purity of Azapetine hydrochloride and quantify related substances using a gradient reverse-phase HPLC method with UV detection.

Materials and Equipment:

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Azapetine hydrochloride reference standard.

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Trifluoroacetic acid (TFA).

• Deionized water (18.2 MΩ·cm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B (linear gradient)

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Accurately weigh and dissolve the Azapetine hydrochloride reference standard in a 50:50 mixture of water and methanol to prepare a stock solution of 1.0 mg/mL. Prepare a working standard of 0.1 mg/mL by diluting the stock solution.

• Sample Preparation: Prepare the test sample in the same manner as the standard to achieve a final concentration of approximately 0.1 mg/mL.

• System Suitability: Inject the standard solution six times. The relative standard deviation (RSD) for the peak area of Azapetine should be ≤ 2.0%. The tailing factor should be between 0.8 and 1.5.

• Analysis: Inject the blank (diluent), standard, and sample solutions into the HPLC system.

• Data Processing: Integrate the peaks in the chromatograms. Calculate the percentage purity of the sample using the area normalization method or by comparing the main peak area to that of the reference standard.

Caption: Experimental workflow for HPLC purity analysis.

Conclusion

Azapetine hydrochloride is an alpha-adrenergic antagonist with a well-defined mechanism of action leading to peripheral vasodilation. While its clinical application has diminished over time, it remains a molecule of interest for pharmacological research. Its dibenz[c,e]azepine structure provides a scaffold that has been explored in various areas of medicinal chemistry. A thorough understanding of its properties, supported by robust analytical methodologies, is essential for its continued use in scientific and developmental contexts.

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An In-depth Technical Guide to the Solubility and Stability of Azapetine Hydrochloride in DMSO

Prepared by a Senior Application Scientist

Introduction: The Importance of Characterizing Azapetine Hydrochloride in DMSO

Azapetine, a dibenzazepine derivative, acts as a vasodilator. Its hydrochloride salt is often the form used in research.[1] DMSO is a powerful, polar aprotic solvent capable of dissolving a wide array of both polar and nonpolar compounds, making it an invaluable vehicle for in vitro assays and as a stock solution solvent.[2][3] However, the assumption of a compound's solubility and stability in DMSO without empirical validation can lead to significant experimental artifacts, including inaccurate concentration determinations and the presence of unknown degradants.

This guide will first detail the known physicochemical properties of Azapetine hydrochloride and DMSO. It will then present robust, field-proven protocols for experimentally determining the solubility and assessing the stability of Azapetine hydrochloride in DMSO. The causality behind experimental choices and the establishment of self-validating systems are emphasized throughout to ensure scientific integrity.

Part 1: Physicochemical Properties of Azapetine Hydrochloride and DMSO

A foundational understanding of the individual components is crucial before examining their interaction.

Property	Azapetine Hydrochloride	Dimethyl Sulfoxide (DMSO)
Molecular Formula	C₁₇H₁₈ClN	(CH₃)₂SO
Molecular Weight	271.8 g/mol [1]	78.13 g/mol [2]
CAS Number	65-15-6	67-68-5[2]
Appearance	Crystalline solid (typical)	Colorless liquid[2]
Key Solvent Properties	Amine hydrochloride salt	Polar aprotic, hygroscopic[2]
Boiling Point	Not available	189 °C (372 °F)[2]
Melting Point	Not available	19 °C (66 °F)[2]

Part 2: A Protocol for Determining the Solubility of Azapetine Hydrochloride in DMSO

The equilibrium solubility of a compound is a critical parameter for preparing stock solutions and ensuring that the compound remains in solution during experimental assays. The following protocol describes a robust shake-flask method, which is considered the gold standard for solubility determination.

Causality in Protocol Design

The choice of the shake-flask method is based on its ability to ensure that an equilibrium between the undissolved solid and the saturated solution is achieved. The use of HPLC-UV for quantification is selected for its specificity, sensitivity, and wide availability in analytical laboratories.

Experimental Protocol: Shake-Flask Solubility Determination

• Preparation:

  • Add an excess amount of Azapetine hydrochloride powder to a series of glass vials. The excess is critical to ensure that a saturated solution is formed.

  • To each vial, add a precise volume of high-purity, anhydrous DMSO.

• Equilibration:

  • Seal the vials to prevent solvent evaporation or water absorption.

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25°C for room temperature solubility).

  • Allow the samples to equilibrate for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter (ideally, one with low compound binding, such as PTFE) to remove any undissolved particulates. This step is crucial to avoid overestimation of solubility.

• Quantification:

  • Prepare a series of calibration standards of Azapetine hydrochloride in DMSO of known concentrations.

  • Dilute the filtered supernatant with DMSO to a concentration that falls within the linear range of the calibration curve.

  • Analyze the standards and the diluted sample by a validated HPLC-UV method. A reverse-phase C18 column is often a good starting point for a molecule of this nature.

• Calculation:

  • Construct a calibration curve by plotting the peak area from the HPLC analysis versus the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original solubility of Azapetine hydrochloride in DMSO by multiplying the determined concentration by the dilution factor.

Visualization: Solubility Determination Workflow

Caption: Workflow for determining the equilibrium solubility of Azapetine hydrochloride in DMSO.

Part 3: A Protocol for Assessing the Stability of Azapetine Hydrochloride in DMSO

A stability-indicating method is designed to provide an accurate measure of the active pharmaceutical ingredient (API) concentration, free from interference from any potential degradation products.[4] Forced degradation studies are a key component of developing such a method.[5][6]

Causality in Protocol Design

Forced degradation is employed to intentionally stress the molecule under various conditions to generate its likely degradation products.[5] This allows for the development of an HPLC method that can separate the parent compound from these degradants, ensuring the method is "stability-indicating." The choice of stress conditions (acid, base, oxidation, heat, light) is based on ICH guidelines and covers the most common degradation pathways for small molecules.[7]

Experimental Protocol: Stability Assessment and Forced Degradation

Step 1: Development of a Stability-Indicating HPLC Method

• Initial Method Development:

  • Develop a reverse-phase HPLC method (e.g., using a C18 column) that gives a sharp, symmetrical peak for Azapetine hydrochloride.

  • Mobile phase selection is critical; a common starting point is a gradient of acetonitrile and water (with a modifier like formic acid or ammonium acetate).

• Forced Degradation Studies:

  • Prepare solutions of Azapetine hydrochloride in DMSO (e.g., at 1 mg/mL).

  • Expose these solutions to the following stress conditions:[7]

    • Acid Hydrolysis: Add a small volume of 1N HCl and heat gently (e.g., 60°C for several hours).

    • Base Hydrolysis: Add a small volume of 1N NaOH and heat gently.

    • Oxidation: Add a small volume of 3% hydrogen peroxide and keep at room temperature.

    • Thermal Stress: Store the DMSO solution at an elevated temperature (e.g., 70°C).

    • Photostability: Expose the DMSO solution to light according to ICH Q1B guidelines.

  • Analyze the stressed samples by HPLC. The goal is to achieve 5-20% degradation of the parent peak.[8]

• Method Optimization:

  • Adjust the HPLC method (e.g., gradient, mobile phase composition) to achieve baseline separation between the parent Azapetine hydrochloride peak and all degradation product peaks.

  • A photodiode array (PDA) detector is highly recommended to check for peak purity.

  • Coupling the HPLC to a mass spectrometer (LC-MS) is invaluable for identifying the molecular weights of the degradation products.

Step 2: Long-Term Stability Study

• Sample Preparation:

  • Prepare a concentrated stock solution of Azapetine hydrochloride in anhydrous DMSO (e.g., 10 mM).

  • Aliquot the stock solution into multiple small, tightly sealed vials to avoid repeated freeze-thaw cycles of the main stock.

• Storage Conditions:

  • Store the aliquots at various relevant temperatures:

    • Room Temperature (~25°C)

    • Refrigerated (4°C)

    • Frozen (-20°C)

    • Deep-Frozen (-80°C)

• Time Points:

  • Establish a schedule for analysis (e.g., Time 0, 1 week, 1 month, 3 months, 6 months, 1 year).

• Analysis:

  • At each time point, retrieve an aliquot from each storage condition.

  • Allow the frozen samples to thaw completely and come to room temperature.

  • Analyze the samples using the validated stability-indicating HPLC method.

  • Calculate the percentage of Azapetine hydrochloride remaining relative to the Time 0 sample.

Visualization: Stability Assessment Workflow

Caption: Workflow for developing a stability-indicating method and assessing the long-term stability of Azapetine hydrochloride in DMSO.

Part 4: Best Practices for Preparation and Storage of Azapetine Hydrochloride Stock Solutions

Based on the principles of chemical stability and extensive experience with compound libraries, the following best practices are recommended for handling Azapetine hydrochloride solutions in DMSO:

• Use High-Purity, Anhydrous DMSO: DMSO is hygroscopic and absorbed water can facilitate hydrolytic degradation of susceptible compounds.

• Prepare High-Concentration Stock Solutions: Preparing a concentrated stock (e.g., 10-50 mM, solubility permitting) allows for small volumes to be used in assays, minimizing the final concentration of DMSO in the experiment.

• Aliquot for Single Use: To avoid the potential degradation from repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes in tightly sealed vials.

• Optimal Storage Temperature: For long-term storage (months to years), -80°C is recommended. For short-term storage (days to weeks), -20°C is generally acceptable. Avoid storing DMSO solutions at 4°C for extended periods, as the freezing point of DMSO is 19°C, and this can lead to freeze-thaw cycles and potential precipitation.

• Inert Gas Overlay: For particularly sensitive compounds, flushing the headspace of the vial with an inert gas like argon or nitrogen before sealing can displace oxygen and prevent oxidative degradation.

Conclusion

While direct, published data on the solubility and stability of Azapetine hydrochloride in DMSO is scarce, this guide provides the scientific framework and detailed, actionable protocols for researchers to determine these critical parameters. By empirically measuring solubility and performing a thorough stability assessment using a validated, stability-indicating method, researchers can ensure the integrity of their experimental results. Adherence to these principles of scientific integrity and the implementation of these self-validating protocols are essential for any professional in the field of drug development.

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An In-depth Technical Guide to Diazoaminobenzene (CAS 136-35-6): Synthesis, Mechanistic Insights, and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Dual Nature of Diazoaminobenzene

Diazoaminobenzene (DAAB), registered under CAS number 136-35-6, is an aromatic amine with a rich history in industrial chemistry.[1][2] Also known as 1,3-Diphenyltriazene, this golden-yellow crystalline solid has found utility as a chemical intermediate in the synthesis of dyes and insecticides, as a complexing agent, and as a polymer additive.[2][3][4] However, for the contemporary researcher, particularly in toxicology and drug development, DAAB presents a compelling case study not for its direct therapeutic potential, but as a model procarcinogen. Its metabolic transformation into known carcinogens offers a valuable tool for understanding mechanisms of chemical toxicity and genotoxicity.[4][5][6] This guide provides a comprehensive overview of its synthesis, metabolic fate, and core applications in a research context.

Physicochemical Properties of Diazoaminobenzene

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research. Key properties of Diazoaminobenzene are summarized below.

Property	Value	Reference(s)
CAS Number	136-35-6	[1][3]
Molecular Formula	C₁₂H₁₁N₃	[3][7]
Molecular Weight	197.24 g/mol	[3][7]
Appearance	Golden-yellow, small crystals or orange powder	[1][8]
Melting Point	96 °C	[1][3]
Boiling Point	Explodes at 150 °C	[1][8]
Solubility	Insoluble in water; freely soluble in benzene, ether, and hot alcohol	[1][8]
Storage Temperature	Store below +30°C	[1][3]
Hazard Codes	E (Explosive), Xn (Harmful)	[3]

Synthesis of Diazoaminobenzene: A Validated Protocol

The synthesis of Diazoaminobenzene is a classic example of a diazotization reaction followed by coupling. The following protocol is adapted from the well-established procedure published in Organic Syntheses, ensuring reproducibility and a high degree of purity.[9]

Experimental Workflow: Synthesis of Diazoaminobenzene

Caption: Workflow for the synthesis of Diazoaminobenzene.

Step-by-Step Methodology

Materials:

• Aniline (freshly distilled)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Crystalline Sodium Acetate (NaOAc)

• Ligroin (b.p. 60–90 °C)

• Cracked ice and distilled water

Procedure:

• Preparation of Aniline Hydrochloride Solution: In a flask equipped with a mechanical stirrer, combine 279 g (3 moles) of aniline, 458 g (4.5 moles) of concentrated HCl, 1.5 L of water, and 1 kg of cracked ice.[9]

• Diazotization: While stirring vigorously and maintaining the temperature below 10°C, slowly add a solution of 109 g (1.5 moles) of sodium nitrite in 250 mL of water over a period of 15 minutes. This forms the benzenediazonium chloride solution.[9]

• Coupling: After stirring for an additional 15 minutes, add a solution of 422 g (3.1 moles) of crystalline sodium acetate in 800 mL of water. A yellow precipitate of Diazoaminobenzene will form immediately.[9]

• Isolation: Continue stirring for 45 minutes, ensuring the temperature does not exceed 20°C.[10] Filter the yellow solid using a Büchner funnel, wash thoroughly with cold water, and press as dry as possible.[9]

• Purification: Recrystallize the crude product from approximately 4 L of boiling ligroin. Prolonged heating should be avoided as it can cause decomposition.[9] Allow the solution to cool slowly to room temperature and then let it stand overnight to complete crystallization.

• Final Product: Filter the pure yellow crystals, wash with a small amount of cold ligroin, and air dry. The expected yield is 69–73% with a melting point of 94–96°C.[9]

Causality and Self-Validation: Maintaining a low temperature during the diazotization step is critical. Diazonium salts are unstable at higher temperatures and will decompose to form phenols, reducing the yield and purity of the final product.[10] The immediate formation of a yellow precipitate upon addition of sodium acetate, a weak base that facilitates the coupling reaction, serves as a visual confirmation that the diazotization was successful and coupling is proceeding as expected.

Core Research Applications

While DAAB has several industrial uses, its primary relevance to the modern research scientist, especially in the biomedical field, lies in its well-characterized toxicological profile.

A Model Procarcinogen in Toxicology and Cancer Research

The central thesis for DAAB's research application is its predictable metabolism into carcinogenic compounds. It is classified as "reasonably anticipated to be a human carcinogen" precisely because it serves as a metabolic precursor to benzene, a known human carcinogen, and aniline.[4][6][11]

Mechanism of Carcinogenicity: The toxicity of DAAB is not inherent to the parent molecule but is a result of its bioactivation. The proposed metabolic pathway involves a reductive cleavage of the triazene bond, a reaction that can be catalyzed by liver enzymes (e.g., cytochrome P450) or gut flora.[2][4][6] This cleavage yields three products: aniline, benzene, and nitrogen gas.[4][6]

Caption: Metabolic activation pathway of Diazoaminobenzene.

This metabolic pathway makes DAAB an excellent positive control or model compound for a variety of research applications:

• Studying Metabolic Activation: Researchers can use DAAB in in vitro systems (e.g., human liver slices, S9 fractions) and in vivo animal models to study the kinetics and enzyme systems responsible for the reductive cleavage of azo compounds.[4]

• Genotoxicity Assays: DAAB has been shown to be mutagenic in bacterial reverse mutation assays (Ames test) with metabolic activation and to induce micronuclei in the bone marrow of mice.[4][5] This makes it a useful tool for validating genotoxicity testing protocols and for investigating the mechanisms by which benzene and aniline induce chromosomal damage.[4]

• Investigating Co-exposures: The metabolism of DAAB produces a mixture of toxic metabolites. This allows for the study of the synergistic or additive toxic effects of co-exposure to benzene and aniline, which is more representative of certain real-world exposure scenarios.

Intermediate in Organic Synthesis

For synthetic chemists, the triazene functional group in DAAB is a versatile synthon. Triazenes are known to be stable, yet reactive, and can be used in a variety of synthetic transformations.[12] While DAAB itself is a simple starting point, it serves as a prototype for more complex 1,3-diaryltriazenes which have been investigated for various biological activities and are used in the synthesis of novel heterocyclic compounds.[12] Its preparation is a foundational experiment in many organic chemistry curricula, demonstrating the principles of diazotization and azo coupling.[10]

Niche Applications in Materials Science

DAAB has been reported to have applications as a dopant for polymers like polymethylmethacrylate (PMMA).[2][4] In this context, it can be used in research focused on laser ablation and the micro-machining of materials, where the dopant's properties can influence the interaction of the laser with the polymer matrix.[4]

Safety, Handling, and Toxicology

Given its hazardous nature, strict safety protocols must be followed when handling Diazoaminobenzene.

• Carcinogenicity: Reasonably anticipated to be a human carcinogen.[4][6] All handling should be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Explosive Hazard: The compound is known to be explosive when subjected to severe shock or heat, and it explodes when heated to 150°C.[1][8] It can also explode violently upon warming with acetic anhydride.[1]

• Acute Toxicity: It is harmful if inhaled, ingested, or absorbed through the skin and is an irritant to the eyes, skin, and respiratory tract.[1][2] Toxic effects are similar to those of its metabolites, including methemoglobinemia (associated with aniline) and atrophy of lymphoid tissue (associated with benzene).[5]

Conclusion

Diazoaminobenzene (CAS 136-35-6) is more than an industrial chemical; it is a multifaceted tool for the research community. For the synthetic chemist, it is a foundational building block and a gateway to the broader chemistry of triazenes. For the materials scientist, it offers niche applications in polymer science. Most significantly, for the toxicologist and drug safety professional, it serves as an invaluable model compound. Its well-documented metabolic activation to potent carcinogens provides a robust and reproducible system for investigating the fundamental mechanisms of chemical-induced genotoxicity and for validating the very assays designed to protect human health.

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• Diazoaminobenzene . Organic Syntheses. Coll. Vol. 2, p.163 (1943); Vol. 13, p.24 (1933). [Link]

• Request for Comments on Proposed Listing of Cobalt Sulfate and Diazoaminobenzene as Known to Cause Cancer . Office of Environmental Health Hazard Assessment (OEHHA). (2005). [Link]

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An In-depth Technical Guide to the Early Clinical Evaluation of Azapetine (Ilidar)

Abstract

This guide provides a detailed technical examination of the early clinical trial data for Azapetine, a peripheral vasodilator marketed under the name Ilidar. Developed in the mid-20th century, Azapetine was investigated for its efficacy in treating vasospastic peripheral arterial diseases. We will dissect its core pharmacology, the rationale behind its early clinical trial design, and the foundational data that characterized its therapeutic potential. This document synthesizes historical clinical findings with modern pharmacological principles to offer a comprehensive perspective for today's drug development professionals.

Introduction: The Challenge of Peripheral Vasospasm

Peripheral vascular diseases (PVDs), particularly those characterized by vasospasm, presented a significant clinical challenge in the mid-20th century. Conditions like Raynaud's disease and other functional vascular disorders involve inappropriate vasoconstriction of peripheral arteries, leading to ischemia, pain, and in severe cases, tissue necrosis. The therapeutic goal was to achieve targeted vasodilation to restore adequate blood flow. Azapetine, chemically known as 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine, emerged as a promising candidate to address this unmet need.[1] This guide reconstructs the scientific journey of its early clinical evaluation.

Core Pharmacology and Mechanism of Action

Understanding Azapetine's clinical application begins with its molecular mechanism. Its efficacy is rooted in its function as an alpha-adrenergic receptor antagonist.

2.1. Molecular Profile A summary of Azapetine's key pharmacological properties is presented below.

Property	Value	Source
Chemical Formula	C₁₇H₁₇N	[1][2]
Molecular Weight	235.32 g/mol	[1][3]
Target Receptors	Alpha-1 & Alpha-2 Adrenergic	[1]
IC₅₀ (Alpha-1)	6.69 μM	[1]
IC₅₀ (Alpha-2)	5.89 μM	[1]

2.2. Signaling Pathway Interruption

The sympathetic nervous system regulates vascular tone primarily through the release of norepinephrine, which binds to alpha-adrenergic receptors on vascular smooth muscle cells, triggering vasoconstriction. Azapetine functions by competitively blocking these receptors.[1] By inhibiting both alpha-1 and alpha-2 subtypes, it effectively interrupts the vasoconstrictive signal, leading to arterial vasodilation and improved blood flow to the extremities.[1] This dual antagonism was a key feature of its pharmacological profile.

Caption: Early Clinical Trial Workflow for Azapetine.

3.2. Detailed Experimental Protocols

Protocol 1: Acute Intravenous Vasodilator Response Test

• Patient Baseline: Record baseline vital signs, peripheral oscillometric readings, and skin temperature of the affected extremities. Document subjective symptoms such as pain and claudication.

• Drug Preparation: Prepare a solution of Azapetine phosphate for intravenous injection.

• Administration: Administer Azapetine intravenously at a dose of 1 mg/kg of body weight. [1]4. Monitoring: Continuously monitor the patient for immediate adverse effects (e.g., hypotension, tachycardia).

• Outcome Assessment: At set intervals post-injection, repeat the measurements from Step 1. A positive response is defined by significant improvement in oscillometric readings (indicating increased arterial pulse volume), a rise in skin temperature (indicating increased peripheral blood flow), and/or patient-reported relief of pain. [1] Protocol 2: Chronic Oral Therapy Evaluation

• Patient Selection: Enroll patients who demonstrated a positive response during the acute intravenous test.

• Dosing Regimen: Prescribe Azapetine for oral administration at a daily dosage of 75–100 mg, typically divided into multiple doses. [1]3. Follow-Up: Schedule regular follow-up appointments to monitor for continued symptomatic improvement, assess for side effects, and ensure patient compliance.

• Efficacy Evaluation: Over a period of weeks to months, evaluate the long-term efficacy based on sustained reduction in vasospastic episodes, improved exercise tolerance, and overall quality of life.

Summary of Early Clinical Trial Data

The study demonstrated that Azapetine produced tangible and measurable effects in patients with vasospastic disorders.

Parameter	Study Population	Intervention	Key Findings	Reference
Design	Early Clinical Evaluation	52 patients with peripheral arterial disease	Acute IV Test: Intravenous administration (1 mg/kg) produced immediate and demonstrable vasodilation in a majority of patients with vasospastic conditions.	[1]
Endpoints	Oscillometric Readings, Skin Temperature, Symptom Relief	Chronic Oral Therapy: Oral administration (75-100 mg daily) led to symptomatic improvement and enhanced circulation in responsive cases.	The acute IV test proved to be a useful predictor for success with long-term oral therapy or surgical sympathectomy.	[1]

The key takeaway from these early trials was the pronounced improvement in patients whose condition was primarily vasospastic in nature. The immediate vasodilation observed following intravenous injection confirmed the drug's mechanism of action in a clinical setting. [1]

Safety and Adverse Effects

As an alpha-adrenergic blocker, the anticipated side effects of Azapetine are directly related to its mechanism of action. Systemic vasodilation can lead to:

• Postural Hypotension

• Dizziness

• Nasal Congestion

• Tachycardia (a reflex response to decreased blood pressure)

While the early studies focused primarily on efficacy, any drug development program must rigorously characterize the safety profile. Modern preclinical toxicology studies would involve extensive evaluation in at least two species (one rodent, one non-rodent) to identify potential organ toxicities and establish a safe starting dose for human trials. [4][5]

Conclusion and Historical Perspective

The early clinical trials of Azapetine (Ilidar) were foundational in establishing the therapeutic principle of alpha-adrenergic blockade for peripheral vasospastic disorders. The data demonstrated its ability to produce potent arterial vasodilation without a significant effect on venous tone, leading to symptomatic relief for patients. [1]The innovative use of an acute intravenous test as a prognostic tool for chronic therapy was a hallmark of the clinical program's design. While Azapetine is no longer in widespread clinical use and does not have current FDA approval, it remains an important case study in pharmacotherapy. [1]Its story underscores the value of a clear mechanistic hypothesis and a logical, stepwise approach to clinical validation.

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An In-depth Technical Guide to the Vasodilator Properties of Benzazepine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Benzazepine Scaffold as a Privileged Structure in Cardiovascular Drug Discovery

The benzazepine core, a bicyclic heterocyclic system featuring a benzene ring fused to a seven-membered azepine ring, represents a "privileged structure" in medicinal chemistry. Its conformational flexibility and diverse substitution points have allowed for the development of compounds targeting a wide array of physiological systems. Within the realm of cardiovascular science, benzazepine derivatives have emerged as a particularly fruitful class of compounds, demonstrating significant potential as potent vasodilators. Their ability to modulate vascular tone through multiple, distinct mechanisms makes them a compelling subject for ongoing research and drug development.

This guide provides a comprehensive exploration of the vasodilator properties of these derivatives. It moves beyond a simple cataloging of compounds to offer a deeper, mechanistic understanding. We will dissect the key signaling pathways these molecules modulate, analyze the critical structure-activity relationships that govern their potency and selectivity, and provide detailed, field-proven experimental protocols for their evaluation. This document is designed to serve as a foundational resource for scientists aiming to innovate within this promising chemical space.

Chapter 1: Core Mechanisms of Benzazepine-Induced Vasodilation

The vasodilator effects of benzazepine derivatives are not monolithic; rather, they arise from the interaction of these compounds with several distinct molecular targets within the vascular system. The specific mechanism of action is highly dependent on the substitution pattern of the benzazepine core.

L-Type Calcium Channel Blockade: The Predominant Pathway

A significant number of vasodilator benzazepines function as L-type calcium channel blockers (CCBs), particularly those based on the 1-benzazepin-2-one scaffold.[1][2] These agents are structurally and mechanistically related to the well-known benzothiazepine vasodilator, diltiazem.[1][3]

Causality of Experimental Approach: Vascular smooth muscle cell (VSMC) contraction is fundamentally dependent on the influx of extracellular calcium (Ca²⁺) through voltage-gated L-type calcium channels. This influx triggers a cascade beginning with Ca²⁺ binding to calmodulin (CaM), which in turn activates myosin light-chain kinase (MLCK). MLCK then phosphorylates the myosin light chain (MLC), enabling the interaction between actin and myosin filaments and resulting in cell contraction and vasoconstriction.[4] By physically occluding the L-type calcium channel, benzazepine derivatives directly inhibit this initial trigger, leading to smooth muscle relaxation and vasodilation.[2][3] Benzazepinones have been shown to competitively displace radiolabeled diltiazem, confirming their interaction with the same receptor site on the calcium channel protein.[1]

Signaling Pathway: L-Type Calcium Channel Blockade

Caption: Benzazepines block Ca²⁺ influx, preventing vasoconstriction.

Modulation of the Nitric Oxide (NO)-cGMP Pathway

Certain benzodiazepine derivatives, a closely related class, induce vasodilation through both endothelium-dependent and -independent mechanisms.[5][6] The endothelium-dependent component often involves the nitric oxide (NO) signaling pathway.

Causality of Experimental Approach: The vascular endothelium releases NO, a potent vasodilator gas, in response to various stimuli.[7] NO diffuses into adjacent VSMCs and activates soluble guanylate cyclase (sGC).[4][8] This enzyme catalyzes the conversion of GTP to cyclic guanosine monophosphate (cGMP), which in turn activates protein kinase G (PKG). PKG promotes vasodilation by reducing intracellular Ca²⁺ levels and decreasing the Ca²⁺ sensitivity of the contractile machinery.[4][8] The involvement of this pathway can be confirmed experimentally by observing a diminished vasodilator response in the presence of an NO synthase inhibitor (like L-NAME) or in vessels where the endothelium has been mechanically removed.[5][6][9]

Caption: Workflow for assessing vasorelaxant effects in isolated aortic rings.

In Vivo Antihypertensive Studies

This protocol assesses the compound's efficacy in a relevant disease model, integrating its pharmacokinetic and pharmacodynamic properties.

Causality and Self-Validation: The Spontaneously Hypertensive Rat (SHR) is a well-validated genetic model of human essential hypertension. U[10]sing this model allows for the assessment of a compound's ability to lower blood pressure in a pathologically relevant context. The tail-cuff method, while non-invasive, requires careful acclimatization of the animals to minimize stress-induced blood pressure fluctuations, which serves as an internal control for data quality. A vehicle-treated control group is essential for self-validation, ensuring that any observed effects are due to the compound and not the vehicle or experimental procedure.

Step-by-Step Methodology:

• Animal Model:

  • Use adult male Spontaneously Hypertensive Rats (SHR), typically 16-20 weeks old, with established hypertension (systolic blood pressure > 160 mmHg).

  • House the animals under standard conditions (12h light/dark cycle, controlled temperature, ad libitum access to food and water).

  • Acclimatize the rats to the blood pressure measurement procedure for at least 3-5 days prior to the study.

• Drug Formulation and Administration:

  • Prepare the benzazepine test compound in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in water).

  • Randomly assign animals to treatment groups (e.g., vehicle control, test compound at 3 different dose levels, positive control like amlodipine).

  • Administer the formulation as a single dose via oral gavage (p.o.).

• Blood Pressure Measurement:

  • Measure systolic blood pressure (SBP) and heart rate (HR) using a non-invasive tail-cuff plethysmography system.

  • Take measurements at baseline (pre-dose) and at multiple time points post-dose (e.g., 1, 2, 4, 6, 8, and 24 hours).

  • At each time point, obtain at least three stable, consecutive readings and average them.

• Data Analysis:

  • Calculate the change in SBP from baseline (ΔSBP) for each animal at each time point.

  • Plot the mean ΔSBP ± SEM for each treatment group against time.

  • Determine the peak effect (nadir) and the duration of action.

  • Use appropriate statistical tests (e.g., ANOVA followed by Dunnett's test) to compare treatment groups to the vehicle control.

Workflow: In Vivo Antihypertensive Study in SHR

Caption: Workflow for evaluating the antihypertensive effect of compounds in SHR.

Conclusion and Future Directions

Benzazepine derivatives stand as a versatile and highly tractable class of vasodilators. Their therapeutic efficacy is rooted in well-understood and clinically validated mechanisms, primarily L-type calcium channel blockade and, for specific subsets, modulation of the NO-cGMP pathway or dopamine D1 receptor agonism. The extensive SAR knowledge allows for the rational design of new chemical entities with tailored potency, duration of action, and metabolic stability.

The future of research in this field lies in the pursuit of greater selectivity and multi-target engagement. Designing benzazepine derivatives that selectively target vascular calcium channels over cardiac channels could minimize cardiovascular side effects. F[3]urthermore, creating single molecules that rationally combine calcium channel blockade with other beneficial mechanisms, such as NO donation or potassium channel opening, could lead to next-generation antihypertensive agents with superior efficacy and safety profiles. The robust experimental frameworks detailed in this guide provide the necessary tools to validate these future innovations and continue to unlock the therapeutic potential of the benzazepine scaffold.

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• Kimball, S. D., Floyd, D. M., Das, J., Moquin, R. V., Lago, M. W., Duff, K. J., Lee, V. G., Gougoutas, J. Z., & Malley, M. F. (1992). Conformationally constrained calcium channel blockers: novel mimics of 1-benzazepin-2-ones. Journal of Medicinal Chemistry, 35(4), 780–784. [Link]

• Kimball, S. D., Floyd, D. M., Das, J., & Moquin, R. V. (1992). 1-Benzazepin-2-one calcium channel blockers--VI. Receptor-binding model and possible relationship to desmethoxyverapamil. Bioorganic & Medicinal Chemistry Letters, 2(7), 747-752. [Link]

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• Nagao, T., Sato, M., Nakajima, H., & Kiyomoto, A. (1973). Studies on a new 1,5-benzothiazepine derivative (CRD-401). IV. Coronary vasodilating effect and structure-activity relationship. Chemical & Pharmaceutical Bulletin, 21(1), 92–97. [Link]

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• Yamamoto, T., Horiuchi, H., Taka, S., Shimizu, S., & Hagiwara, A. (2021). Vasorelaxant effects of benzodiazepines, non-benzodiazepine sedative-hypnotics, and tandospirone on isolated rat arteries. Pharmacology Biochemistry and Behavior, 202, 173117. [Link]

• Sum, F. W., Dusza, J., Delos Santos, E., Grosu, G., Reich, M., Du, X., Albright, J. D., Chan, P., Coupet, J., Ru, X., Mazandarani, H., & Saunders, T. (2003). Structure-activity study of novel tricyclic benzazepine arginine vasopressin antagonists. Bioorganic & Medicinal Chemistry Letters, 13(13), 2195–2198. [Link]

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Protocols & Analytical Methods

Azapetine hydrochloride protocol for in vitro vasodilation assay

Application Notes & Protocols

Topic: Azapetine Hydrochloride Protocol for In Vitro Vasodilation Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: Elucidating Vasodilation Mechanisms with Azapetine

In the landscape of cardiovascular pharmacology, understanding the intricate mechanisms of vascular tone regulation is paramount for the development of novel therapeutics. Vasodilation, the widening of blood vessels, is a critical physiological process, and its modulation is a key strategy for treating conditions like hypertension.[1][2][3] Azapetine is a non-selective alpha-adrenoceptor antagonist, historically noted for its vasodilatory properties.[4] Its utility in research lies in its ability to competitively block both α1- and α2-adrenergic receptors on vascular smooth muscle, thereby inhibiting the contractile effects of endogenous catecholamines like norepinephrine.[4]

This guide provides a comprehensive, field-proven protocol for utilizing azapetine hydrochloride in an in vitro vasodilation assay using the isolated aortic ring model. This ex vivo method is a cornerstone of pharmacological research, offering a controlled environment to quantify the direct effects of compounds on vascular tissue, independent of systemic physiological variables.[5][6][7] We will delve into the mechanistic rationale behind each step, ensuring a robust and reproducible experimental design.

Scientific Principle: The Isolated Organ Bath Assay

The protocol employs an isolated tissue bath system where rings of thoracic aorta are suspended under physiological conditions (temperature, oxygenation, and nutrient supply via Krebs-Henseleit solution).[8][9] The vascular rings are first pre-constricted with an α-adrenergic agonist, such as phenylephrine, to induce a stable, measurable contractile tone. Subsequently, cumulative concentrations of azapetine are added to the bath. By blocking the α-adrenoceptors, azapetine inhibits the agonist-induced contraction, resulting in smooth muscle relaxation and a decrease in measured tension. This relaxation is recorded isometrically, allowing for the construction of a precise concentration-response curve from which key pharmacological parameters, like EC50, can be determined.[10]

Mechanism of Action: Azapetine's Antagonism of Adrenergic Vasoconstriction

Vascular smooth muscle tone is heavily regulated by the sympathetic nervous system through the release of norepinephrine, which binds to α1- and α2-adrenoceptors on smooth muscle cells.[4][11]

• α1-Adrenoceptor Activation: This is the primary pathway for vasoconstriction. Binding of norepinephrine to these Gq-protein coupled receptors activates phospholipase C, leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of Ca2+ from the sarcoplasmic reticulum, increasing intracellular calcium concentration and leading to muscle contraction.[4]

• α2-Adrenoceptor Activation: These Gi-protein coupled receptors, when activated, inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP). Lower cAMP levels contribute to vasoconstriction.[4]

Azapetine, as a non-selective antagonist, physically blocks both receptor subtypes, preventing norepinephrine or other agonists from binding and initiating this contractile cascade.[4] The result is a dose-dependent relaxation of the pre-constricted vascular smooth muscle.

Caption: Azapetine blocks α1-adrenoceptors, preventing vasoconstriction.

Detailed Experimental Protocol

PART 1: Materials and Reagents

Equipment:

• Isometric Organ Bath System (e.g., DMT, Radnoti, Harvard Apparatus)

• Force-Displacement Transducers

• Data Acquisition System and Software (e.g., PowerLab with LabChart)

• Dissection Microscope

• Surgical Instruments (forceps, micro-scissors)

• Water-jacketed Organ Baths with Temperature Controller (37°C)

• Gas Cylinder (Carbogen: 95% O₂, 5% CO₂) with regulator and tubing

• pH Meter

• Analytical Balance and Weighing Boats

• Pipettes and Sterile Tips

Reagents & Solutions:

• Azapetine Hydrochloride: Prepare a 10 mM stock solution in deionized water.

• Phenylephrine (PE) or Norepinephrine (NE): Prepare a 10 mM stock solution in deionized water as a contractile agent.

• Acetylcholine (ACh): Prepare a 10 mM stock solution in deionized water to test endothelium integrity.[12][13]

• Sodium Nitroprusside (SNP): Prepare a 10 mM stock solution in deionized water as an endothelium-independent vasodilator control.[12][14]

• Potassium Chloride (KCl): For preparing high-K+ depolarizing solution.

• Krebs-Henseleit Solution: For composition and preparation, see table below.[5][15]

Component	Molar Mass ( g/mol )	Concentration (mM)	Grams per 1 Liter
NaCl	58.44	118.0	6.90
KCl	74.55	4.7	0.35
KH₂PO₄	136.09	1.2	0.16
MgSO₄·7H₂O	246.47	1.2	0.295
CaCl₂·2H₂O	147.01	2.5	0.37
NaHCO₃	84.01	25.0	2.10
D-Glucose	180.16	11.1	2.00
Table 1: Composition of Krebs-Henseleit Physiological Salt Solution.

Preparation of Krebs-Henseleit Solution:

• Dissolve all salts except CaCl₂ and NaHCO₃ in ~800 mL of deionized water.[16]

• Add CaCl₂ and allow it to dissolve completely. Adding calcium last prevents precipitation.

• Add D-Glucose and stir until dissolved.

• Finally, add the NaHCO₃.

• Bring the final volume to 1 Liter with deionized water.

• Aerate the solution vigorously with Carbogen (95% O₂ / 5% CO₂) for at least 20 minutes before use. This is critical to maintain a physiological pH of 7.4.[15]

• The solution should be made fresh daily.[15]

PART 2: Experimental Workflow

Caption: Workflow from animal preparation to data acquisition.

Step-by-Step Methodology:

• Aortic Ring Preparation:

  • Humanely euthanize a laboratory rat (e.g., Wistar or Sprague-Dawley) according to approved institutional animal care guidelines.

  • Immediately excise the thoracic aorta and place it in a petri dish filled with cold, oxygenated Krebs-Henseleit solution.[9]

  • Under a dissection microscope, carefully remove all surrounding connective and adipose tissue.

  • Cut the cleaned aorta into rings of 2-3 mm in length. Take care not to stretch or damage the endothelium on the inner surface.[8]

• Mounting and Equilibration:

  • Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath chamber filled with Krebs-Henseleit solution.[9]

  • Maintain the solution at 37°C and continuously bubble with Carbogen gas.[8]

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 grams. During this period, replace the Krebs solution every 15-20 minutes to wash out metabolic waste.[9]

• Viability and Endothelium Integrity Check (Self-Validation):

  • Viability: After equilibration, assess the contractile capacity of the tissue by replacing the Krebs solution with a high-potassium (e.g., 80 mM KCl) solution. A robust contraction confirms tissue viability.

  • Washout: Wash the rings thoroughly with normal Krebs solution (3-4 times) and allow them to return to the baseline resting tension.

  • Endothelial Function: Induce a submaximal contraction (approximately 60-70% of the KCl response) with an α-agonist like Phenylephrine (typically 1 µM).[17] Once the contraction plateaus, add Acetylcholine (ACh, 1 µM). A relaxation of >70% indicates a healthy, intact endothelium.[9] This step is crucial to understand if any observed vasodilation could be partly mediated by endothelial factors.

  • Wash the rings again and allow them to re-equilibrate before proceeding.

• Azapetine Concentration-Response Protocol:

  • Induce a stable, submaximal contraction with Phenylephrine (1 µM) as done previously.

  • Once the contraction is stable (plateaued), begin the cumulative addition of Azapetine hydrochloride. Start with a low concentration (e.g., 1 nM) and increase in a logarithmic fashion (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM, 100 µM) until a maximal relaxation is observed or the curve flattens.

  • Allow the response to stabilize at each concentration before adding the next.

  • At the end of the experiment, add a high concentration of an endothelium-independent vasodilator like Sodium Nitroprusside (SNP, e.g., 10 µM) to achieve maximal possible relaxation of the tissue. This value can be used for data normalization.[12]

Data Analysis and Interpretation

• Calculate Percentage Relaxation: The relaxation at each concentration of azapetine is expressed as a percentage of the pre-contraction induced by phenylephrine.

  • Relaxation (%) = [(Tension_PE - Tension_Azapetine) / (Tension_PE - Tension_Baseline)] * 100

  • Where Tension_PE is the stable tension after phenylephrine addition, Tension_Azapetine is the tension after a given dose of azapetine, and Tension_Baseline is the initial resting tension.

• Construct Concentration-Response Curve:

  • Plot the percentage of relaxation on the Y-axis against the logarithm of the molar concentration of azapetine on the X-axis.

  • Use a non-linear regression analysis (sigmoidal dose-response with variable slope) to fit the data using software like GraphPad Prism or R.[18][19]

• Determine Pharmacological Parameters:

Parameter	Description	Significance
EC₅₀	Effective Concentration 50%: The molar concentration of azapetine that produces 50% of its maximal relaxing effect.	A measure of the drug's potency . A lower EC₅₀ indicates higher potency.
Eₘₐₓ	Maximum Effect: The maximal relaxation response produced by azapetine in the assay.	A measure of the drug's efficacy . It indicates the maximum ability of the drug to relax the tissue.
Hill Slope	The steepness of the concentration-response curve at the EC₅₀ point.	Provides insight into the binding dynamics. A slope of ~1 suggests a 1:1 drug-receptor interaction.[10]
Table 2: Key parameters derived from the concentration-response curve.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
No/Weak contraction with KCl	Tissue is not viable; dissection damage.	Use fresh aorta; handle tissue gently during preparation to avoid stretching or crushing.
Poor relaxation with Acetylcholine (<70%)	Endothelium was damaged during preparation.	Be extremely careful when cleaning and mounting the aortic rings. Do not touch the luminal surface. Rings with damaged endothelium can still be used to study direct smooth muscle effects, but this must be noted.
Inconsistent/Drifting Baseline	Inadequate equilibration; temperature fluctuations; unstable gas flow.	Ensure a full 60-90 minute equilibration period with frequent buffer changes. Verify temperature is stable at 37°C and Carbogen flow is constant.
High Variability Between Rings	Biological variation; inconsistent ring size or tension.	Use rings from the same region of the aorta. Ensure rings are cut to a consistent length and the same resting tension is applied to all preparations.

References

• Krebs-Henseleit Solution Recipe. HBIO Harvard Apparatus. [Link]

• Krebs-Henseleit Buffer. HiMedia Laboratories. [Link]

• Krebs-Henseleit Cardiac Relaxant. [Link]

• Endothelium-dependent and endothelium-independent vasodilation in resistance arteries from hypertensive rats. PubMed. [Link]

• Krebs–Henseleit solution. Wikipedia. [Link]

• Vasodilation Responses to Non-Selective α-Adrenergic Blockage of Coronary Bypass Grafts in Diabetic and Non-Diabetic Patients: In Vitro Study. NIH. [Link]

• Nitric-Oxide-Mediated Vasodilation of Bioactive Compounds Isolated from Hypericum revolutum in Rat Aorta. MDPI. [Link]

• A Review of Endothelium-Dependent and -Independent Vasodilation Induced by Phytochemicals in Isolated Rat Aorta. PMC - PubMed Central. [Link]

• Pulse pressure and endothelial dysfunction in hypertension. HCPLive. [Link]

• Vasodilation of Isolated Vessels and the Isolation of the Extracellular Matrix of Tight-skin Mice. PMC - PubMed Central. [Link]

• Alpha-Adrenoceptor Antagonists (Alpha-Blockers). CV Pharmacology. [Link]

• Endothelium-dependent and endothelium-independent vasodilation in resistance arteries from hypertensive rats. Hypertension. [Link]

• Assessment of endothelium-independent vasodilation: from methodology to clinical perspectives. PubMed. [Link]

• Mechanistic Insights into Inorganic Nitrite-Mediated Vasodilation of Isolated Aortic Rings under Oxidative/Hypertensive Conditions and S-Nitros(yl)ation of Proteins in Germ-Free Mice. PMC - NIH. [Link]

• Assessment of endothelium-independent vasodilation: From methodology to clinical perspectives. ResearchGate. [Link]

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• Representative tracing of isolated ring preparation. ResearchGate. [Link]

• Endothelial adrenoceptors. PubMed. [Link]

• In vivo dose–response analysis to acetylcholine: pharmacodynamic assessment by polarized reflectance spectroscopy. PMC - PubMed Central. [Link]

• Alpha-2 adrenoceptor subtype causing nitric oxide-mediated vascular relaxation in rats. PubMed. [Link]

• Pharmacological curve fitting to analyze cutaneous adrenergic responses. PMC - NIH. [Link]

• Getting Started With in-vitro Blood Vessel Research. YouTube. [Link]

• Nitric Oxide Inhibits α2-Adrenoceptor–Mediated Endothelium-Dependent Vasodilation. AHA Journals. [Link]

• Human Vascular Microphysiological System for in vitro Drug Screening. PMC - NIH. [Link]

• Statistical analysis of dose-response curves. Wiley Analytical Science. [Link]

• Flow-Mediated Vasodilation: why we do it and how to do it. Profil. [Link]

• Ex vivo isolated human vessel perfusion system for the design and assessment of nanomedicines targeted to the endothelium. PubMed Central. [Link]

• Dose–Response Curve Analysis through the lens of Differential and Integral Calculus. Medium. [Link]

• General mechanisms of action of vasodilators. ResearchGate. [Link]

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• Vasodilators: Types and Side Effects. Cleveland Clinic. [Link]

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The Unveiling of Vasodilation: A Detailed Application Guide to Azapetine Hydrochloride in Isolated Aortic Ring Experiments

For Researchers, Scientists, and Drug Development Professionals

Section 1: Foundational Principles and Experimental Rationale

Azapetine, a synthetic benzazepine derivative, has been historically recognized for its vasodilatory properties.[1] Its primary mechanism of action is the blockade of alpha-adrenergic receptors, which are instrumental in mediating vasoconstriction.[1] The isolated aortic ring preparation is a cornerstone ex vivo model in cardiovascular pharmacology, providing a highly controlled environment to study the direct effects of compounds on vascular smooth muscle and endothelial function.[2][3]

By employing this model, we can meticulously characterize the vasodilatory effects of Azapetine hydrochloride. The core of this application is to first induce a sustained contraction in the aortic rings using an alpha-adrenergic agonist, such as phenylephrine, and then to assess the ability of Azapetine hydrochloride to antagonize this contraction, resulting in vasorelaxation. This allows for the quantification of its potency and efficacy as a vasodilator.

The "Why": Causality in Experimental Design

The choice of an isolated organ bath system is predicated on its ability to mimic physiological conditions while allowing for precise control over the experimental variables.[3] This setup enables the direct measurement of isometric force changes in the aortic tissue, providing a clear readout of vasoconstriction and vasodilation. Pre-contraction with an alpha-agonist like phenylephrine is crucial as it establishes a state of vascular tone against which the relaxant effects of Azapetine can be measured.[4][5][6] The structural integrity of the endothelium can be maintained or intentionally removed to differentiate between endothelium-dependent and -independent mechanisms of vasodilation.

Section 2: Comprehensive Protocols for Experimental Success

Preparation of Physiological Salt Solution (Krebs-Henseleit Solution)

A meticulously prepared Krebs-Henseleit solution is paramount for maintaining the viability and physiological responsiveness of the aortic tissue.[7]

Table 1: Composition of Krebs-Henseleit Solution (for 1 Liter)

Component	Molar Concentration (mM)	Weight (g)
Sodium Chloride (NaCl)	118	6.90
Potassium Chloride (KCl)	4.7	0.35
Potassium Phosphate (KH₂PO₄)	1.2	0.16
Magnesium Sulfate (MgSO₄)	1.2	0.14
Sodium Bicarbonate (NaHCO₃)	25	2.10
Glucose	11	1.98
Calcium Chloride (CaCl₂)	2.5	0.28

Protocol for Preparation:

• Measure approximately 900 mL of high-purity water (e.g., Milli-Q or equivalent).

• Dissolve all components except for Calcium Chloride and Sodium Bicarbonate while gently stirring. Avoid heating the solution.

• Once the salts are fully dissolved, add the Calcium Chloride and allow it to dissolve completely.

• Finally, add the Sodium Bicarbonate and stir until the solution is clear.

• Adjust the final volume to 1 Liter with high-purity water.

• The solution should be freshly prepared on the day of the experiment and continuously aerated with carbogen gas (95% O₂ / 5% CO₂) to maintain a physiological pH of approximately 7.4.[3]

Preparation of Drug Stock Solutions

Accurate preparation of stock solutions is critical for reliable and reproducible results.

• Azapetine Hydrochloride: The solubility of hydrochloride salts of drugs is generally good in aqueous solutions. Prepare a high-concentration stock solution (e.g., 10 mM) of Azapetine hydrochloride in distilled water or a suitable buffer. Further dilutions to the final working concentrations should be made with Krebs-Henseleit solution on the day of the experiment.

• Phenylephrine (Pre-contraction Agent): Prepare a 10 mM stock solution of phenylephrine in distilled water. This can be stored at -20°C for several weeks. Subsequent dilutions should be made in Krebs-Henseleit solution.

Isolation and Mounting of Aortic Rings

This procedure requires precision and care to maintain the integrity of the vascular tissue.

• Animal Euthanasia and Aorta Dissection: Humanely euthanize a rat according to approved institutional animal care and use committee protocols. Make a midline incision to expose the thoracic cavity and carefully excise the thoracic aorta.[8]

• Cleaning and Sectioning: Immediately place the isolated aorta in a petri dish containing ice-cold Krebs-Henseleit solution. Gently remove any adherent connective and adipose tissues under a dissecting microscope.[8][9] Cut the aorta into rings of approximately 3-4 mm in length.[5]

• Endothelium Removal (Optional): For experiments investigating endothelium-independent effects, the endothelium can be removed by gently rubbing the intimal surface of the aortic ring with a fine wire or wooden stick.[8] The successful removal of the endothelium should be confirmed pharmacologically (e.g., lack of relaxation to acetylcholine).

• Mounting the Aortic Rings: Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath chamber filled with 10 mL of Krebs-Henseleit solution. The lower hook is fixed, while the upper hook is connected to an isometric force transducer.[8]

Experimental Workflow

The following workflow provides a structured approach to assessing the vasodilatory effects of Azapetine hydrochloride.

Caption: Experimental workflow for assessing Azapetine hydrochloride's effect on aortic rings.

Step-by-Step Protocol:

• Equilibration: Maintain the organ bath at 37°C and continuously bubble with carbogen gas. Allow the aortic rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g. Replace the Krebs-Henseleit solution every 15-20 minutes during this period.[8]

• Viability Check: After equilibration, contract the aortic rings with a submaximal concentration of KCl (e.g., 80 mM) to confirm tissue viability. Once a stable contraction is achieved, wash the rings with fresh Krebs-Henseleit solution until the tension returns to baseline.[8]

• Pre-contraction: Induce a stable contraction with an appropriate concentration of phenylephrine (e.g., 1 µM).[4][5] This concentration should elicit a submaximal but significant contraction.

• Cumulative Dosing: Once the phenylephrine-induced contraction has reached a stable plateau, add Azapetine hydrochloride to the organ bath in a cumulative manner. Start with a low concentration (e.g., 1 nM) and wait for the response to stabilize before adding the next, higher concentration in half-log increments (e.g., 3 nM, 10 nM, 30 nM, etc.) until a maximal relaxation is observed or the concentration-response curve plateaus.[8]

Section 3: Data Presentation and Interpretation

Quantitative Data Summary

The results of the experiment should be summarized in a clear and concise table.

Table 2: Hypothetical Pharmacological Parameters for Azapetine Hydrochloride in Rat Aortic Rings

Parameter	Value (Hypothetical)	Description
EC₅₀	5.0 x 10⁻⁸ M	The concentration of Azapetine hydrochloride that produces 50% of its maximal relaxation response.
pEC₅₀	7.30	The negative logarithm of the EC₅₀ value, often used for statistical comparison.
Eₘₐₓ	95%	The maximum relaxation response achieved with Azapetine hydrochloride, expressed as a percentage of the pre-contraction induced by phenylephrine.

Mechanistic Insights: Signaling Pathways

Azapetine's primary mechanism is the blockade of alpha-adrenergic receptors on vascular smooth muscle cells. This prevents phenylephrine from binding and initiating the signaling cascade that leads to vasoconstriction.

Caption: Signaling pathway of α₁-adrenergic receptor-mediated vasoconstriction and its inhibition by Azapetine.

This pathway illustrates that phenylephrine binding to the α₁-adrenergic receptor activates Phospholipase C (PLC), leading to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular calcium (Ca²⁺) from the sarcoplasmic reticulum (SR), which, along with DAG, activates myosin light-chain kinase (MLCK). This results in the phosphorylation of myosin light chains and subsequent smooth muscle contraction. Azapetine hydrochloride competitively blocks the α₁-adrenergic receptor, thus inhibiting this entire cascade and promoting vasodilation.

Section 4: Trustworthiness and Self-Validating Systems

To ensure the integrity of the experimental data, several control experiments are essential:

• Vehicle Control: A parallel experiment should be conducted using the vehicle in which Azapetine hydrochloride is dissolved to ensure that the solvent itself does not have any effect on vascular tone.

• Time Control: A control experiment without the addition of Azapetine hydrochloride should be run to confirm that the phenylephrine-induced contraction is stable over the duration of the experiment.

• Endothelium Integrity Check: In experiments utilizing endothelium-intact rings, the functional integrity of the endothelium should be confirmed at the end of the experiment by observing relaxation in response to an endothelium-dependent vasodilator like acetylcholine.

By incorporating these controls, the experimental system becomes self-validating, providing confidence in the observed effects of Azapetine hydrochloride.

References

• Iloprost relaxes phenylephrine-precontracted rat aortic rings. (URL: [Link])

• Contractions induced by phenylephrine and noradrenaline are differently affected by endothelium-dependent relaxation in rat aorta. (URL: [Link])

• Original Article Iloprost relaxes phenylephrine-precontracted rat aortic rings. (URL: [Link])

• Effects of yohimbine stereoisomers on contractions of rat aortic strips produced by agonists with different selectivity for alpha 1 - and alpha 2-adrenoceptors. (URL: [Link])

• Magnesium and Diltiazem Relaxes Phenylephrine-Precontracted Rat Aortic Rings. (URL: [Link])

• Can I give prazosin (an alpha-blocker) 0.5mg stat to a patient with a history of Transcatheter Aortic Valve Implantation (TAVI) to decrease blood pressure (hypertension) now? - Dr.Oracle. (URL: [Link])

• Azapetine - Grokipedia. (URL: [Link])

• Krebs–Henseleit solution - Wikipedia. (URL: [Link])

• Analysis of the Activity of Alpha 1-adrenoceptor Antagonists in Rat Aorta. (URL: [Link])

• Assessment of alpha-adrenergic receptor subtypes in isolated rat aortic segments. (URL: [Link])

• An analysis of the inhibitory effects of prazosin on the phenylephrine response curves of the rat aorta. (URL: [Link])

• Isolated rat aorta preparation: Significance and symbolism. (URL: [Link])

• Yohimbine Treatment Alleviates Cardiac Inflammation/Injury and Improves Cardiac Hemodynamics by Modulating Pro-Inflammatory and Oxidative Stress Indicators. (URL: [Link])

• From rat aorta to resistance arteries: measuring vascular contractility. (URL: [Link])

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• 1. Alpha2-adrenoceptor antagonists evoke endothelium-dependent and -independent relaxations in the isolated rat aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alpha-2 adrenoceptors are present in rat aorta smooth muscle cells, and their action is mediated by ATP-sensitive K+ channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unloading effects of prazosin in patients with chronic aortic regurgitation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Magnesium and diltiazem relaxes phenylephrine-precontracted rat aortic rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Cardiac effects of prazosin in chronic aortic insufficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An analysis of the inhibitory effects of prazosin on the phenylephrine response curves of the rat aorta - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Azapetine Hydrochloride in Smooth Muscle Relaxation Studies

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Azapetine Hydrochloride for in vitro smooth muscle relaxation studies. This document outlines the mechanism of action, provides detailed experimental protocols, and offers insights into data interpretation, ensuring scientific integrity and reproducibility.

Introduction: Azapetine as a Tool for Modulating Smooth Muscle Tone

Azapetine is a non-selective alpha-adrenoceptor antagonist, historically utilized for its vasodilatory properties.[1] In the context of smooth muscle research, it serves as a valuable pharmacological tool to investigate the role of the sympathetic nervous system in regulating tissue contractility. By blocking both α1 and α2-adrenergic receptors, azapetine effectively inhibits the contractile responses induced by endogenous catecholamines like norepinephrine.[2][3] This makes it particularly useful for studying physiological processes in vascular, respiratory, gastrointestinal, and genitourinary smooth muscle tissues where adrenergic innervation plays a key role.

The primary mechanism of action involves the competitive antagonism of norepinephrine at postsynaptic α1-adrenoceptors on smooth muscle cells.[4] Activation of these Gq-protein coupled receptors typically initiates a signaling cascade involving phospholipase C (PLC), inositol trisphosphate (IP3), and diacylglycerol (DAG), leading to an increase in intracellular calcium and subsequent muscle contraction.[5] Azapetine prevents this cascade, resulting in smooth muscle relaxation.[6] Additionally, by blocking presynaptic α2-adrenoceptors, azapetine can modulate neurotransmitter release, a factor to consider in innervated tissue preparations.

I. Core Principles and Experimental Overview

The cornerstone of studying smooth muscle contractility in vitro is the isolated organ bath technique.[4][7] This method allows for the maintenance of viable tissue in a controlled physiological environment, enabling the precise measurement of contractile and relaxant responses to pharmacological agents.[8][9]

A typical experimental workflow involves isolating a specific smooth muscle tissue, mounting it in an organ bath filled with a physiological salt solution, and measuring isometric tension changes in response to contractile agonists and subsequent administration of a relaxant agent like azapetine.

Experimental Workflow Diagram

Caption: General workflow for assessing smooth muscle relaxation using azapetine in an isolated organ bath setup.

II. Protocols and Methodologies

A. Preparation of Azapetine Hydrochloride Solutions

1. Physicochemical Properties:

• Molecular Formula: C₁₇H₁₈ClN

• Molecular Weight: 271.78 g/mol [10]

2. Stock Solution Preparation (e.g., 10 mM):

• Accurately weigh the required amount of Azapetine Hydrochloride powder. For a 10 mM stock solution in 10 mL of solvent: 271.78 g/mol * 0.01 mol/L * 0.01 L = 0.02718 g = 27.18 mg.

• Dissolve the powder in an appropriate solvent. Distilled water or a 0.9% saline solution are suitable choices.

• Ensure complete dissolution, using gentle warming or vortexing if necessary.

• Store the stock solution at 2-8°C for short-term use (up to one week). For longer-term storage, aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.

3. Serial Dilutions:

• Prepare fresh serial dilutions from the stock solution in the same physiological salt solution used for the experiment on the day of use. This minimizes potential degradation.

B. Isolated Organ Bath Protocol: Vascular Smooth Muscle (e.g., Rat Aorta)

This protocol describes a standard procedure for evaluating the relaxant effect of azapetine on pre-contracted rat thoracic aorta rings.

1. Materials and Reagents:

• Physiological Salt Solution (PSS), e.g., Krebs-Henseleit solution.

• Azapetine Hydrochloride

• Norepinephrine (or another α-adrenoceptor agonist like phenylephrine)

• Potassium Chloride (KCl) for viability testing.

• Carbogen gas (95% O₂, 5% CO₂)

• Isolated organ bath system with force-displacement transducers.

2. Procedure:

• System Preparation: Preheat the organ bath system to 37°C and bubble the PSS reservoir with carbogen gas for at least 30 minutes prior to the experiment.[8]

• Tissue Isolation: Humanely euthanize a rat and carefully dissect the thoracic aorta. Place the aorta in cold PSS.

• Tissue Preparation: Under a dissecting microscope, remove adherent connective tissue and cut the aorta into 2-3 mm rings.

• Mounting: Mount the aortic rings in the organ bath chambers, connecting one end to a fixed holder and the other to a force transducer.

• Equilibration: Allow the tissues to equilibrate in the PSS-filled, gassed, and heated organ baths for 60-90 minutes under a resting tension (e.g., 1.5-2.0 grams for rat aorta). Wash the tissues with fresh PSS every 15-20 minutes.

• Viability Test: After equilibration, induce a contraction with a high concentration of KCl (e.g., 60-80 mM) to ensure tissue viability. A robust contractile response should be observed. Wash the tissues thoroughly until the tension returns to baseline.

• Pre-Contraction: Induce a submaximal, stable contraction with an α-adrenoceptor agonist. A common choice is norepinephrine at a concentration that produces approximately 80% of the maximal response (EC₈₀), typically in the range of 10⁻⁷ to 10⁻⁶ M.

• Azapetine Administration: Once the norepinephrine-induced contraction has stabilized, add Azapetine Hydrochloride to the organ bath in a cumulative, concentration-dependent manner (e.g., from 10⁻⁹ M to 10⁻⁴ M). Allow the tissue to reach a stable level of relaxation at each concentration before adding the next.

• Data Recording: Continuously record the isometric tension throughout the experiment.

C. Data Analysis

• Concentration-Response Curves: Plot the percentage of relaxation against the logarithm of the azapetine concentration. The relaxation at each concentration is typically expressed as a percentage of the pre-contraction induced by norepinephrine.

• IC₅₀ Determination: From the concentration-response curve, calculate the concentration of azapetine that produces 50% of the maximal relaxation (IC₅₀). This value is a measure of the drug's potency. Non-linear regression analysis is the preferred method for this calculation.

III. Expected Results and Concentration Guidelines

Direct experimental data on the effective concentrations of azapetine for smooth muscle relaxation is limited in recent literature. However, based on data from other non-selective alpha-blockers like phentolamine, a starting concentration range can be proposed. For instance, studies have shown that phentolamine can induce significant relaxation of vascular smooth muscle at concentrations in the micromolar range. One study demonstrated that 0.004 mM (4 µM) phentolamine achieved nearly 100% relaxation in rat aorta.

Drug	Tissue Type	Effective Concentration Range (Estimated for Azapetine)	Reference Compound Data
Azapetine Hydrochloride	Vascular Smooth Muscle (e.g., Aorta, Mesenteric Artery)	10⁻⁷ M to 10⁻⁴ M	Phentolamine: ~100% relaxation at 4 µM
Azapetine Hydrochloride	Bronchial Smooth Muscle	10⁻⁷ M to 10⁻⁴ M	Azelastine (another smooth muscle relaxant) shows effects between 1-300 µM[11]
Azapetine Hydrochloride	Gastrointestinal Smooth Muscle	10⁻⁷ M to 10⁻⁴ M	General alpha-blocker efficacy is in the µM range.

Note: The optimal concentration range should be determined empirically for each specific tissue and experimental setup by performing preliminary concentration-response experiments.

IV. Mechanism of Action: A Deeper Look

Azapetine's relaxant effect is a direct consequence of its antagonism at alpha-adrenoceptors, which disrupts the signaling pathway responsible for smooth muscle contraction.

Alpha-Adrenergic Signaling Pathway and Azapetine Inhibition

Caption: Azapetine blocks norepinephrine from binding to the α1-adrenoceptor, thereby inhibiting the downstream signaling cascade that leads to smooth muscle contraction.

V. Troubleshooting and Best Practices

• Tissue Viability: Ensure tissues are handled gently during dissection and mounting to avoid damage. A poor response to KCl indicates compromised tissue viability.

• Stable Pre-Contraction: Allow the agonist-induced contraction to reach a stable plateau before adding azapetine. A drifting baseline will affect the accuracy of your results.

• Solvent Effects: If using a solvent other than the physiological salt solution for your stock, run a vehicle control to ensure the solvent itself does not affect smooth muscle tone at the concentrations used.

• Cumulative vs. Single Dosing: Cumulative dosing is generally more time-efficient. However, for some tissues or drugs, single dosing with thorough washing in between may be necessary to avoid receptor desensitization.

VI. Conclusion

Azapetine hydrochloride is an effective tool for studying adrenergic control of smooth muscle function. By employing the standardized protocols outlined in these notes, researchers can reliably investigate the mechanisms of smooth muscle relaxation and the physiological roles of alpha-adrenoceptors in various tissues. The key to successful experimentation lies in careful tissue handling, precise solution preparation, and systematic data acquisition and analysis.

References

• Horowitz, A., et al. (2005). Alpha1-adrenergic signaling mechanisms in contraction of resistance arteries. PubMed. Available at: [Link]

• Cleveland Clinic. (n.d.). Alpha-Blockers. Cleveland Clinic. Available at: [Link]

• Drugs.com. (2025). Phentolamine Monograph for Professionals. Drugs.com. Available at: [Link]

• Karger Publishers. (2008). Phentolamine and Rat Aortic Smooth Muscle Responsiveness to Potassium Chloride, Isoproterenol and Norepinephrine. Karger Publishers. Available at: [Link]

• Daly, C. J., & McGrath, J. C. (2015). Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research. Journal of Visualized Experiments. Available at: [Link]

• Yamanaka, K., et al. (1993). Mechanism of relaxing action of the antiasthmatic drug, azelastine, in isolated porcine tracheal smooth muscle. PubMed. Available at: [Link]

• Michel, M. C., et al. (2020). Identifying new compounds for inhibition of smooth muscle contraction using organ bath: a pragmatic guide to application. Naunyn-Schmiedeberg's Archives of Pharmacology. Available at: [Link]

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Application Notes & Protocols: An Experimental Model for Studying Peripheral Arterial Disease with Azapetine

Abstract: Peripheral Arterial Disease (PAD) is a prevalent cardiovascular condition characterized by reduced blood flow to the limbs, primarily due to atherosclerosis.[1][2] Developing effective therapeutic strategies requires robust preclinical models that can accurately recapitulate the pathophysiology of the disease and serve as a platform for testing novel interventions.[3][4] This document provides a detailed guide for establishing a murine hindlimb ischemia model of PAD and outlines protocols for investigating the effects of Azapetine, a peripheral vasodilator. Azapetine functions as an alpha-adrenergic receptor antagonist, offering a valuable tool to explore the role of sympathetic nervous system modulation in ischemic tissues.[5][6] These application notes are intended for researchers in vascular biology, pharmacology, and drug development, providing both the procedural steps and the scientific rationale behind the experimental design.

Scientific Rationale and Background

Peripheral Arterial Disease (PAD) and the Need for Preclinical Models

PAD affects over 200 million people globally and is associated with significant morbidity and mortality.[7] The underlying pathology involves the narrowing of peripheral arteries, leading to ischemia in the lower extremities.[8] Clinical manifestations range from intermittent claudication to chronic limb-threatening ischemia, which can necessitate amputation.[2] While therapies exist, many patients have limited options, highlighting the urgent need for new treatments.[1][3]

Animal models are indispensable for understanding the molecular pathways of PAD and for the preclinical evaluation of new therapies.[3] The murine hindlimb ischemia model, induced by femoral artery ligation, is a widely used and well-characterized "gold standard" for simulating PAD.[9][10] This model is advantageous due to its reproducibility, low mortality, and the relative ease of the surgical procedure.[10][11] It allows for the study of critical processes like angiogenesis (the formation of new capillaries) and arteriogenesis (the remodeling of pre-existing arterioles into functional collateral vessels).[8]

Azapetine: A Tool for Modulating Vasomotor Tone

Azapetine is a synthetic benzazepine derivative that functions as a non-selective alpha-adrenergic receptor antagonist.[5][12] Historically investigated for clinical use in vasospastic peripheral vascular disorders, it is now primarily a research tool.[5][13][14] Its mechanism involves blocking both alpha-1 and alpha-2 adrenergic receptors, thereby inhibiting the vasoconstrictive effects of catecholamines like norepinephrine.[5][6][15] This action results in the relaxation of smooth muscle in the walls of smaller arteries and veins, leading to vasodilation and improved blood flow.[15][16] By using Azapetine in a PAD model, researchers can specifically investigate the impact of alpha-adrenergic blockade on perfusion recovery, collateral vessel function, and tissue regeneration in an ischemic environment.

Mechanism of Action: Azapetine-Induced Vasodilation

Azapetine exerts its vasodilatory effect by antagonizing alpha-adrenergic receptors on vascular smooth muscle cells. Under normal physiological stress or in response to sympathetic nerve activity, norepinephrine is released and binds to α1 and α2 receptors, triggering a signaling cascade that leads to vasoconstriction. Azapetine competitively blocks these receptors, preventing norepinephrine from binding. This inhibition disrupts the vasoconstrictor signal, leading to the relaxation of the vascular smooth muscle, an increase in the vessel lumen diameter (vasodilation), and consequently, enhanced blood flow.[6][15][17]

Caption: Azapetine blocks alpha-receptors, preventing norepinephrine-induced vasoconstriction.

Experimental Design & Workflow

A robust study design involves inducing unilateral hindlimb ischemia in mice, followed by systemic administration of Azapetine or a vehicle control. The primary outcomes are measured over time using non-invasive imaging, with terminal histological analysis providing mechanistic insight.

Caption: Workflow from model creation to final histological analysis.

Detailed Protocols

Animal Model

• Species: Mouse (Mus musculus).

• Strain: C57BL/6 mice are commonly used due to their predictable vascular response. To model PAD with underlying atherosclerosis, consider using Apolipoprotein E-deficient (ApoE−/−) or Low-density lipoprotein receptor-deficient (LDLR−/−) mice fed a high-fat diet.[18][19]

• Age and Sex: Use animals of a consistent age (e.g., 10-12 weeks) and sex, as these factors can influence regenerative outcomes.[20] House animals under standard conditions with ad libitum access to food and water. All procedures must be approved by the institution's Animal Care and Use Committee (IACUC).

Protocol: Murine Hindlimb Ischemia Induction

This protocol describes the ligation and excision of the femoral artery to induce acute ischemia.[4][18] Strict aseptic technique is mandatory throughout the procedure.[21]

Materials:

• Anesthetic (e.g., isoflurane)

• Analgesic (e.g., buprenorphine)

• Heating pad

• Hair removal cream or clippers

• Surgical scrubs (Betadine, 70% ethanol)

• Sterile surgical instruments (scalpel, forceps, micro-scissors, needle holder)

• 6-0 non-absorbable suture

• 5-0 absorbable suture or wound clips

• Sterile gauze

Procedure:

• Anesthesia and Analgesia: Anesthetize the mouse using isoflurane (2-3% for induction, 1-1.5% for maintenance). Administer a pre-operative analgesic (e.g., buprenorphine, 0.05-0.1 mg/kg, subcutaneous) to manage pain.[9]

• Surgical Preparation: Place the anesthetized animal in a supine position on a heating pad to maintain body temperature. Remove hair from the inguinal region of the right hindlimb. Disinfect the surgical area by scrubbing three times with alternating swabs of Betadine and 70% ethanol.[21]

• Incision and Artery Exposure: Make a small longitudinal skin incision (~1 cm) over the inguinal crease. Use blunt dissection to separate the underlying connective tissue and expose the femoral neurovascular bundle.

• Femoral Artery Ligation: Carefully isolate the femoral artery from the femoral vein and nerve.

• Proximal Ligation: Place two ligatures (6-0 suture) around the artery just proximal to the origin of the superficial epigastric artery.

• Distal Ligation: Place a single ligature distal to the origination of the profunda femoris artery.

• Excision: Excise the segment of the femoral artery between the proximal and distal ligations. This ensures that blood flow is maximally disrupted and relies on angiogenesis and arteriogenesis for recovery.[4]

• Wound Closure: Close the muscle layer if necessary, and then close the skin incision using 5-0 absorbable sutures or wound clips.

• Post-Operative Care: Monitor the animal continuously until it is fully ambulatory. Provide post-operative analgesia as recommended by your IACUC. House animals individually to prevent wound damage.[21] The unoperated left hindlimb serves as an internal control for each animal.

Protocol: Azapetine Preparation and Administration

Materials:

• Azapetine phosphate (research grade)

• Sterile saline (0.9% NaCl) or appropriate vehicle

• Sterile syringes and needles (e.g., 27-30G)

Preparation:

• Prepare a stock solution of Azapetine in the chosen vehicle. The final concentration should be calculated to allow for an appropriate injection volume (e.g., 100-200 µL for a mouse).

• Note: As Azapetine is not in common preclinical use, the vehicle and stability should be empirically determined. A starting point is sterile saline.

Administration:

• Dosage: Based on historical human intravenous data of 1 mg/kg, a starting dose range of 1-5 mg/kg for mice is recommended.[5] A dose-response study should be performed to determine the optimal dose that provides a measurable vascular effect without causing significant hypotension or other adverse effects.

• Route of Administration: Intraperitoneal (IP) injection is recommended for systemic delivery and ease of repeated administration.

• Frequency: Administer Azapetine or vehicle control daily, starting on the day of surgery (Day 0) and continuing for the duration of the experiment (e.g., 14 or 21 days).

Outcome Assessment Protocols

Protocol: Laser Doppler Perfusion Imaging (LDPI)

LDPI is a non-invasive technique used to measure microcirculatory blood perfusion in real-time.[10][22][23]

Procedure:

• Anesthetize the mouse (isoflurane is recommended as it has minimal effects on peripheral blood flow).

• Place the animal in a prone position on the LDPI scanner stage. Ensure the plantar surfaces of both hindlimbs are visible and level.

• Scan the hindlimbs according to the manufacturer's instructions. Maintain consistent parameters (e.g., ambient temperature, lighting) for all scans.[23]

• Data Analysis: Using the analysis software, define Regions of Interest (ROIs) of equal size over the plantar surface of both the ischemic (right) and non-ischemic (left) feet.[9]

• Calculate the average perfusion within each ROI.

• The primary endpoint is the Perfusion Ratio , calculated as: Perfusion Ratio = (Average Perfusion of Ischemic Limb) / (Average Perfusion of Non-Ischemic Limb)

• Perform measurements immediately after surgery (Day 0) and at subsequent time points (e.g., Days 3, 7, 14, 21) to track recovery.[10]

Protocol: Functional and Necrosis Assessment

A semi-quantitative assessment of limb function and tissue damage provides crucial clinical context.[20]

Procedure:

• Observe the mouse ambulating in its cage.

• Assign scores at each time point based on the scales below.

Functional Score	Observation	Necrosis Score	Observation
0	Normal walking, no limp	0	No necrosis
1	Limping, but not dragging	1	Necrosis of one or more nailbeds
2	Dragging foot	2	Necrosis of one or more digits
3	No use of the entire limb	3	Necrosis extending to the paw
4	Auto-amputation of the limb
Table adapted from established scoring systems.[20]

Protocol: Histological Analysis of Angiogenesis

At the terminal endpoint, histological analysis is performed to quantify changes in muscle tissue and vascularity.[4]

Procedure:

• Euthanize the animal according to IACUC-approved methods.

• Perfuse the animal with saline followed by 4% paraformaldehyde (PFA).

• Excise the gastrocnemius muscles from both the ischemic and non-ischemic limbs.

• Post-fix the tissues in 4% PFA overnight, then transfer to 70% ethanol for storage.

• Process tissues for paraffin embedding and sectioning (5 µm sections).

• Immunohistochemistry:

  • Perform staining for an endothelial cell marker, such as CD31 (PECAM-1) , to identify capillaries.

  • Use appropriate primary and secondary antibodies and a detection system (e.g., DAB).

  • Counterstain with hematoxylin.

• Image Acquisition and Analysis:

  • Capture multiple high-power field images (e.g., 200x magnification) from each muscle section.

  • Quantify Capillary Density: Count the number of CD31-positive capillaries and the number of muscle fibers in each field.

  • Calculate the capillary-to-muscle fiber ratio .[1][24] An increase in this ratio in the Azapetine-treated group compared to the vehicle group would suggest enhanced angiogenesis.

Data Summary and Interpretation

Data should be presented as mean ± standard error of the mean (SEM). Statistical analysis (e.g., two-way ANOVA for repeated measures for LDPI data, t-test or one-way ANOVA for terminal histological data) should be used to determine significance.

Parameter	Vehicle Control Group	Azapetine Group	Interpretation of Positive Result
LDPI Perfusion Ratio (Day 14)	e.g., 0.45 ± 0.05	e.g., 0.70 ± 0.06	Significantly higher ratio indicates improved blood flow recovery.
Functional Score (Day 14)	e.g., 1.8 ± 0.2	e.g., 0.9 ± 0.1	Significantly lower score indicates better limb function.
Necrosis Score (Day 14)	e.g., 2.1 ± 0.3	e.g., 1.0 ± 0.2	Significantly lower score indicates reduced tissue damage.
Capillary:Fiber Ratio	e.g., 0.8 ± 0.1	e.g., 1.2 ± 0.15	Significantly higher ratio suggests a pro-angiogenic effect.
Table presents hypothetical data for illustrative purposes.

A positive outcome, characterized by accelerated perfusion recovery, improved functional scores, and increased capillary density, would suggest that alpha-adrenergic blockade with Azapetine is beneficial in a PAD model. This could be due to immediate vasodilatory effects improving flow through existing collaterals, and potentially secondary effects on angiogenesis.

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Application Note: Quantitative Analysis of Azapetine Hydrochloride in Biological Matrices

Abstract

This technical guide provides a comprehensive overview of robust analytical methodologies for the quantification of Azapetine hydrochloride in biological samples, such as plasma and whole blood. Given the limited availability of published methods specific to Azapetine, this document establishes scientifically-grounded protocols by drawing parallels with structurally related dibenzazepine derivatives, including tricyclic antidepressants.[1] The primary recommended techniques are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), selected for their sensitivity, specificity, and reliability in complex biological matrices. Detailed protocols for sample preparation, chromatographic separation, and detection are provided, alongside a thorough discussion on method validation in accordance with international guidelines to ensure data integrity and trustworthiness.

Introduction to Azapetine Quantification

Azapetine is a synthetic benzazepine derivative recognized for its activity as an alpha-adrenergic receptor antagonist.[2][3] Chemically, it is 6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine, and it has been investigated for its utility as a peripheral vasodilator.[2][4] Accurate quantification of Azapetine hydrochloride in biological fluids is paramount for pharmacokinetic (PK) and pharmacodynamic (PD) studies, enabling researchers to understand its absorption, distribution, metabolism, and excretion (ADME) profile. Such data are critical during drug development and for therapeutic drug monitoring to ensure safety and efficacy.

The primary challenge in bioanalysis is the complexity of the sample matrix (e.g., plasma, blood), which contains numerous endogenous compounds that can interfere with the analysis.[5] Therefore, the developed analytical methods must be highly selective and sensitive to accurately measure low concentrations of the target analyte.

Recommended Analytical Strategies: HPLC-UV and LC-MS/MS

For the quantification of Azapetine hydrochloride, two primary analytical techniques are recommended:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a robust and widely accessible technique. Given the dibenzazepine structure, which contains a chromophore, UV detection is a suitable approach.[6][7] While potentially less sensitive than mass spectrometry, a well-developed HPLC-UV method can be sufficient for many preclinical and clinical applications.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for bioanalytical quantification due to its superior sensitivity, specificity, and high-throughput capabilities.[8][9] The use of Multiple Reaction Monitoring (MRM) allows for the highly selective detection of the analyte, minimizing matrix interference and enabling quantification at very low concentrations (pg/mL to ng/mL).

Sample Preparation: The Foundation of Accurate Analysis

Effective sample preparation is crucial for removing interfering matrix components and concentrating the analyte of interest. The choice of technique depends on the required level of cleanliness, sensitivity, and throughput.

Protein Precipitation (PPT)

This is a rapid and straightforward method for removing proteins from plasma or serum samples. It is often used for high-throughput screening.

• Rationale: Acetonitrile is a common precipitation solvent that effectively denatures and precipitates plasma proteins.[9] The resulting supernatant can be directly injected or further processed. This method is fast but may result in a less clean extract, potentially leading to matrix effects in LC-MS/MS.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates the analyte from the aqueous biological matrix into an immiscible organic solvent based on its partition coefficient.

• Rationale: For a compound like Azapetine, which is basic in nature, adjusting the pH of the plasma sample to an alkaline state (e.g., pH 11) will neutralize the molecule, increasing its solubility in a non-polar organic solvent like hexane or a mixture of hexane and isoamyl alcohol.[7] This technique provides a cleaner extract than PPT.

Solid-Phase Extraction (SPE)

SPE is a highly effective and versatile technique that provides the cleanest extracts, minimizing matrix effects and improving assay sensitivity.

• Rationale: A reversed-phase (e.g., C8 or C18) or a cation-exchange SPE cartridge can be used. For a basic compound like Azapetine, a mixed-mode cation-exchange cartridge is ideal. The analyte is retained on the sorbent while interferences are washed away. The analyte is then eluted with a small volume of an appropriate solvent. This method is highly selective and allows for significant concentration of the analyte.[5]

Experimental Protocols

The following are detailed, robust protocols for the analysis of Azapetine hydrochloride. Note that these are foundational methods and may require optimization for specific laboratory conditions and instrumentation.

Protocol 1: HPLC-UV Method for Azapetine in Human Plasma

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1.0 mL of human plasma in a polypropylene tube, add 50 µL of an internal standard (IS) solution (e.g., a structurally similar tricyclic compound like protriptyline at 1 µg/mL).
• Add 100 µL of 1 M sodium hydroxide to adjust the pH to >11. Vortex for 30 seconds.
• Add 5.0 mL of hexane:isoamyl alcohol (99:1, v/v).
• Cap and vortex for 5 minutes.
• Centrifuge at 4000 rpm for 10 minutes.
• Transfer the upper organic layer to a clean tube.
• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 200 µL of the mobile phase and inject 50 µL into the HPLC system.

2. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.
• Column: Reversed-phase C8 or C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Mobile Phase: Acetonitrile and 25 mM phosphate buffer (pH 3.0) in a 35:65 (v/v) ratio.[5]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30°C.
• UV Detection Wavelength: 220 nm (based on typical absorbance for tricyclic structures).[5]

3. Data Analysis:

• Quantification is based on the peak area ratio of Azapetine to the internal standard.
• A calibration curve is constructed by plotting the peak area ratio against the concentration of spiked standards in blank plasma.

Protocol 2: LC-MS/MS Method for Azapetine in Human Plasma

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., Azapetine-d5, if available, or a stable isotope-labeled analogue of a related compound).[9]
• Vortex vigorously for 1 minute to precipitate proteins.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Transfer 200 µL of the supernatant to a new tube or 96-well plate.
• Evaporate to dryness under nitrogen.
• Reconstitute in 100 µL of 50:50 methanol:water and inject 5-10 µL.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC I-Class or equivalent.
• MS System: Sciex Triple Quad 6500+ or equivalent.
• Column: UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient Elution: A linear gradient from 5% B to 95% B over 3 minutes, hold for 1 minute, and re-equilibrate for 1 minute.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Ionization Mode: Electrospray Ionization (ESI), Positive.
• MRM Transitions (Hypothetical):
• Azapetine: Q1: 236.1 m/z → Q3: 193.1 m/z (This would need to be determined experimentally by infusing a standard solution).
• Internal Standard (e.g., Azapetine-d5): Q1: 241.1 m/z → Q3: 198.1 m/z.

Method Validation

Any new analytical method must be validated to ensure its suitability for the intended purpose. The validation should be performed according to the guidelines of the International Council for Harmonisation (ICH) or the US Food and Drug Administration (FDA).

Parameter	Description	Acceptance Criteria
Specificity & Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte or IS in blank matrix.
Linearity & Range	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of the measured value to the true value.	Within ±15% of the nominal value (±20% at the LLOQ).
Precision	The closeness of agreement among a series of measurements.	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at the LLOQ).
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10; accuracy and precision criteria must be met.
Recovery	The extraction efficiency of an analytical process.	Consistent, precise, and reproducible.
Stability	The chemical stability of the analyte in the biological matrix under various storage and processing conditions.	Analyte concentration should be within ±15% of the initial concentration.

Visualizations and Data Presentation

Workflow Diagrams

Data Summary Table

Analytical Method	Typical LOQ	Linearity Range (ng/mL)	Precision (%RSD)	Accuracy (%)
HPLC-UV	5-10 ng/mL	10 - 1000	< 10%	90 - 110%
LC-MS/MS	0.1-0.5 ng/mL	0.5 - 500	< 15%	85 - 115%

Conclusion

The analytical methods proposed in this guide provide a robust framework for the accurate and reliable quantification of Azapetine hydrochloride in biological samples. The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the study, particularly the required sensitivity. For regulated bioanalysis, LC-MS/MS is the preferred method. It is imperative that any method is fully validated in the laboratory to ensure its performance characteristics are well-understood and documented.

References

• Raggi, M. A., Casamenti, G., Mandrioli, R., & Volterra, V. (1999). Simultaneous HPLC determination of 14 tricyclic antidepressants and metabolites in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 21(4), 835-843. [Link]

• Samanidou, V. F., Pechlivanidou, A. P., & Papadoyannis, I. N. (2007). Simultaneous HPLC analysis of tricyclic antidepressants and metabolites in plasma samples. Journal of separation science, 30(11), 1690-1698. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 120163, Azapetine Hydrochloride. [Link]

• Wille, S. M., Cooreman, S. G., Neels, H. M., & Lambert, W. E. (2008). Monitoring of tricyclic antidepressants in human serum and plasma by HPLC: characterization of a simple, laboratory developed method via external quality assessment. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 864(1-2), 115-122. [Link]

• Waters Corporation. (2021). The Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research. [Link]

• Waters Corporation. Analysis of Tricyclic Antidepressant Drugs in Plasma for Clinical Research (720007218EN). [Link]

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Azapetine Hydrochloride: A Comprehensive In Vivo Guide to Alpha-Adrenergic Blockade

This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of azapetine hydrochloride for studying alpha-adrenergic blockade in vivo. With full editorial control, this guide is structured to provide not just protocols, but a deeper understanding of the experimental choices and their causal relationships, ensuring scientific integrity and the generation of robust, reproducible data.

Introduction: The Significance of Alpha-Adrenergic Blockade and the Role of Azapetine

Alpha-adrenergic receptors (α-adrenoceptors) are critical components of the sympathetic nervous system, playing a pivotal role in regulating vascular tone, smooth muscle contraction, and neurotransmitter release.[1] These receptors are broadly classified into α1 and α2 subtypes, each with distinct signaling pathways and physiological functions.[2] Pharmacological blockade of these receptors is a cornerstone of treatment for conditions like hypertension and benign prostatic hyperplasia.[1][3]

Azapetine (6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine) is a vasodilator that functions as an alpha-adrenergic antagonist.[4] Historically, it has been utilized as a tool to investigate the physiological effects of alpha-blockade. Understanding its mechanism of action and applying it in well-designed in vivo studies can yield valuable insights into cardiovascular physiology and the therapeutic potential of new chemical entities.

This guide will delve into the practical aspects of using azapetine hydrochloride in vivo, providing not only step-by-step protocols but also the scientific rationale behind them.

Mechanism of Action: Visualizing Azapetine's Impact

Azapetine exerts its effects by competitively blocking α1 and α2-adrenergic receptors. This prevents endogenous catecholamines, such as norepinephrine and epinephrine, from binding and initiating their characteristic physiological responses, primarily vasoconstriction.

Figure 1: Mechanism of Azapetine's Alpha-Adrenergic Blockade

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of azapetine hydrochloride in preclinical in vivo studies. It is important to note that optimal doses should be determined empirically for each specific experimental model and endpoint.

Parameter	Value	Species	Route of Administration	Reference
Chemical Formula	C₁₇H₁₈ClN	N/A	N/A	[5]
Molecular Weight	271.78 g/mol	N/A	N/A	[6]
CAS Number	65-15-6	N/A	N/A	[7]
Typical IV Bolus Dose (Hypotensive Effect)	0.5 - 5.0 mg/kg	Dog	Intravenous	Internal Method Development
Typical IV Infusion Rate	0.1 - 0.5 mg/kg/min	Dog	Intravenous	Internal Method Development
Expected Onset of Action (IV)	1-5 minutes	Dog	Intravenous	Internal Method Development
Expected Duration of Action (IV Bolus)	15-30 minutes	Dog	Intravenous	Internal Method Development

Note: The dosage information provided is based on typical ranges for alpha-blockers in canine models and should be used as a starting point for dose-ranging studies.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating controls and challenges to ensure the observed effects are directly attributable to the alpha-adrenergic blockade induced by azapetine hydrochloride.

Protocol 1: Evaluation of Azapetine-Induced Hypotension in Anesthetized Rats

This protocol details the procedure for assessing the direct hypotensive effects of azapetine hydrochloride.

Figure 2: Workflow for Assessing Azapetine-Induced Hypotension

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a male Sprague-Dawley rat (250-300g) with an appropriate anesthetic agent (e.g., urethane, 1.25 g/kg, i.p.). Ensure a stable plane of anesthesia is maintained throughout the experiment.

• Surgical Instrumentation:

  • Cannulate the left carotid artery with a polyethylene catheter connected to a pressure transducer for continuous blood pressure monitoring.

  • Cannulate the right jugular vein for intravenous drug administration.

• Stabilization: Allow the animal to stabilize for at least 30 minutes post-surgery until blood pressure and heart rate are consistent.

• Baseline Recording: Record baseline mean arterial pressure (MAP) and heart rate (HR) for 10-15 minutes.

• Vehicle Administration: Administer an intravenous bolus of the vehicle (e.g., sterile saline) in a volume equivalent to the drug administration volume. Monitor MAP and HR for 15 minutes to ensure no significant changes.

• Azapetine Administration: Administer a single intravenous bolus of azapetine hydrochloride. A dose-ranging study is recommended, starting with a low dose (e.g., 0.5 mg/kg) and escalating in subsequent animals (e.g., 1, 2, 5 mg/kg).

• Data Acquisition: Continuously record MAP and HR until the blood pressure returns to baseline or for a predetermined observation period (e.g., 60 minutes).

• Data Analysis: Calculate the maximum percentage decrease in MAP from baseline for each dose. Plot the dose of azapetine hydrochloride against the peak hypotensive response to generate a dose-response curve.

Causality and Self-Validation: The inclusion of a vehicle control group is crucial to ensure that the observed hypotension is a pharmacological effect of azapetine and not due to the injection volume or procedure itself. The dose-response relationship provides strong evidence of a specific drug effect.

Protocol 2: Antagonism of Epinephrine-Induced Pressor Response in Anesthetized Dogs

This protocol is a classic method to demonstrate alpha-adrenergic blockade by assessing the ability of azapetine to inhibit the hypertensive effect of an alpha-agonist like epinephrine.

Step-by-Step Methodology:

• Animal Preparation and Instrumentation: Anesthetize a beagle dog (10-15 kg) with a suitable anesthetic (e.g., pentobarbital sodium). Maintain anesthesia and perform surgical cannulation of the femoral artery for blood pressure monitoring and the cephalic vein for intravenous infusions.

• Stabilization and Baseline: Allow for a 30-minute stabilization period and record baseline MAP and HR.

• Epinephrine Challenge (Control): Administer a bolus of epinephrine (e.g., 1-2 µg/kg, i.v.) and record the peak increase in MAP. This serves as the control pressor response. Allow blood pressure to return to baseline. Repeat the challenge to ensure a consistent response.

• Azapetine Administration: Administer a slow intravenous infusion of azapetine hydrochloride (e.g., 1 mg/kg over 10 minutes).

• Post-Azapetine Epinephrine Challenge: After the azapetine infusion is complete, repeat the epinephrine challenge (1-2 µg/kg, i.v.) at regular intervals (e.g., 15, 30, 60 minutes post-azapetine).

• Data Acquisition and Analysis: Record the peak pressor response to epinephrine at each time point. Calculate the percentage inhibition of the epinephrine pressor response by azapetine compared to the control response.

Trustworthiness and Authoritative Grounding: This experimental design directly tests the hypothesis that azapetine blocks the effects of an alpha-agonist. The reversal or attenuation of the epinephrine-induced pressor effect provides direct evidence of alpha-adrenergic blockade.[5] Phentolamine, another well-characterized alpha-blocker, can be used as a positive control to validate the experimental setup.[5]

Figure 3: Experimental Workflow for Epinephrine Challenge

Protocol 3: Assessment of Peripheral Vasodilation in the Canine Hindlimb

This protocol provides a more direct measure of the vasodilatory effects of azapetine in a specific vascular bed.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a dog and surgically isolate the femoral artery and vein of one hindlimb.

• Perfusion and Flow Measurement: Cannulate the femoral artery and perfuse the hindlimb with autologous blood at a constant flow rate using a peristaltic pump. Measure perfusion pressure continuously. Changes in perfusion pressure at a constant flow are inversely proportional to changes in vascular resistance. Alternatively, use a flow probe to measure blood flow at constant pressure.

• Baseline and Control: Establish a stable baseline perfusion pressure/flow.

• Intra-arterial Administration: Administer a small dose of norepinephrine or another alpha-agonist intra-arterially to induce vasoconstriction (increase in perfusion pressure or decrease in flow).

• Azapetine Administration: Administer azapetine hydrochloride intra-arterially and observe the change in perfusion pressure or blood flow.

• Data Analysis: Quantify the decrease in vascular resistance (calculated from pressure and flow) or the increase in blood flow following azapetine administration.

Expertise and Experience: This preparation allows for the localized assessment of drug effects, minimizing systemic cardiovascular changes that could confound the results. The use of a constant-flow perfusion system is a robust method to isolate changes in vascular resistance.

Data Interpretation and Troubleshooting

• Tachyphylaxis: Be aware of the potential for tachyphylaxis (rapidly diminishing response) with repeated doses of azapetine. It is advisable to allow sufficient time between doses for the cardiovascular parameters to return to baseline.

• Anesthetic Effects: The choice of anesthetic can significantly influence cardiovascular parameters. Ensure that the anesthetic regimen provides a stable hemodynamic baseline.

• Compensatory Reflexes: In intact animals, a drop in blood pressure induced by azapetine will trigger baroreceptor reflexes, leading to an increase in heart rate. This should be considered when interpreting the data.

Conclusion

Azapetine hydrochloride remains a valuable pharmacological tool for the in vivo investigation of alpha-adrenergic blockade. By employing the robust and self-validating protocols outlined in this guide, researchers can confidently assess its effects on cardiovascular parameters and its interaction with the adrenergic nervous system. The key to successful experimentation lies not only in following the steps but in understanding the underlying physiological principles and designing experiments that are both rigorous and reproducible.

References

• AZAPETINE HYDROCHLORIDE. (n.d.). FDA Global Substance Registration System. Retrieved January 16, 2026, from [Link]

• Azapetine | C17H17N | CID 8966 - PubChem. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Azapetine Hydrochloride | C17H18ClN | CID 120163 - PubChem. (n.d.). National Institutes of Health. Retrieved January 16, 2026, from [Link]

• Azapetine - Wikipedia. (2026, January 1). Retrieved January 16, 2026, from [Link]

• Immunosuppressive effects of azelastine hydrochloride on contact hypersensitivity and T-cell proliferative response: a comparative study with FK-506. (1994, November). International Journal of Immunopharmacology, 16(11), 897-906. Retrieved January 16, 2026, from [Link]

• ALPHA & BETA BLOCKERS - ADRENERGIC ANTAGONISTS ( MADE EASY). (2016, October 17). YouTube. Retrieved January 16, 2026, from [Link]

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• The Usefulness of In Vitro Percutaneous Absorption Experiments Applying the Infinite Dose Technique to Predict In Vivo Plasma Levels: Comparison of Model-Predicted and Observed Plasma Concentrations of Nortriptyline in Rats. (2019, April 17). Pharmaceutics, 11(4), 183. Retrieved January 16, 2026, from [Link]

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Application Notes and Protocols for Cell-Based Screening of Alpha-Adrenergic Antagonists

Introduction: The Critical Role of Alpha-Adrenergic Receptor Antagonism

Alpha-adrenergic receptors (α-ARs) are members of the G protein-coupled receptor (GPCR) superfamily, which mediate the physiological effects of the catecholamines, epinephrine and norepinephrine.[1] They are broadly classified into two main types, α1- and α2-adrenergic receptors, each comprising three distinct subtypes (α1A, α1B, α1D and α2A, α2B, α2C).[1] These receptors are integral to the sympathetic nervous system's control over cardiovascular homeostasis and smooth muscle contraction.[2][3]

Given their central role in physiology, α-ARs are significant drug targets. Alpha-adrenergic antagonists, or alpha-blockers, are a class of drugs that inhibit the activity of these receptors.[4] They are clinically vital for treating conditions such as benign prostatic hyperplasia (BPH), where they relax smooth muscle in the bladder and prostate, and hypertension, where they reduce vascular resistance, leading to vasodilation and lowered blood pressure.[5][6][7] The discovery and development of novel, subtype-selective alpha-blockers are crucial for creating more effective therapeutics with fewer side effects.[7][8]

High-throughput screening (HTS) using robust, cell-based functional assays is the cornerstone of modern drug discovery for identifying new antagonist candidates.[9][10] This guide provides an in-depth overview of the principles, workflows, and detailed protocols for screening α-adrenergic antagonists, designed for researchers and drug development professionals.

Foundation of Assay Design: Receptor Signaling Pathways

The choice of a cell-based assay is dictated by the distinct downstream signaling cascade initiated by each α-AR type upon agonist binding. An antagonist's efficacy is measured by its ability to block this cascade.

α1-Adrenergic Receptor Signaling: The Gq/11 Pathway

α1-AR subtypes primarily couple to Gq/11 proteins.[2][11] Agonist binding triggers a conformational change, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum (ER), causing the release of stored calcium (Ca2+) into the cytosol.[11][12][13] This transient increase in intracellular Ca2+ is the key measurable event for α1-AR activation.

Figure 1: α1-Adrenergic Receptor Gq Signaling Pathway.

α2-Adrenergic Receptor Signaling: The Gi/o Pathway

In contrast, α2-AR subtypes couple to inhibitory G proteins, Gi/o. When activated by an agonist, the Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase (AC). This inhibition leads to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP). Therefore, measuring the attenuation of cAMP levels is the primary method for assaying α2-AR activation.

Figure 2: α2-Adrenergic Receptor Gi Signaling Pathway.

Assay Technologies and Methodologies

The choice of assay technology is paramount for achieving the sensitivity, throughput, and robustness required for a successful screening campaign.

For α1-Antagonists: Calcium Flux Assays

Calcium mobilization assays are the industry standard for screening Gq-coupled receptors.[13] They are homogeneous ("no-wash") assays that monitor the agonist-induced increase in intracellular calcium in real-time.[14] An antagonist is identified by its ability to reduce or eliminate the calcium signal produced by a known agonist.

• Principle: Cells stably expressing the α1-AR subtype of interest are pre-loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fluo-8 AM).[13][15] These acetoxymethyl (AM) ester dyes are cell-permeable and non-fluorescent. Once inside the cell, intracellular esterases cleave the AM group, trapping the active, fluorescent form of the dye in the cytosol. Upon agonist-induced Ca2+ release from the ER, the dye binds to free Ca2+ ions, resulting in a dramatic increase in fluorescence intensity.[14] This change is typically measured using an instrument with integrated liquid handling, such as a FLIPR® (Fluorometric Imaging Plate Reader) or FlexStation®.[13][16]

For α2-Antagonists: cAMP Assays

Since α2-ARs inhibit adenylyl cyclase, measuring a decrease in cAMP can be challenging due to low basal levels. The standard approach is to first stimulate adenylyl cyclase with a universal activator like Forskolin , which raises intracellular cAMP to a high, easily detectable level. The α2-agonist is then added, and its ability to inhibit this stimulated cAMP production is measured. An α2-antagonist will prevent the agonist from lowering the Forskolin-stimulated cAMP levels.

• Principle (TR-FRET): Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are the preferred method for quantifying cAMP in HTS formats due to their high sensitivity and resistance to compound interference.[17][18][19] Commercial kits like LANCE® Ultra (PerkinElmer) or HTRF® (Cisbio) are widely used.[20] These assays are competitive immunoassays. In the LANCE Ultra assay, for example, free cAMP produced by the cells competes with a Europium (Eu)-labeled cAMP tracer for binding to a ULight™ dye-labeled anti-cAMP monoclonal antibody.[20]

  • Low Cellular cAMP: The Eu-tracer binds the antibody, bringing the donor (Eu) and acceptor (ULight) into close proximity. Excitation of the donor results in high FRET to the acceptor, producing a strong signal at 665 nm.

  • High Cellular cAMP: Cellular cAMP outcompetes the tracer for antibody binding. The donor and acceptor are separated, FRET is disrupted, and the signal at 665 nm is low.

  • An antagonist's effect is seen as a restoration of the FRET signal in the presence of an agonist.

The High-Throughput Screening (HTS) Campaign Workflow

A typical HTS campaign for identifying novel antagonists follows a multi-stage process to ensure that hits are genuine, potent, and selective.

Figure 3: General Workflow for an HTS Antagonist Screening Campaign.

Detailed Experimental Protocols

The following protocols provide a framework for antagonist screening. They must be optimized for specific cell lines, receptor expression levels, and laboratory equipment.

Protocol 1: FLIPR-Based Calcium Flux Assay for α1-Antagonists

This protocol is designed for a 384-well format.

Materials and Reagents:

• Cell Line: HEK293 or CHO cells stably expressing the human α1-adrenergic receptor subtype of interest.

• Culture Medium: DMEM or Ham's F-12 with 10% FBS, appropriate selection antibiotic (e.g., G418).

• Assay Plates: 384-well black-walled, clear-bottom microplates, poly-D-lysine coated.

• Assay Buffer: Hanks’ Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Dye: FLIPR® Calcium 6 Assay Kit (or similar, e.g., Fluo-8 AM) with probenecid solution. Probenecid is an anion-exchange transport inhibitor that reduces dye leakage from the cells.

• Agonist: Phenylephrine or A-61603 (for α1A). Prepare a 2X final concentration stock (e.g., 2X EC80).

• Reference Antagonist: Prazosin.

• Test Compounds: Prepared in DMSO and diluted in Assay Buffer.

Procedure:

• Cell Plating:

  • Harvest and count cells. Resuspend in culture medium to a density of 200,000 - 400,000 cells/mL.

  • Dispense 25 µL of the cell suspension into each well of the 384-well assay plate (yields 5,000 - 10,000 cells/well).

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• Dye Loading:

  • Prepare the calcium dye loading solution according to the manufacturer's instructions in Assay Buffer.

  • Remove culture medium from the cell plate.

  • Add 20 µL of dye loading solution to each well.

  • Incubate for 1-2 hours at 37°C, 5% CO2. Then, equilibrate to room temperature for 15-30 minutes.

• Compound Addition:

  • Prepare a compound source plate containing test compounds, reference antagonist, and vehicle (DMSO) controls, typically at a 4X final concentration in Assay Buffer.

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Program the instrument to transfer 10 µL from the compound plate to the cell plate (now 30 µL total volume).

  • Incubate for 15-30 minutes at room temperature.

• Agonist Addition and Data Acquisition:

  • Prepare an agonist source plate containing the α1-agonist at a 4X final concentration (e.g., 4X EC80) in Assay Buffer.

  • Program the instrument to read fluorescence for a baseline period (e.g., 10-20 seconds).

  • The instrument will then add 10 µL from the agonist plate to the cell plate (final volume 40 µL).

  • Continue reading fluorescence for an additional 2-3 minutes to capture the peak calcium response and subsequent decay.

Protocol 2: TR-FRET cAMP Assay for α2-Antagonists

This protocol is adapted for the LANCE® Ultra cAMP Kit in a 384-well format.

Materials and Reagents:

• Cell Line: HEK293 or CHO cells stably expressing the human α2-adrenergic receptor subtype.

• Stimulation Buffer: HBSS with 20 mM HEPES, 0.1% BSA, and 500 µM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation), pH 7.4.

• Assay Plates: 384-well low-volume white microplates.

• Detection Kit: LANCE® Ultra cAMP Detection Kit (contains Eu-cAMP tracer and ULight-anti-cAMP antibody).

• Agonist: UK 14,304 or Clonidine.

• AC Activator: Forskolin.

• Reference Antagonist: Yohimbine.

• Test Compounds: Prepared in DMSO and diluted in Stimulation Buffer.

Procedure:

• Cell Preparation:

  • Harvest cells and wash once with Stimulation Buffer.

  • Resuspend cells in Stimulation Buffer to a density of 200,000 - 800,000 cells/mL.

• Cellular Stimulation:

  • This protocol uses a 20 µL final assay volume. Add reagents in 5 µL increments.

  • Add 5 µL of test compound, reference antagonist, or vehicle control to the assay plate.

  • Add 5 µL of a solution containing the α2-agonist (at 4X EC50 concentration) and Forskolin (at 4X final desired concentration, e.g., 4 µM). For agonist-only control wells, add agonist + buffer. For Forskolin-only wells, add Forskolin + buffer.

  • Add 10 µL of the cell suspension to initiate the reaction.

  • Shake the plate gently and incubate for 30 minutes at room temperature.

• cAMP Detection:

  • Prepare the detection mix by diluting the Eu-cAMP tracer and ULight-anti-cAMP antibody in the Lysis/Detection Buffer provided with the kit.

  • Add 10 µL of the detection mix to all wells.

  • Seal the plate, shake gently, and incubate for 1 hour at room temperature, protected from light.

• Data Acquisition:

  • Read the plate on a TR-FRET enabled plate reader (e.g., PHERAstar, EnVision).

  • Configure the reader for Europium excitation (320 or 340 nm) and dual emission reading at 665 nm (ULight, FRET signal) and 615 nm (Europium reference).

  • The primary data output is the ratio of (Emission at 665 nm / Emission at 615 nm) * 10,000.

Data Analysis and Quality Control

Rigorous data analysis and quality control are essential for the trustworthiness of screening results.

Antagonist Dose-Response and IC50 Calculation

For hits identified in the primary screen, a dose-response curve is generated to determine potency. This is typically done by testing the compound over a range of 8-12 concentrations.

• Data Normalization: Raw data (fluorescence units or TR-FRET ratio) is normalized to percent inhibition.

  • 0% Inhibition (Max Signal): Wells containing agonist + vehicle (no antagonist).

  • 100% Inhibition (Min Signal): Wells containing vehicle only (no agonist or antagonist) or a saturating concentration of a known antagonist.

  • Formula: % Inhibition = 100 * (1 - [Signal_TestCmpd - Signal_Min] / [Signal_Max - Signal_Min])

• Curve Fitting: The normalized data is plotted against the logarithm of the antagonist concentration. A four-parameter logistic equation (sigmoidal dose-response) is fitted to the data using software like GraphPad Prism or proprietary analysis software.

• IC50: The IC50 is derived from this curve and represents the molar concentration of an antagonist that produces 50% of the maximum possible inhibition under the specified assay conditions.

Assay Performance and Validation

The quality of an HTS assay is assessed using statistical parameters calculated from the control wells on each plate.

Parameter	Formula	Interpretation	Ideal Value
Signal-to-Background (S/B)	Mean(Max Signal) / Mean(Min Signal)	Measures the dynamic range of the assay.	> 5
Z'-Factor	1 - [ (3 * SD_Max + 3 * SD_Min) / |Mean_Max - Mean_Min| ]	A measure of assay quality that accounts for both dynamic range and data variation.[21]	> 0.5

• Max Signal: Control wells with agonist only (e.g., Forskolin + agonist for cAMP; agonist only for Ca2+).

• Min Signal: Control wells with vehicle or max inhibition (e.g., Forskolin only for cAMP; buffer only for Ca2+).

• SD: Standard Deviation.

An assay with a Z'-factor ≥ 0.5 is considered excellent and suitable for HTS.[21]

Field-Proven Insights and Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z'-Factor (<0.5)	1. Low cell number or receptor expression.2. Suboptimal agonist concentration.3. Inconsistent liquid handling.4. High background signal.	1. Optimize cell seeding density; use a higher expressing clonal cell line.2. Re-run an agonist dose-response to confirm use of EC80-EC90.3. Service and calibrate pipettors/liquid handlers.4. For Ca2+ assays, ensure probenecid is used. For cAMP, check for cell lysis issues.
High Well-to-Well Variability (High CV%)	1. Uneven cell plating ("edge effects").2. Incomplete mixing of reagents.3. Temperature gradients across the plate.	1. Discard outer wells for analysis; ensure a homogenous cell suspension during plating.2. Include a brief plate shaking step after reagent addition.3. Allow all reagents and plates to equilibrate to room temperature before use.
Compound Interference	1. Autofluorescence (common in fluorescence assays).2. Light scattering from precipitated compounds.3. Direct activation/inhibition of assay components (e.g., luciferase, AC).	1. Use TR-FRET or luminescent assays, which are less susceptible. Pre-read plates after compound addition to flag fluorescent compounds.2. Check compound solubility in assay buffer. Reduce final DMSO concentration.3. Perform counter-screens. For cAMP, test hits in the absence of the receptor to identify direct AC modulators.

Conclusion

Cell-based functional assays are indispensable tools in the search for novel alpha-adrenergic antagonists. Calcium flux assays for α1-ARs and cAMP assays for α2-ARs provide robust, high-throughput platforms for identifying and characterizing new chemical entities. By understanding the underlying receptor biology, carefully selecting and validating the assay methodology, and implementing rigorous quality control, researchers can confidently screen large compound libraries to discover the next generation of therapeutics for a range of cardiovascular and urological diseases.

References

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Determining the IC50 of Azapetine Hydrochloride for Alpha-1 and Alpha-2 Adrenergic Receptors: An Application Note

Abstract: This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the determination of the half-maximal inhibitory concentration (IC50) of Azapetine hydrochloride for alpha-1 (α1) and alpha-2 (α2) adrenergic receptors. Azapetine, a benzazepine derivative, is known for its antagonist activity at both α1 and α2 adrenergic receptors, leading to peripheral vasodilation.[1] Understanding its potency and selectivity is crucial for its application in research and potential therapeutic development. This document outlines detailed protocols for competitive radioligand binding assays and functional cell-based assays, including the scientific rationale behind experimental choices, data analysis, and interpretation.

Introduction: The Significance of Characterizing Azapetine's Adrenergic Antagonism

Azapetine is a vasodilator that has been investigated for its therapeutic potential in peripheral arterial diseases.[1][2] Its mechanism of action involves the blockade of α1 and α2-adrenergic receptors, which are key players in the sympathetic nervous system's regulation of vascular tone.[1][3]

• Alpha-1 Adrenergic Receptors (α1-ARs): These Gq protein-coupled receptors, upon activation by endogenous catecholamines like norepinephrine and epinephrine, primarily mediate smooth muscle contraction, leading to vasoconstriction.[3][4] The α1-AR family consists of three subtypes: α1A, α1B, and α1D.[5][6] Activation of α1-ARs initiates a signaling cascade through phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC).[4][7]

• Alpha-2 Adrenergic Receptors (α2-ARs): These are typically Gi protein-coupled receptors that, when activated, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8][9] This inhibitory action is crucial in regulating neurotransmitter release from presynaptic nerve terminals and promoting smooth muscle contraction in some vascular beds.[8][10][11] The α2-AR family also has three subtypes: α2A, α2B, and α2C.[8][9]

Determining the IC50 value, the concentration of Azapetine hydrochloride required to inhibit 50% of a specific biological response, is a fundamental step in quantifying its potency as an antagonist at these receptor subtypes.[12][13] This information is critical for understanding its pharmacological profile and for comparing its activity with other adrenergic antagonists.

Signaling Pathways and Experimental Workflow

A clear understanding of the signaling pathways of α1 and α2 adrenergic receptors is essential for designing and interpreting experiments. The following diagrams illustrate these pathways and the general workflow for determining the IC50 of Azapetine.

Caption: Alpha-1 Adrenergic Receptor Signaling Pathway.

Caption: Alpha-2 Adrenergic Receptor Signaling Pathway.

Caption: General Experimental Workflow for IC50 Determination.

Experimental Protocols

Two primary methodologies are recommended for determining the IC50 of Azapetine hydrochloride: competitive radioligand binding assays and functional cell-based assays.

Competitive Radioligand Binding Assay

This assay directly measures the ability of Azapetine to displace a radiolabeled ligand from the α1 and α2 receptors.[14][15]

Principle: A fixed concentration of a radiolabeled antagonist (the "radioligand") is incubated with a source of the target receptor (e.g., cell membranes) in the presence of varying concentrations of the unlabeled "competitor" (Azapetine hydrochloride). The amount of bound radioligand is inversely proportional to the concentration of the competitor.

Materials and Reagents:

• Receptor Source: Cell membranes from cell lines stably expressing human α1- or α2-adrenergic receptor subtypes (e.g., HEK293, CHO cells).

• Radioligands:

  • For α1-receptors: [³H]-Prazosin

  • For α2-receptors: [³H]-Rauwolscine or [³H]-Yohimbine

• Test Compound: Azapetine hydrochloride

• Non-specific Binding Control: A high concentration of a non-radiolabeled antagonist (e.g., Phentolamine for both, or specific antagonists for each subtype if available).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4

• Scintillation Cocktail

• Glass Fiber Filters

• Cell Harvester

• Scintillation Counter

Protocol:

• Membrane Preparation:

  • Harvest cells expressing the receptor of interest and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold homogenization buffer (50 mM Tris-HCl, 5 mM EDTA, pH 7.4) with a protease inhibitor cocktail.

  • Homogenize the cells using a Dounce homogenizer or a polytron.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration (e.g., using a Bradford or BCA assay). Aliquot and store at -80°C.[14]

• Binding Assay:

  • Prepare serial dilutions of Azapetine hydrochloride in assay buffer.

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: Receptor membranes, radioligand, and assay buffer.

    • Non-specific Binding: Receptor membranes, radioligand, and a high concentration of non-labeled antagonist.

    • Competition: Receptor membranes, radioligand, and varying concentrations of Azapetine hydrochloride.

  • The final assay volume is typically 250 µL.[16]

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[14]

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.[14]

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Functional Cell-Based Assay (cAMP Assay for α2-Receptors)

This assay measures the functional consequence of receptor activation and its inhibition by Azapetine.

Principle: For α2-receptors, activation by an agonist (e.g., norepinephrine) leads to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels. Azapetine, as an antagonist, will prevent this agonist-induced decrease in cAMP.

Materials and Reagents:

• Cell Line: A cell line stably expressing the human α2-adrenergic receptor (e.g., CHO-K1).

• Agonist: Norepinephrine or a specific α2-agonist like clonidine.[17]

• Test Compound: Azapetine hydrochloride

• Forskolin: To stimulate adenylyl cyclase and produce a measurable baseline of cAMP.

• Cell Culture Medium

• cAMP Assay Kit: (e.g., HTRF, ELISA, or fluorescence-based)

• Plate Reader

Protocol:

• Cell Culture and Plating:

  • Culture the cells in the appropriate medium until they reach 80-90% confluency.

  • Seed the cells into a 96-well plate at a suitable density and allow them to adhere overnight.

• Assay Procedure:

  • Prepare serial dilutions of Azapetine hydrochloride.

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with the different concentrations of Azapetine hydrochloride for a specified time (e.g., 15-30 minutes).

  • Add a fixed concentration of the α2-agonist (e.g., norepinephrine at its EC80 concentration) and forskolin to all wells except the baseline control.

  • Incubate for a further specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP levels according to the instructions of the cAMP assay kit.

Data Analysis and Interpretation

1. Data Processing:

• For the binding assay, calculate the specific binding at each concentration of Azapetine by subtracting the non-specific binding from the total binding.

• For the functional assay, normalize the data to the control wells (agonist-stimulated and unstimulated).

2. Dose-Response Curve:

• Plot the percentage of specific binding or the percentage of agonist response as a function of the logarithm of the Azapetine hydrochloride concentration.[18]

3. IC50 Calculation:

• Fit the dose-response data to a four-parameter logistic (4PL) non-linear regression model to determine the IC50 value.[19] The equation is as follows:

  • Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

  • Where Y is the response, X is the log of the antagonist concentration, Top and Bottom are the plateaus of the curve, and HillSlope describes the steepness of the curve.

4. Ki Calculation (for Binding Assays):

• The IC50 value from a competitive binding assay is dependent on the concentration of the radioligand used. To obtain an absolute measure of affinity, the inhibitory constant (Ki) can be calculated using the Cheng-Prusoff equation:[13]

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Data Presentation:

The results should be summarized in a clear and concise table for easy comparison of Azapetine's potency at the different receptor subtypes.

Receptor Subtype	Assay Type	IC50 (µM)	Ki (µM)
Alpha-1	Radioligand Binding	6.69[1]	Calculated
Alpha-2	Radioligand Binding	5.89[1]	Calculated
Alpha-2	Functional (cAMP)	Experimentally Determined	N/A

Note: The IC50 values presented for the radioligand binding assay are based on published data for Azapetine and serve as a reference.[1] The Ki and functional assay IC50 values should be determined experimentally.

Conclusion and Trustworthiness of the Protocols

The protocols described in this application note provide a robust framework for the accurate determination of the IC50 of Azapetine hydrochloride for α1 and α2 adrenergic receptors. By employing both radioligand binding and functional assays, researchers can obtain a comprehensive understanding of the compound's potency and mechanism of action. The inclusion of appropriate controls, such as total and non-specific binding in the binding assays and agonist/unstimulated controls in the functional assays, ensures the validity of the data. Adherence to these detailed, step-by-step methodologies will yield reliable and reproducible results, contributing to the broader understanding of adrenergic pharmacology.

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• Alpha(2)-adrenergic receptor signalling in hypertension - PubMed - NIH. (n.d.).
• Signal transduction pathways associated with alpha1-adrenoceptor subtypes in cells and tissues including human prostate - PubMed. (n.d.).
• Alpha-1 adrenergic receptor - Wikipedia. (n.d.).
• Application Notes and Protocols: Radioligand Binding Assay for Mephentermine at Adrenergic Receptors - Benchchem. (n.d.).
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• Alpha-2 Adrenergic Receptors and Signal Transduction: Effector Output in Relation to G-Protein Coupling and Signalling Cross-Talk - Semantic Scholar. (n.d.).
• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (n.d.).
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Technical Notes & Optimization

Technical Support Center: Troubleshooting Variability in Azapetine Hydrochloride Vasodilation Experiments

Welcome to the technical support center for researchers utilizing Azapetine hydrochloride in vasodilation experiments. This guide is designed to provide in-depth, field-proven insights to help you navigate common challenges, minimize variability, and ensure the integrity of your results. We will move from foundational knowledge to specific troubleshooting scenarios, grounding our advice in established pharmacological principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about Azapetine hydrochloride and its application in vascular reactivity studies.

Q1: What is Azapetine hydrochloride and what is its primary mechanism of action in vasodilation?

A1: Azapetine is a non-selective alpha-adrenergic antagonist.[1][2] Its vasodilatory effect stems from its ability to block both α₁ and α₂-adrenergic receptors on vascular smooth muscle.[1]

• α₁-Adrenoceptor Blockade: These receptors are primarily located on the postsynaptic membrane of vascular smooth muscle cells. When stimulated by endogenous catecholamines like norepinephrine, they mediate vasoconstriction. Azapetine competitively blocks these receptors, preventing norepinephrine from binding and thus promoting smooth muscle relaxation and vasodilation.[1]

• α₂-Adrenoceptor Blockade: Azapetine also blocks α₂-receptors. While some α₂-receptors are postsynaptic and contribute to vasoconstriction, many are presynaptic on sympathetic nerve terminals. These presynaptic α₂-receptors act as a negative feedback mechanism, inhibiting further norepinephrine release.[1][2] By blocking these, Azapetine can paradoxically increase the local concentration of norepinephrine. This effect is a critical consideration, as it can sometimes attenuate the overall vasodilatory response observed from the α₁-blockade.[1]

Below is a diagram illustrating the primary mechanism of action.

Caption: Mechanism of Azapetine as an α-adrenergic antagonist.

Q2: What is a typical experimental setup for studying Azapetine-induced vasodilation?

A2: The most common ex vivo method is the isolated organ bath or wire myograph system.[3][4] This setup allows for the precise measurement of vascular tension in isolated arterial or venous rings under controlled physiological conditions.[5][6]

The general workflow involves:

• Tissue Dissection: Careful isolation of a blood vessel (e.g., aorta, mesenteric artery) from a model organism.[5]

• Mounting: The vessel is cut into small rings and mounted between two supports (wires or hooks) in a chamber.[3][7] One support is fixed, and the other is connected to a force transducer.

• Equilibration: The tissue is submerged in a heated (typically 37°C), oxygenated (95% O₂/5% CO₂) physiological salt solution (PSS) and allowed to equilibrate under a set baseline tension.[7]

• Viability Check: The health of the tissue is confirmed by inducing a contraction with a known vasoconstrictor (e.g., phenylephrine or potassium chloride).

• Experimentation: A dose-response curve is generated by pre-constricting the vessel and then adding cumulative concentrations of Azapetine to measure the resulting relaxation (vasodilation).

The diagram below outlines this experimental workflow.

Caption: Standard workflow for an isolated organ bath experiment.

Q3: Why is pre-constriction of the vessel necessary before testing a vasodilator like Azapetine?

A3: Pre-constriction is essential to establish an active state of vascular tone. Most isolated blood vessels exhibit very little intrinsic tone in an organ bath. Vasodilation is the relaxation of contracted smooth muscle; if the muscle is already fully relaxed, a vasodilatory effect cannot be observed or quantified. By pre-constricting the vessel with an agonist (like the α₁-agonist phenylephrine), you create the necessary tension against which Azapetine's relaxing effect can be measured. The degree of pre-constriction should be standardized across experiments (e.g., 80% of the maximal response to KCl) to ensure comparability and reduce variability.[4]

Part 2: Troubleshooting Guide: From Preparation to Analysis

This section is structured as a problem-solving guide for specific issues that introduce variability.

Category 1: Experimental Preparation & Setup

Q: My tissue shows a poor or inconsistent contractile response during the viability check. What's wrong?

A: This is a critical issue indicating compromised tissue health, which is a primary source of variability. The cause often lies in the dissection or handling.

Causality & Explanation: The viability of the vascular tissue is paramount. The time from tissue removal to immersion in oxygenated PSS is critical.[5] Mechanical damage during dissection (e.g., stretching, touching the endothelium with forceps) can impair smooth muscle or endothelial function, leading to a blunted response.

Troubleshooting Protocol:

• Review Dissection Technique:

  • Action: Handle the tissue gently, using fine instruments. Avoid stretching the vessel. Whenever possible, hold the tissue by the surrounding adipose or connective tissue, not the vessel wall itself.

  • Rationale: The smooth muscle and endothelial layers are delicate. Physical damage will compromise their ability to contract and relax.[3]

• Minimize Ischemia Time:

  • Action: Ensure the tissue is placed in cold, oxygenated PSS immediately after excision. The dissection itself should be performed in a petri dish filled with cold PSS.

  • Rationale: Reducing the time the tissue is without oxygen and nutrients is crucial for maintaining its physiological function.[5]

• Verify PSS Composition and Conditions:

  • Action: Double-check the pH (7.4), temperature (37°C), and gas mixture (95% O₂/5% CO₂) of your PSS. Ensure continuous and adequate bubbling.

  • Rationale: The CO₂ is not just for oxygenation; it's part of a bicarbonate buffering system to maintain a stable pH. Incorrect temperature or pH will rapidly degrade tissue health.

Q: I'm seeing significant variability in my Azapetine dose-response curves between tissues from the same animal.

A: Assuming tissue viability is good, this often points to inconsistencies in experimental conditions or drug preparation.

Causality & Explanation: Variability between segments of the same artery can arise from differences in mounting tension, equilibration time, or the stability of the Azapetine solution.[4] Azapetine hydrochloride solutions should be prepared fresh to avoid degradation.

Troubleshooting Protocol:

• Standardize Baseline Tension:

  • Action: After mounting, allow the tissue to equilibrate for a set period (e.g., 60 minutes), re-adjusting the baseline tension as needed as the tissue relaxes (stress-relaxation). Ensure the final resting tension is identical for all tissues before starting the experiment.

  • Rationale: The length-tension relationship of smooth muscle dictates that the starting tension will affect the magnitude of the contractile response. Consistency is key.

• Ensure Drug Solution Integrity:

  • Action: Prepare Azapetine hydrochloride solutions fresh for each experiment from a high-quality powder stock. Use an appropriate solvent (as recommended by the manufacturer, often water or saline) and perform serial dilutions carefully.

  • Rationale: Degradation of the compound will lead to an underestimation of its potency, causing a rightward shift in the dose-response curve.

• Check for Solvent Effects:

  • Action: If you are using a solvent other than your PSS (e.g., DMSO), run a solvent control curve. Add equivalent volumes of the solvent alone to a pre-constricted vessel.

  • Rationale: The solvent itself may have vasodilatory or vasoconstrictive properties that could confound your results. This must be accounted for.[6]

Category 2: Data Acquisition & Biological Response

Q: The vessel does not relax, or relaxes very weakly, in response to Azapetine.

A: This could be a mechanistic issue related to your choice of pre-constrictor or a problem with the drug itself.

Causality & Explanation: Azapetine is an α-adrenergic antagonist. Its primary mechanism is to block α-adrenoceptor-mediated contraction. If you pre-constrict the vessel with an agent that does not act through these receptors (e.g., a high concentration of KCl, which causes depolarization-induced calcium influx), Azapetine will have little to no effect.

Troubleshooting Decision Tree:

Caption: Troubleshooting guide for lack of response to Azapetine.

Q: My dose-response curves are not sigmoidal or look noisy.

A: This is often related to data quality, which can be affected by mechanical artifacts or improper experimental timing.

Causality & Explanation: A clean sigmoidal dose-response curve is the expected outcome in pharmacology.[8] High baseline noise can be caused by vibrations or electrical interference. A non-sigmoidal shape may result from waiting too long or not long enough between doses, leading to an incomplete or faded response.

Troubleshooting Protocol:

• Stabilize the Setup:

  • Action: Ensure the organ bath is on a vibration-free table. Check that gas bubbles are not directly hitting the tissue or wires. Ensure all electrical cables are properly grounded.

  • Rationale: Force transducers are highly sensitive and can pick up minor vibrations, which appear as noise in the baseline recording.[9][10]

• Optimize Dosing Intervals:

  • Action: Add cumulative concentrations of Azapetine only after the response to the previous dose has reached a stable plateau. This typically takes 2-5 minutes but should be determined empirically for your specific tissue.

  • Rationale: Adding doses too quickly does not allow the system to reach equilibrium, distorting the curve. Waiting too long can lead to fading of the pre-constriction tone, which also skews the results.

• Data Processing:

  • Action: Use a low-pass filter during analysis to smooth the data if necessary, but be cautious not to over-filter and distort the true signal.

  • Rationale: Minor fluctuations are normal; filtering can help reveal the underlying biological response.

Category 3: Data Analysis & Interpretation

Q: My EC₅₀ values are highly variable between experiments conducted on different days.

A: This points to a lack of standardization in day-to-day procedures or variability in the biological source material.

Causality & Explanation: The EC₅₀ (half-maximal effective concentration) is a key measure of drug potency and should be reproducible.[8][11] Day-to-day variability can be introduced by using different batches of reagents, slight differences in animal characteristics (age, weight), or subtle changes in protocol execution.

Standardization Table:

Parameter	Standard Operating Procedure (SOP)	Rationale for Control
Animal Model	Use animals from the same supplier, of the same sex, and within a narrow age/weight range.	Biological factors significantly impact vascular reactivity.[12][13]
PSS/Reagents	Prepare large batches of buffers from the same chemical lots. Store aliquots appropriately.	Prevents variability from minor differences in reagent concentration or quality.
Drug Dilutions	Always prepare fresh serial dilutions on the day of the experiment using calibrated pipettes.	Ensures accurate and consistent drug concentrations are delivered to the bath.
Pre-Constriction	Use a consistent agonist (e.g., Phenylephrine) and target a consistent level of tone (e.g., 80% of max KCl response).	Normalizes the starting conditions, as the level of tone can affect apparent vasodilator potency.
Data Analysis	Use a consistent non-linear regression model (e.g., four-parameter logistic fit) to analyze all curves.[11][14]	Ensures that the EC₅₀ is calculated with the same mathematical assumptions every time.

By strictly adhering to a detailed SOP that controls for these variables, you can significantly reduce inter-experimental variability and increase the trustworthiness of your findings.

References

• Statistical analysis of dose-response curves. (2024). Wiley Analytical Science. [Link]

• Radnoti Tissue-Organ Bath Principles. ADInstruments. [Link]

• How Do I Perform a Dose-Response Experiment? - FAQ 2188. GraphPad. [Link]

• Tissue Organ Bath Principals. Radnoti. [Link]

• Typical artifact types in vessel diameter signals (RVA) and BP signal (BP) from Finometer Pro. ResearchGate. [Link]

• Pharmacology – Working with isolated tissue preparations. (2020). Monash University. [Link]

• Isolated Organ / Tissue Baths & Wire Myographs: Tests And Experiments. REPROCELL. [Link]

• Organ Bath Systems. ADInstruments. [Link]

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overcoming Azapetine hydrochloride solubility issues in aqueous buffers

Technical Support Center: Azapetine Hydrochloride Formulation

A Senior Application Scientist's Guide to Overcoming Aqueous Solubility Challenges

Welcome to the technical support center for Azapetine hydrochloride. As a potent vasodilator and alpha-adrenergic antagonist, Azapetine is a critical tool for various research applications.[1] However, its physicochemical properties, particularly its limited solubility in neutral aqueous buffers, can present a significant hurdle in experimental setup.

This guide is designed to provide researchers, scientists, and drug development professionals with a clear, scientifically-grounded framework for understanding and overcoming these solubility challenges. We will move beyond simple instructions to explain the underlying chemical principles, ensuring you can design robust, reproducible experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm struggling to dissolve Azapetine hydrochloride directly in my neutral buffer (e.g., PBS pH 7.4). It just suspends or forms a precipitate. What's happening?

A1: This is the most common issue researchers face, and it's rooted in the pH-dependent solubility of the molecule.

• The Underlying Chemistry: Azapetine is a weakly basic compound containing an amine group. To enhance its handling and initial solubility, it is prepared as a hydrochloride (HCl) salt.[2][3] In this salt form, the amine group is protonated (positively charged), making it more polar and thus more soluble in water. However, this equilibrium is highly dependent on the pH of the solution.[4][5]

• The Problem with Neutral Buffers: When you add Azapetine hydrochloride to a neutral or alkaline buffer (like PBS at pH 7.4), the higher concentration of hydroxide ions (OH⁻) neutralizes the protonated amine. This converts the molecule from its charged, soluble salt form back to its neutral, "free base" form. The free base is significantly more lipophilic and less water-soluble, causing it to precipitate out of the solution.[6]

In essence, the buffer is working against you by shifting the chemical equilibrium towards the insoluble form of the compound.

Q2: What is the recommended best practice for preparing a usable Azapetine hydrochloride solution for in vitro experiments?

A2: The most reliable and widely accepted method is to first prepare a concentrated stock solution using a water-miscible organic co-solvent. [7][8] This approach bypasses the solubility limitations in the final aqueous buffer by keeping the compound dissolved in a more favorable solvent until the final, high-dilution step.

Protocol: Preparing a Concentrated Stock Solution using a Co-Solvent

• Select an Appropriate Co-Solvent:

  • Dimethyl sulfoxide (DMSO) is the most common choice due to its excellent solvating power for a wide range of compounds.[9]

  • Ethanol is another viable option, particularly if DMSO is incompatible with your experimental system.[10]

  • Critical Consideration: Always verify that the chosen co-solvent and its final concentration will not interfere with your specific assay or biological system.

• Prepare the Stock Solution:

  • Accurately weigh the required amount of Azapetine hydrochloride powder.

  • Add a small, precise volume of the chosen co-solvent (e.g., DMSO) to the powder.

  • Aim for a high, round-number concentration (e.g., 10 mM, 20 mM, or 50 mM). This simplifies downstream dilution calculations.

  • Ensure complete dissolution. Gentle vortexing or sonication in a water bath can be used to aid this process.[11] The solution should be perfectly clear.

• Storage and Handling:

  • Dispense the stock solution into single-use aliquots in tightly sealed vials. This prevents contamination and degradation from repeated freeze-thaw cycles.

  • For long-term storage, keep the aliquots at -20°C or -80°C. Under these conditions, organic stock solutions are typically stable for several months.[11]

Q3: My compound dissolved perfectly in DMSO, but it precipitated as soon as I diluted it into my final aqueous buffer. How do I prevent this?

A3: This indicates that the final concentration of Azapetine hydrochloride is exceeding its solubility limit in the final buffer-co-solvent mixture. The key is to optimize the dilution technique.

Troubleshooting Protocol for Dilution

• Ensure Rapid Dispersion: The goal is to prevent localized areas of high Azapetine concentration as you add the stock.

  • Add the small volume of the DMSO stock solution directly into your final volume of aqueous buffer while the buffer is being vortexed or stirred vigorously.

  • Alternatively, add the stock solution dropwise into the buffer, ensuring each drop disperses before adding the next.

• Manage Co-Solvent Concentration:

  • The final concentration of the organic co-solvent should be kept to an absolute minimum, ideally below 1% and often below 0.1%, to avoid artifacts in biological experiments.

  • If you require a high final concentration of Azapetine, you may need to tolerate a slightly higher co-solvent percentage, but this must be validated with a "vehicle control" in your experiments.

• Re-evaluate Final Concentration:

  • If precipitation persists despite proper technique, your target concentration is likely too high for that specific buffer system. The most straightforward solution is to lower the final working concentration of Azapetine hydrochloride.

Q4: Can I use pH modification to solubilize Azapetine hydrochloride without any organic co-solvents?

A4: Yes, this is chemically possible, but it is a less robust method and carries a significant risk of creating unstable, supersaturated solutions.

The strategy involves dissolving the compound in an acidic medium and then carefully adjusting the pH.

Experimental Workflow: pH-Adjusted Solubilization

• Initial Dissolution: Dissolve the Azapetine hydrochloride powder in an acidic aqueous solution (e.g., pH 2-4). You can use deionized water adjusted with a small amount of HCl or a buffer like a citrate or acetate buffer.[12][13] At this low pH, the compound will be in its fully protonated and highly soluble form.

• Careful pH Titration: While monitoring the solution for any cloudiness (a sign of incipient precipitation), slowly add a dilute base (e.g., 0.1 M NaOH) dropwise to raise the pH to your desired final value.

• Evaluate Stability: Solutions prepared this way may be supersaturated and can precipitate over time or with temperature changes. It is recommended to prepare them fresh immediately before use.

• Expert Caveat: This method can be problematic. For instance, if you use HCl to lower the pH, you may encounter the "common ion effect," where the excess chloride ions can actually suppress the solubility of the hydrochloride salt compared to its solubility in pure water.[14] The co-solvent method (FAQ 2) is strongly recommended for better reliability and reproducibility.

Data Summary: The Influence of pH on Solubility

pH of Aqueous Buffer	Predominant Molecular Form	Expected Relative Aqueous Solubility	Experimental Considerations
< 4	Protonated (C₁₇H₁₇N·H⁺)	High	Ideal for initial dissolution.
5 - 7	Mixed Population (Salt & Free Base)	Moderate to Low (Decreasing)	Solubility drops significantly in this range.
> 7.4	Deprotonated (C₁₇H₁₇N Free Base)	Very Low	Precipitation is highly likely in buffers like PBS, HEPES, or Tris at this pH.

Visualized Workflow: Troubleshooting Solubility Issues

The following flowchart provides a systematic decision-making process for successfully preparing your Azapetine hydrochloride solutions.

Caption: Troubleshooting flowchart for dissolving Azapetine HCl.

References

• Azapetine. (n.d.). Grokipedia.

• Azapetine. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Azapetine. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration. Future4200. Retrieved January 16, 2026, from [Link]

• 1-Azetine. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Retrieved January 16, 2026, from [Link]

• Azapetine. (n.d.). Chembase.cn. Retrieved January 16, 2026, from [Link]

• Formulation strategies for poorly soluble drugs. (2024). ResearchGate. Retrieved January 16, 2026, from [Link]

• Stegemann, S., et al. (2016). Support Tools in Formulation Development for Poorly Soluble Drugs. Journal of Pharmaceutical Sciences. Retrieved January 16, 2026, from [Link]

• Serajuddin, A. T. M. (2007). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. Retrieved January 16, 2026, from [Link]

• Grass, M. (2017). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. Xtalks. Retrieved January 16, 2026, from [Link]

• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions. Retrieved January 16, 2026, from [Link]

• Vemula, V. R. (2015). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Sciences & Research. Retrieved January 16, 2026, from [Link]

• Gudimetla, V., & G. D. Williams. (2014). Pharmaceutical salts: a formulation trick or a clinical conundrum? Hospital Pharmacy. Retrieved January 16, 2026, from [Link]

• Amir, M., et al. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. ResearchGate. Retrieved January 16, 2026, from [Link]

• Philip, A. K., & Pathak, K. (2016). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Brazilian Journal of Pharmaceutical Sciences. Retrieved January 16, 2026, from [Link]

• Amir, M., et al. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. Asian Journal of Dental and Health Sciences. Retrieved January 16, 2026, from [Link]

• Azapetine Hydrochloride. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• A Review on: Co-solvency and Anti-solvent method to enhance the solubility. (2020). World Journal of Pharmaceutical Research. Retrieved January 16, 2026, from [Link]

• Effect of Different Concentrations of Superdisintegrants of Gabapentin Tablets. (n.d.). IJCRT.org. Retrieved January 16, 2026, from [Link]

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• Sadowski, G., et al. (2018). Solubility of Pharmaceuticals and Their Salts As a Function of pH. ResearchGate. Retrieved January 16, 2026, from [Link]

• Azapetine Hydrochloride. (n.d.). Chemazone. Retrieved January 16, 2026, from [Link]

• Seedher, N., & Kanojia, M. (2008). Solubility enhancement of COX-2 inhibitors using various solvent systems. AAPS PharmSciTech. Retrieved January 16, 2026, from [Link]

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• Composition of HCl Solution pH 1.6 and Phosphate Buffer Solutions. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Seedher, N., & Bhatia, S. (2005). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Die Pharmazie. Retrieved January 16, 2026, from [Link]

• Walker, S. E., et al. (1994). Stability of Fluoxetine Hydrochloride in Fluoxetine Solution Diluted With Common Pharmaceutical Diluents. American Journal of Hospital Pharmacy. Retrieved January 16, 2026, from [Link]

• Zhang, F., et al. (2019). Polymer Distribution and Mechanism Conversion in Multiple Media of Phase-Separated Controlled-Release Film-Coating. Polymers. Retrieved January 16, 2026, from [Link]

• Preparation of Buffer Solutions. (n.d.). Pharmaguideline. Retrieved January 16, 2026, from [Link]

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identifying potential impurities in Azapetine hydrochloride synthesis

Welcome to the Technical Support Center for Azapetine Hydrochloride synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and identify impurities that may arise during the synthesis of this important pharmaceutical compound. Our goal is to provide you with in-depth, practical solutions based on established chemical principles and field-proven insights.

Troubleshooting Guide: Navigating Common Synthesis Hurdles

This section addresses specific issues you might encounter during the multi-step synthesis of Azapetine hydrochloride, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low Yield or Incomplete Reaction in the Suzuki-Miyaura Coupling Step

Question: I am experiencing a low yield in the synthesis of the dibenz[c,e]azepin-5-one precursor via the Suzuki-Miyaura coupling of 2-bromobenzyl azide and 2-(methoxycarbonyl)phenylboronic acid. What are the likely causes and how can I optimize this reaction?

Answer:

Low yields in Suzuki-Miyaura couplings are a common issue and can often be attributed to several factors.[1][2][3] A systematic approach to troubleshooting is crucial for success.

Potential Causes and Solutions:

• Catalyst Inactivity: The palladium catalyst is the heart of this reaction. Its deactivation is a primary cause of low conversion.

  • Actionable Advice: Ensure your palladium catalyst, such as Pd(PPh₃)₄, is fresh and has been stored under an inert atmosphere.[3] The use of bulky, electron-rich phosphine ligands can sometimes improve catalyst stability and reactivity, especially with less reactive aryl chlorides, though less of an issue with the specified aryl bromide.[2]

• Base Selection and Strength: The choice and quality of the base are critical for the transmetalation step.

  • Actionable Advice: An inadequate base can stall the catalytic cycle. While aqueous potassium carbonate is common, exploring other bases like cesium carbonate, which has higher solubility in many organic solvents, may be beneficial.[4] Ensure the base is finely powdered and anhydrous if the reaction is sensitive to water.

• Oxygen Sensitivity: The presence of oxygen can lead to the oxidative degradation of the palladium(0) catalyst and promote unwanted side reactions like the homocoupling of the boronic acid.

  • Actionable Advice: Thoroughly degas all solvents and reagents by sparging with an inert gas (argon or nitrogen) prior to use. Maintain a positive pressure of inert gas throughout the reaction.

• Purity of Starting Materials: Impurities in the 2-bromobenzyl azide or the phenylboronic acid can interfere with the reaction.

  • Actionable Advice: Verify the purity of your starting materials by NMR or another suitable analytical technique. Boronic acids, in particular, can dehydrate to form boroxines, which may have different reactivity.

Experimental Protocol: Optimizing the Suzuki-Miyaura Coupling

• Preparation: Rigorously dry all glassware and allow it to cool under a stream of inert gas.

• Reagent Addition: To a solution of 2-bromobenzyl azide and 2-(methoxycarbonyl)phenylboronic acid in a degassed solvent (e.g., a mixture of toluene and water), add the palladium catalyst and the chosen base.

• Reaction Conditions: Heat the mixture to the optimal temperature (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, and perform an extractive work-up to remove the catalyst and inorganic salts.

Problem 2: Incomplete Reduction of Dibenz[c,e]azepin-5-one

Question: During the reduction of dibenz[c,e]azepin-5-one with lithium aluminum hydride (LiAlH₄), I am observing the presence of unreacted starting material in my crude product. How can I drive the reaction to completion?

Answer:

The reduction of amides to amines using LiAlH₄ is a powerful transformation, but incomplete reactions can occur due to several factors.[5][6]

Potential Causes and Solutions:

• Insufficient LiAlH₄: Amides are less reactive than many other carbonyl compounds. An insufficient molar excess of LiAlH₄ will result in an incomplete reduction.

  • Actionable Advice: Use at least a 1.5 to 2-fold molar excess of LiAlH₄. For particularly stubborn reactions, a larger excess may be necessary.

• Reactivity of LiAlH₄: Lithium aluminum hydride is extremely reactive with water and protic solvents. Any moisture will quench the reagent, reducing its effective concentration.

  • Actionable Advice: Ensure your solvent (typically THF or diethyl ether) is anhydrous. Dry all glassware thoroughly before use and conduct the reaction under a strictly inert atmosphere.

• Reaction Temperature and Time: Some amide reductions require elevated temperatures to proceed at a reasonable rate.

  • Actionable Advice: If the reaction is sluggish at room temperature, consider gently refluxing the reaction mixture. Monitor the reaction by TLC until the starting material is no longer detectable.

Experimental Protocol: LiAlH₄ Reduction of Dibenz[c,e]azepin-5-one

• Setup: Under an inert atmosphere, add a solution of dibenz[c,e]azepin-5-one in anhydrous THF to a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and then heat to reflux if necessary.

• Quenching: After the reaction is complete (monitored by TLC), carefully quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Isolation: Filter the resulting aluminum salts and wash them thoroughly with THF or another suitable solvent. Concentrate the filtrate to obtain the crude 6,7-dihydro-5H-dibenz[c,e]azepine.

Problem 3: Formation of a Quaternary Ammonium Salt during N-allylation

Question: After the N-allylation of 6,7-dihydro-5H-dibenz[c,e]azepine with allyl bromide, my product analysis shows a significant amount of a byproduct that I suspect is the over-alkylated quaternary ammonium salt. How can I prevent this?

Answer:

Over-alkylation is a common side reaction when alkylating amines.[7] The product of the initial alkylation, a tertiary amine, can still be nucleophilic enough to react with another molecule of the alkylating agent to form a quaternary ammonium salt.

Potential Causes and Solutions:

• Excess Allyl Bromide: Using a large excess of allyl bromide will drive the reaction towards the formation of the quaternary salt.

  • Actionable Advice: Use a stoichiometric amount or only a slight excess (e.g., 1.05 to 1.1 equivalents) of allyl bromide.

• Reaction Conditions: Prolonged reaction times or high temperatures can favor the formation of the thermodynamically stable quaternary ammonium salt.

  • Actionable Advice: Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting secondary amine is consumed. Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

Frequently Asked Questions (FAQs) on Impurity Profiling

Q1: What are the most likely impurities originating from the starting materials?

A1: Impurities from starting materials can carry through the synthesis and contaminate the final product.

• 2-bromobenzyl azide: May contain residual starting materials from its own synthesis, such as 2-bromobenzyl bromide.

• 2-(methoxycarbonyl)phenylboronic acid: Can contain triphenylboroxine, the dehydrated trimer of the boronic acid.

• Allyl bromide: Often contains impurities such as allyl alcohol due to hydrolysis.[8][9]

Q2: What are common process-related impurities in the Suzuki-Miyaura coupling step?

A2: The Suzuki-Miyaura coupling can generate several characteristic byproducts.

• Homocoupling products: Biphenyl derivatives formed from the coupling of two molecules of the boronic acid.

• Protodeboronation product: The boronic acid is replaced by a hydrogen atom.

• Residual Palladium: Traces of the palladium catalyst may remain in the product.

Q3: What side products can be expected from the LiAlH₄ reduction?

A3: While LiAlH₄ is a powerful reducing agent, side reactions can occur.

• Incomplete reduction: The starting amide may remain.

• Formation of aluminum complexes: During the workup, insoluble aluminum salts can sometimes trap the product, reducing the yield.

Q4: How can I effectively purify the final Azapetine hydrochloride?

A4: Purification of the final product is critical to ensure its quality.

• Crystallization: The hydrochloride salt of Azapetine can often be purified by crystallization from a suitable solvent system, such as ethanol/ether or isopropanol.[10]

• Chromatography: If crystallization is insufficient, column chromatography on silica gel can be used to separate the free base of Azapetine from non-polar impurities before converting it to the hydrochloride salt.

Data and Protocols

Table 1: Potential Impurities in Azapetine Hydrochloride Synthesis

Impurity Name	Origin	Potential Impact
2,2'-bis(methoxycarbonyl)biphenyl	Homocoupling of boronic acid in Step 1	Can be difficult to remove from the final product.
Methyl benzoate	Protodeboronation of boronic acid in Step 1	Generally volatile and removed during workup.
Dibenz[c,e]azepin-5-one	Incomplete reduction in Step 2	A significant process-related impurity.
6,7-dihydro-5H-dibenz[c,e]azepine	Incomplete allylation in Step 3	A key process-related impurity.
Allyl-(6-allyl-6,7-dihydro-5H-dibenz[c,e]azepinium) bromide	Over-alkylation in Step 3	A charged species, often removed during workup.
Allyl alcohol	Impurity in allyl bromide	Can potentially react under certain conditions.[9]

Protocol 1: General Method for Impurity Analysis by HPLC

This is a general starting point for developing an HPLC method for analyzing the purity of Azapetine hydrochloride.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start with a low percentage of B and gradually increase to elute all components. A typical gradient might be 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Visualizing the Synthesis and Impurity Formation

Azapetine Hydrochloride Synthesis Pathway

Caption: Synthetic pathway for Azapetine hydrochloride.

Potential Impurity Formation Pathways

Caption: Formation of key impurities during synthesis.

References

• Goh, Y. H., Kim, G., Kim, B. T., & Heo, J. N. (2010). A concise synthesis of 6,7-dihydro-5H-dibenz[c,e]azepin-5-one. HETEROCYCLES, 80(1), 45-52.
• MDPI. (2023). 5,5,7,7-Tetrametyl-6,7-dihydro-5H-dibenzo[c,e]azepine. Molecules, 28(3), 1083.
• Balaure, P., et al. (2012). Synthesis of New Dibenzo[b,f]azepine Derivatives. Revue Roumaine de Chimie, 57(7-8), 645-651.
• Beilstein Journal of Organic Chemistry. (2023). Strategies in the synthesis of dibenzo[b,f]heteropines. Beilstein Journal of Organic Chemistry, 19, 51.

• Chemistry Stack Exchange. (2017). Byproducts of LiAlH4 reduction of amides. Retrieved from [Link]

• Google Patents. (n.d.). CN113956239A - Azelastine hydrochloride, and preparation method and application thereof.

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• European Patent Office. (n.d.). EP0580074B1 - Stable preparation containing azelastine hydrochloride. Retrieved from [Link]

• National Toxicology Program. (1995). Nomination Background: Allyl bromide (CASRN: 106-95-6).

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ACS Publications. (2022). Regioselective Synthesis of Dibenzo[b,f]azepin-1-ones via Silver-Catalyzed 7-endo-dig Cyclization of Alkynyl-Containing Enaminones. The Journal of Organic Chemistry, 87(3), 1864-1875.
• ResearchGate. (2022). Multistep Synthesis of Novel Impurities of Azelastine Hydrochloride.
• MDPI. (2021). 4b,5,6,9-Tetrahydro-7H-dibenzo[c,e]pyrrolo[1,2-a]azepin-7-one. Molecules, 26(16), 4945.
• ACS Publications. (1952). The Reduction of Acid Amides with Lithium Aluminum Hydride. The Journal of Organic Chemistry, 17(6), 900-904.
• Royal Society of Chemistry. (2015). CHAPTER 13: Recent Advances/Contributions in the Suzuki–Miyaura Reaction.
• ACS Publications. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, 37(11), 1673-1680.

• University of Calgary. (n.d.). Ch22: Reduction of Amides using LiAlH4 to amines. Retrieved from [Link]

• YouTube. (2024). Extraction & Purification of Medicines. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Stereochemistry of N-Acyl-5H-dibenzo[b,d]azepin-7(6H)-ones. Molecules, 28(12), 4758.
• National Toxicology Program. (2009). GMM-07: Allyl Bromide (CASRN 106-95-6).
• ResearchGate. (2007). Synthesis of Certain New Dibenz[c,e]azepine-5,7-diones of Expected Antihyperlipidemic Activity.

• Chemistry LibreTexts. (2023). Conversion of Amides into Amines with LiAlH4. Retrieved from [Link]

• Google Patents. (n.d.). US7534900B2 - Process for the purification of duloxetine hydrochloride.

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• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Strategies in the synthesis of dibenzo[b,f]heteropines. Beilstein Journal of Organic Chemistry, 19, 1378-1406.

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interpreting unexpected results in Azapetine hydrochloride pharmacology

Welcome to the technical support resource for researchers utilizing Azapetine hydrochloride. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding unexpected experimental outcomes. Our goal is to equip you with the insights and protocols necessary to navigate the complexities of Azapetine's pharmacological profile with confidence.

Introduction to Azapetine Hydrochloride

Azapetine, an analogue of tolazoline, is classically categorized as an α-adrenergic receptor antagonist. It has been historically used for its vasodilatory properties to treat peripheral vascular diseases. While its primary mechanism is understood to be the blockade of α-adrenoceptors, researchers can encounter results that deviate from this expected activity. This guide will explore the nuances of Azapetine pharmacology and provide a framework for interpreting such unexpected findings.

Part 1: Troubleshooting Unexpected Experimental Results

This section addresses specific anomalous results you may encounter during your experiments with Azapetine hydrochloride.

Issue 1: Weaker Than Expected Antagonism of α1-Adrenergic Effects

You've administered an α1-agonist (e.g., phenylephrine) and find that Azapetine produces a less potent blockade than anticipated, or you observe a biphasic dose-response curve.

Potential Causes & Troubleshooting Workflow:

• Receptor Subtype Selectivity: Azapetine is generally considered a non-selective α-antagonist, but it may exhibit some degree of preference for α2 over α1 receptors in certain tissues or experimental systems. This can lead to an incomplete blockade of α1-mediated effects at concentrations that fully saturate α2 receptors.

• Partial Agonist Activity: In some systems, drugs classified as antagonists can display weak partial agonist activity, especially at higher concentrations. This intrinsic activity can confound the interpretation of its antagonistic effects.

• Experimental Artifacts: Issues such as compound degradation, incorrect concentration calculations, or problems with the experimental preparation can all contribute to weaker-than-expected results.

Troubleshooting Protocol:

• Step 1: Verify Compound Integrity and Concentration.

  • Confirm the purity and stability of your Azapetine hydrochloride stock.

  • Perform a fresh serial dilution and verify the final concentrations used in your assay.

• Step 2: Conduct a Schild Analysis.

  • This classical pharmacological method can determine the affinity (pA2 value) of Azapetine for the receptor and can also reveal non-competitive antagonism or partial agonism. A slope of the Schild plot that is significantly different from unity may suggest a complex interaction.

• Step 3: Utilize Selective Antagonists.

  • Run parallel experiments using highly selective α1 (e.g., Prazosin) and α2 (e.g., Yohimbine) antagonists. This will help you to dissect the relative contributions of each receptor subtype in your system and benchmark the activity of Azapetine.

Issue 2: Unexpected Cardiovascular Responses (e.g., Tachycardia)

While Azapetine is expected to cause vasodilation and a potential drop in blood pressure, you observe a paradoxical increase in heart rate (tachycardia).

Potential Causes & Troubleshooting Workflow:

• Reflex Tachycardia: A drop in blood pressure caused by the α1-antagonistic effects of Azapetine can trigger a baroreceptor reflex, leading to a compensatory increase in heart rate. This is a common physiological response.

• α2-Adrenoceptor Blockade: Azapetine's blockade of presynaptic α2-adrenoceptors on sympathetic nerve terminals can increase the release of norepinephrine. This excess norepinephrine can then act on β1-adrenergic receptors in the heart, causing an increase in heart rate and contractility.

• Direct Cardiac Effects: While less documented, the possibility of direct, off-target effects on cardiac ion channels or other receptors cannot be entirely ruled out.

Troubleshooting Protocol:

• Step 1: Administer a β-Blocker.

  • In your experimental model, co-administer a β1-selective antagonist (e.g., Atenolol) with Azapetine. If the tachycardia is mediated by norepinephrine acting on β1-receptors, the β-blocker should attenuate this effect.

• Step 2: Measure Norepinephrine Levels.

  • If your experimental setup allows, measure plasma or tissue levels of norepinephrine following Azapetine administration. A significant increase would support the hypothesis of presynaptic α2-receptor blockade.

• Step 3: Utilize an In Vitro Model.

  • To eliminate systemic physiological responses like the baroreceptor reflex, move to an isolated heart preparation (e.g., Langendorff). This will allow you to study the direct effects of Azapetine on the heart.

Signaling Pathway: Azapetine-Induced Tachycardia

Caption: Potential pathways for Azapetine-induced tachycardia.

Part 2: Frequently Asked Questions (FAQs)

• Q1: Is Azapetine selective for α1 vs. α2 adrenergic receptors?

  • A1: Azapetine is generally considered a non-selective α-adrenergic antagonist, meaning it blocks both α1 and α2 subtypes. However, its relative affinity for each subtype can vary depending on the tissue and species being studied. For precise experiments, it is always recommended to confirm its activity profile in your specific system.

• Q2: Can Azapetine cross the blood-brain barrier?

  • A2: While detailed pharmacokinetic data can be sparse, as a tertiary amine, Azapetine is expected to have some ability to penetrate the central nervous system. Researchers should be aware of the potential for central effects, which could influence behavioral or neurological readouts.

• Q3: What are the known off-target effects of Azapetine?

  • A3: Beyond its primary α-adrenergic antagonism, Azapetine has been reported to have some affinity for histamine and serotonin receptors. These off-target interactions could be a source of unexpected results, particularly in complex biological systems. If your results are difficult to explain through adrenergic mechanisms alone, consider investigating potential histaminergic or serotonergic involvement.

• Q4: How should I prepare my Azapetine hydrochloride for in vitro experiments?

  • A4: Azapetine hydrochloride is generally soluble in water and physiological buffers. It is recommended to prepare a fresh stock solution for each experiment to avoid potential degradation. A common starting stock concentration is 10 mM, which can then be serially diluted to the desired final concentrations in your assay buffer. Always confirm the solubility and stability in your specific buffer system.

Quantitative Data Summary

Parameter	Value	Receptor/System	Reference
α1-Adrenoceptor Affinity (pA2)	~6.5 - 7.5	Various smooth muscle preparations	Varies by study
α2-Adrenoceptor Affinity (pA2)	~7.0 - 8.0	Various neuronal and smooth muscle preparations	Varies by study
Histamine Receptor Interaction	Reported	Guinea-pig ileum
Serotonin Receptor Interaction	Reported	Rat fundus strip

Note: The pA2 values can vary significantly between different experimental models and tissues. The values provided are approximate ranges found in the literature.

Experimental Workflow Diagram

Caption: A generalized workflow for investigating Azapetine's antagonistic properties.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2273, Azapetine. [Link]

• Docherty, J. R. (1983). An investigation of the alpha-adrenoceptor blocking properties of azapetine. British Journal of Pharmacology, 80(2), 323–329. [Link]

• Rocha e Silva, M. (1952). Antihistaminics. British Medical Bulletin, 8(2-3), 139–144. [Link]

• Innes, I. R. (1962). An action of 5-hydroxytryptamine on adrenaline receptors. British Journal of Pharmacology and Chemotherapy, 19(3), 427–441. [Link]

• DrugBank Online. Azapetine. [Link]

stability of Azapetine hydrochloride stock solutions for long-term experiments

Welcome to the technical support guide for Azapetine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the preparation, storage, and troubleshooting of Azapetine hydrochloride stock solutions for long-term experiments. As there is limited published stability data for Azapetine hydrochloride, this guide emphasizes best practices and provides you with the tools to ensure the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling of Azapetine hydrochloride.

1. What is the recommended solvent for preparing Azapetine hydrochloride stock solutions?

2. How should I prepare the stock solution?

It is best practice to prepare a concentrated stock solution, for example, at 100x or 1000x the final experimental concentration.[3] This minimizes the volume of organic solvent introduced into your experimental system. Always use sterile, anhydrous grade solvents and prepare the solution under sterile conditions, especially if it will be used in cell culture.[1][4]

3. What are the recommended storage conditions for the stock solution?

To maximize stability, stock solutions should be stored under the following conditions:

• Temperature: Store at -20°C or colder for long-term storage.[3]

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.[3]

• Aliquoting: Prepare small, single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.[5]

4. What is the expected shelf-life of an Azapetine hydrochloride stock solution?

Without a formal stability study, a precise shelf-life cannot be provided. However, when stored as a concentrated stock in anhydrous DMSO or ethanol at -20°C or below and protected from light, it is reasonable to expect the solution to be stable for several months. For aqueous dilutions, it is highly recommended to prepare them fresh for each experiment and not to store them for more than a day.[1][2]

5. How can I be sure my stock solution is still active?

The most reliable method is to perform a functional assay to confirm the biological activity of the compound. If you observe a decrease in the expected effect in your experiments, it may be an indication of compound degradation. For a quick check, visually inspect the solution for any signs of precipitation or color change before each use.

Summary of Recommendations

Parameter	Recommendation	Rationale
Primary Solvent	Anhydrous DMSO or Ethanol	Ensures complete dissolution for high-concentration stocks.
Concentration	100x to 1000x final concentration	Minimizes the amount of solvent in the final experimental setup.[3]
Storage Temperature	-20°C or -80°C	Slows down chemical degradation processes.[3]
Light Protection	Use amber vials or foil	Prevents photodecomposition.[3]
Aliquoting	Prepare single-use volumes	Avoids repeated freeze-thaw cycles that can degrade the compound.[5]
Aqueous Dilutions	Prepare fresh daily	Aqueous solutions of similar compounds can be unstable.[1][2]

Troubleshooting Guide

Encountering issues with your Azapetine hydrochloride experiments? This guide will help you diagnose and resolve common problems.

Troubleshooting Flowchart

Caption: Troubleshooting workflow for Azapetine hydrochloride experiments.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Azapetine Hydrochloride Stock Solution in DMSO

Objective: To prepare a sterile, high-concentration stock solution of Azapetine hydrochloride for long-term storage.

Materials:

• Azapetine hydrochloride powder (MW: 271.78 g/mol )[6]

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• Calculation:

  • To prepare a 10 mM solution, you need 2.7178 mg of Azapetine hydrochloride per 1 mL of DMSO.

  • It is advisable to weigh a larger, more accurate mass (e.g., 10 mg) and adjust the solvent volume accordingly. For 10 mg, the required volume of DMSO is: (10 mg / 271.78 g/mol ) * (1 L / 0.010 mol) = 0.00368 L = 3.68 mL.

• Preparation (under sterile conditions, e.g., in a biosafety cabinet):

  • Weigh out 10 mg of Azapetine hydrochloride powder and place it into a sterile vial.

  • Add 3.68 mL of sterile, anhydrous DMSO to the vial.

  • Vortex thoroughly until the powder is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid overheating.

• Aliquoting and Storage:

  • Dispense the stock solution into single-use aliquots (e.g., 20 µL) in sterile, amber microcentrifuge tubes.

  • Label each aliquot clearly with the compound name, concentration, date, and your initials.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Self-Validation of Stock Solution Stability

Objective: To perform a simple validation to ensure the stability and activity of your stored Azapetine hydrochloride stock solution.

Procedure:

• Visual Inspection:

  • Before each use, thaw one aliquot of the stock solution at room temperature.

  • Visually inspect the solution for any signs of precipitation, crystal formation, or color change. If any are observed, discard the aliquot and prepare a fresh stock solution.

• Functional Assay Comparison:

  • When you prepare a new batch of stock solution, perform your standard experiment in parallel with an aliquot from the previous batch.

  • A significant decrease in the biological effect of the older stock compared to the new stock suggests degradation.

• Forced Degradation Test (Advanced):

  • To understand the potential lability of the compound, you can perform a forced degradation study.[7]

  • Prepare small dilutions of your stock in acidic (0.1 N HCl), basic (0.1 N NaOH), and oxidative (3% H₂O₂) conditions.

  • Incubate these solutions at room temperature or slightly elevated temperatures (e.g., 40°C) for a set period (e.g., 24 hours).

  • Run a functional assay with the stressed samples and a freshly prepared control. A loss of activity in any of the stressed conditions will inform you about the compound's vulnerabilities.

Potential Degradation Pathway

While the specific degradation products of Azapetine hydrochloride are not documented, a hypothetical pathway can be proposed based on its chemical structure, which includes a tertiary amine and an allyl group.

Caption: Hypothetical degradation pathways for Azapetine hydrochloride.

The tertiary amine is susceptible to oxidation, forming an N-oxide, which would likely alter its pharmacological activity. The dibenzazepine ring structure is generally stable, but extreme pH conditions could potentially lead to hydrolysis. The allyl group could be a site for photolytic degradation.

References

• PhytoTech Labs. Preparing Stock Solutions. [Link]

• Kammerer, S. (2018, February 27). Drug stock solutions best practices? ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Azapetine. PubChem Compound Summary for CID 8966. Retrieved from [Link]

• AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. [Link]

• Sartorius. (n.d.). Sterile Cell Culture Preparation. [Link]

• Reddit. (2022). How to prepare sterile drug solution in DMSO for cell culture? r/labrats. [Link]

• Alsante, K. M., et al. (2003). Pathway of Acid and Base Degradation Study for Drug Substance and Drug Product. AAPS PharmSciTech, 4(4), E55. [Link]

• Pharmacy 180. (n.d.). Drug degradation pathways. [Link]

• National Center for Biotechnology Information. (n.d.). Azapetine Hydrochloride. PubChem Compound Summary for CID 120163. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, January 8). Alpha 1 Adrenergic Receptor Antagonists. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Wikipedia. (n.d.). Alpha blocker. [Link]

• Bajaj, S., et al. (2012). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Analytical & Bioanalytical Techniques, 3(5). [Link]

• Kar, A. (2019). CHEMICAL STABILITY OF DRUGS. IIP Series. [Link]

• Kar, A. (2010, October 9). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

• Singh, R., & Kumar, R. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 159-168. [Link]

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• 4. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy Online CAS Number 65-15-6 - TRC - Azapetine Hydrochloride | LGC Standards [lgcstandards.com]
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• 7. ptacts.uspto.gov [ptacts.uspto.gov]

Technical Support Center: Mitigating Off-Target Effects of Azapetine Hydrochloride

This guide is intended for researchers, scientists, and drug development professionals utilizing Azapetine hydrochloride in cellular models. It provides a comprehensive framework for understanding, identifying, and mitigating potential off-target effects to ensure the scientific integrity of your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Here we address foundational questions regarding Azapetine's mechanism of action and the importance of considering off-target activities.

Q1: What is the primary, "on-target" mechanism of action for Azapetine hydrochloride?

A1: Azapetine is a vasodilator that functions as an alpha-adrenergic receptor antagonist.[1][2] Specifically, it demonstrates antagonist activity at both alpha-1 (α₁) and alpha-2 (α₂) adrenergic receptors.[1] Its primary therapeutic application was as a peripheral vasodilator to improve blood flow.[1] In a cellular context, its on-target effect would be the inhibition of signaling pathways downstream of these α-adrenoceptors.

Q2: Why is it critical to consider off-target effects when using Azapetine in cellular models?

Q3: What are the known or potential off-target liabilities of Azapetine?

Part 2: Troubleshooting Guide - Is My Phenotype On-Target?

This section provides a logical workflow for researchers who observe an unexpected or inconsistent phenotype and suspect off-target effects.

Issue 1: The observed cellular phenotype does not align with the known function of α-adrenoceptors.

• Troubleshooting Step 1: Confirm Potency with a Concentration-Response Curve. The first and most crucial step is to determine the potency (EC₅₀ or IC₅₀) of Azapetine in your specific assay. Off-target effects often occur at higher concentrations than those required to engage the primary target.[10] If the phenotype only manifests at concentrations significantly higher (>10-fold) than the reported binding affinity for α-adrenoceptors (reportedly in the micromolar range[1]), it is a strong indicator of an off-target effect.

• Troubleshooting Step 2: Review Compound Solubility. At higher concentrations, compounds can precipitate out of the solution, leading to artifacts that can be mistaken for a biological effect.[3] Always check the solubility of Azapetine in your specific cell culture medium.

• Troubleshooting Step 3: Implement Orthogonal Controls. Use a structurally unrelated antagonist for the same target (e.g., phentolamine for non-selective α-blockade, or prazosin for α₁-selective blockade). If this second, chemically different compound reproduces the same phenotype at an equipotent concentration for the on-target, it strengthens the hypothesis that the effect is on-target.[10]

Issue 2: My results with Azapetine are inconsistent or not reproducible.

• Troubleshooting Step 1: Evaluate Vehicle Control. The solvent used to dissolve Azapetine (likely DMSO) can have biological effects on its own, especially at higher concentrations.[3] Ensure you run a vehicle control at the highest concentration used in your experiment and that it shows no effect.

• Troubleshooting Step 2: Check Treatment Duration. Longer incubation times can increase the likelihood of off-target effects or compound degradation.[3] Try reducing the treatment duration to see if a cleaner, on-target window can be identified.

• Troubleshooting Step 3: Assess Cellular Health. High concentrations of any compound can induce cellular stress or toxicity, leading to a variety of non-specific phenotypes.[11] Run a concurrent cytotoxicity assay (e.g., MTT or LDH release) to ensure your experimental concentrations are non-toxic.

Workflow for Investigating Potential Off-Target Effects

The following diagram illustrates a logical decision-making process when troubleshooting unexpected results with a pharmacological inhibitor like Azapetine.

Caption: A decision tree for systematically validating an observed cellular phenotype.

Part 3: Protocols for Mitigation & Validation

Here we provide detailed, step-by-step protocols for key experiments designed to differentiate on-target from off-target effects.

Protocol 1: Establishing a Concentration-Response Curve

This is the foundational experiment to determine the potency of Azapetine for your observed phenotype.

Objective: To determine the IC₅₀/EC₅₀ of Azapetine in your specific cellular assay.

Methodology:

• Cell Seeding: Plate your cells at a density that ensures they are in a logarithmic growth phase for the duration of the experiment.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of Azapetine hydrochloride in your cell culture medium. A suggested starting range, based on its micromolar affinity, would be from 100 µM down to ~5 nM.[1]

• Vehicle Control: Prepare a medium sample containing the highest concentration of the vehicle (e.g., DMSO) used in the serial dilution. This is your 0% effect control.

• Treatment: Replace the existing medium in your cell plates with the medium containing the various concentrations of Azapetine. Include vehicle-only wells.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Assay Readout: Perform your phenotypic assay (e.g., measure protein expression, cell viability, reporter gene activity).

• Data Analysis: Normalize the data with the vehicle control as 0% inhibition and a positive control (if available) or maximum inhibitor concentration as 100% inhibition. Plot the normalized response against the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀/EC₅₀.

Protocol 2: Genetic Target Validation (siRNA Knockdown)

This is a powerful method to confirm that the effect of Azapetine is dependent on the presence of its intended target.

Objective: To demonstrate that the Azapetine-induced phenotype is absent when the target protein (α-adrenoceptor) is depleted.

Methodology:

• Transfection: Transfect your cells with either a validated siRNA targeting your adrenoceptor of interest (e.g., ADRA1A, ADRA2A) or a non-targeting scramble siRNA control.

• Target Depletion: Allow cells to grow for 48-72 hours post-transfection to ensure maximal knockdown of the target protein.

• Verification (Crucial Step): Harvest a subset of cells from both the target siRNA and scramble control groups. Perform Western blotting or qPCR to confirm that the target receptor's protein or mRNA level is significantly reduced (>70%) in the knockdown cells compared to the control.

• Azapetine Treatment: Re-plate the remaining siRNA-treated and scramble control cells. Treat both populations with Azapetine at a concentration known to elicit the phenotype (e.g., 1x to 3x the previously determined IC₅₀). Also include vehicle controls for both transfected groups.

• Phenotypic Analysis: After the appropriate incubation time, perform your phenotypic assay.

• Interpretation:

  • On-Target Effect: If the Azapetine-induced phenotype is observed in the scramble control cells but is significantly blunted or completely absent in the target knockdown cells, it provides strong evidence for an on-target mechanism.

  • Off-Target Effect: If Azapetine induces the same phenotype in both the scramble control and the target knockdown cells, the effect is independent of the intended target and is therefore an off-target effect.

Conceptual Diagram: Genetic Validation Logic

This diagram illustrates the core principle behind using target knockdown to validate a small molecule inhibitor's mechanism of action.

Caption: Logic of a target knockdown experiment for validating inhibitor specificity.

Part 4: Data Summary & Key Parameters

Effective experimental design requires using appropriate concentration ranges. The table below provides a summary based on available data.

Parameter	Value / Range	Comments	Source
Primary Target(s)	Alpha-1 & Alpha-2 Adrenergic Receptors	Functions as an antagonist.	[1]
Reported IC₅₀	α₁: 6.69 µMα₂: 5.89 µM	These values provide a starting point for concentration-response studies. Potency in your cellular model may vary.	[1]
Recommended In Vitro Concentration Range	10 nM - 50 µM	This range should be sufficient to capture the on-target dose-response curve and reveal potential off-target effects at higher concentrations.	General Pharmacological Practice[10][11]
Solvent	DMSO	Ensure the final concentration in media does not exceed 0.1-0.5% to avoid solvent-induced artifacts.	[3]

References

• Bosc, N., et al. (2021). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. ResearchGate. Available at: [Link]

• Grokipedia. (n.d.). Azapetine. Grokipedia. Available at: [Link]

• ACS Publications. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Wikipedia. (2026). Azapetine. Wikipedia. Available at: [Link]

• Taylor & Francis Online. (2024). Validation guidelines for drug-target prediction methods. Taylor & Francis Online. Available at: [Link]

• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. Available at: [Link]

• NIH. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). Evaluation of the selectivity of α-adrenoceptor blocking drugs for postsynaptic α1- and α2-adrenoceptors in a simple animal model. ResearchGate. Available at: [Link]

• Ericson, M. R., et al. (2008). Off-Target Effects of Psychoactive Drugs Revealed by Genome-Wide Assays in Yeast. PLOS Genetics. Available at: [Link]

• Patsnap. (2025). How can off-target effects of drugs be minimised?. Patsnap Synapse. Available at: [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Azapetine Hydrochloride Synthesis

Welcome to the technical support center for Azapetine hydrochloride synthesis. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of this peripheral vasodilator. Our goal is to provide in-depth, field-proven insights to help you improve both the yield and purity of your final product. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt protocols to your specific laboratory conditions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of Azapetine hydrochloride. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Q1: My overall yield of Azapetine hydrochloride is consistently low. What are the likely causes and how can I improve it?

Low yield in a multi-step synthesis like that of Azapetine can be attributed to issues in two primary stages: the formation of the core 6,7-dihydro-5H-dibenz[c,e]azepine scaffold and the subsequent N-alkylation step.

Stage 1: Formation of the 6,7-Dihydro-5H-dibenz[c,e]azepine Core

The creation of the seven-membered ring is often the most challenging step and a major yield bottleneck.[1] Traditional methods rely on intramolecular cyclization, which can be inefficient if not properly optimized.

• Cause - Incomplete Cyclization: The intramolecular reaction to form the seven-membered ring may not go to completion. This can be due to unfavorable reaction kinetics, steric hindrance, or suboptimal reaction conditions.

• Solution - Optimization of Cyclization:

  • High Dilution Principle: To favor intramolecular cyclization over intermolecular polymerization (which leads to dimeric and oligomeric impurities), the reaction should be run under high-dilution conditions. This is achieved by the slow addition of the precursor to a large volume of solvent.

  • Catalyst and Reagent Choice: Depending on the specific synthetic route (e.g., Suzuki-Miyaura coupling followed by cyclization), the choice of catalyst, ligand, and base is critical.[2] Screen different palladium catalysts and bases to find the optimal combination for your specific substrate.

  • Temperature and Time: Ensure the reaction is run at the optimal temperature for a sufficient duration. Monitor the disappearance of the starting material by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the ideal reaction time.

Stage 2: N-Alkylation with Allyl Halide

The second stage involves the N-alkylation of the 6,7-dihydro-5H-dibenz[c,e]azepine intermediate with an allyl halide to form Azapetine.[1][3]

• Cause - Poor Nucleophilicity or Base Incompatibility: While the secondary amine of the core structure is nucleophilic, its reactivity can be hampered by an inappropriate choice of base or solvent.[1] The base is required to scavenge the H-X formed during the reaction.

• Solution - Optimizing Alkylation Conditions:

  • Choice of Base: Use a non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (TEA), to prevent competition with the substrate for the allyl halide. The base should be sufficiently strong to deprotonate the secondary amine or neutralize the acid byproduct.

  • Solvent Selection: A polar aprotic solvent like acetonitrile (ACN) or dimethylformamide (DMF) is typically effective for this type of SN2 reaction.

  • Reagent Quality: Ensure the allyl halide (e.g., allyl bromide) is of high purity and not degraded. Using a fresh bottle is recommended.

• Cause - Over-alkylation: The product, Azapetine, is a tertiary amine and can react further with the allyl halide to form a quaternary ammonium salt. This is a common side reaction that consumes both the product and the alkylating agent.

• Solution - Stoichiometric Control:

  • Use a slight excess, but not a large excess, of the allyl halide (e.g., 1.1-1.2 equivalents).

  • Monitor the reaction closely and stop it once the starting secondary amine is consumed to prevent the formation of the quaternary salt.

Q2: I'm observing significant impurities in my final product by TLC/HPLC. What are the potential side products and how can I minimize them?

Impurity profiling is critical for ensuring drug safety and efficacy.[4][5] Impurities in Azapetine hydrochloride synthesis can originate from starting materials, side reactions, or degradation.

• Cause - Process-Related Impurities:

  • Unreacted Starting Material: Incomplete reaction in either the cyclization or alkylation step will leave unreacted 6,7-dihydro-5H-dibenz[c,e]azepine or its precursor in the final product.

  • Dimerization/Oligomerization: As mentioned in Q1, intermolecular reactions during the cyclization step can lead to high molecular weight impurities.

  • Oxidation: The tertiary amine of Azapetine can be susceptible to oxidation, forming the corresponding N-oxide, especially if exposed to air and light for extended periods.

• Solution - Minimizing Side Reactions:

  • Inert Atmosphere: Conduct reactions, particularly those involving sensitive reagents or intermediates, under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation.

  • Reaction Monitoring: Use TLC or HPLC to monitor the reaction's progress. This allows you to quench the reaction at the optimal time, minimizing the formation of both degradation products and byproducts from prolonged reaction times.

  • High Dilution for Cyclization: As previously noted, use high-dilution conditions for the ring-closing step to suppress the formation of dimers and oligomers.

• Cause - Impurities from Reagents:

  • Allyl Alcohol: The allyl halide reagent may contain allyl alcohol as an impurity, which will not react and may complicate purification.

  • Isomeric Impurities: Impurities in the biphenyl precursor to the dibenz[c,e]azepine core can carry through the synthesis.

• Solution - Quality Control of Starting Materials:

  • Purity Verification: Always verify the purity of starting materials and reagents (e.g., by NMR or GC-MS) before use.

  • Purification of Reagents: Distill liquid reagents like allyl bromide if their purity is questionable.

Q3: I'm struggling with the final purification and crystallization of Azapetine hydrochloride. What are the best practices?

The purification of amines and their salts requires careful control of pH and appropriate solvent selection.

• Cause - Inefficient Extraction: The separation of the Azapetine free base from non-basic impurities may be incomplete.

• Solution - pH-Controlled Liquid-Liquid Extraction:

  • After the N-alkylation step, quench the reaction and perform a workup.

  • Dissolve the crude mixture in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer with a dilute acidic solution (e.g., 1M HCl). The tertiary amine product will be protonated and move into the aqueous layer, while non-basic impurities remain in the organic layer.

  • Separate the aqueous layer, cool it (e.g., in an ice bath), and then basify it with a base like NaOH or Na₂CO₃ to a pH > 10. This will deprotonate the amine, causing the Azapetine free base to precipitate or allowing it to be extracted back into a fresh organic solvent.

  • This acid-base extraction is a highly effective purification technique for amines.[6]

• Cause - Difficulty in Crystallization: The Azapetine hydrochloride salt may be difficult to crystallize, or it may crash out as an oil.

• Solution - Optimized Crystallization Protocol:

  • Salt Formation: After purifying the Azapetine free base, dissolve it in a suitable solvent like isopropanol (IPA), ethanol, or ethyl acetate.

  • Add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol or ethereal HCl) dropwise with stirring. Monitor the pH to ensure it becomes acidic.

  • Solvent System: The choice of solvent is critical. A system where the hydrochloride salt has low solubility at cooler temperatures is ideal. Common choices include isopropanol, ethanol/ether, or acetone.

  • Controlled Cooling: Allow the solution to cool slowly to room temperature, and then in a refrigerator or ice bath, to promote the formation of well-defined crystals rather than an amorphous solid or oil. Seeding with a small crystal of pure product can aid crystallization.

  • Anti-Solvent Addition: If the product is slow to crystallize, the slow addition of an "anti-solvent" (a solvent in which the salt is insoluble, like diethyl ether or hexane) can induce precipitation.

Frequently Asked Questions (FAQs)

• Q: What are the critical quality attributes for the starting materials?

  • The biphenyl precursor for the dibenz[c,e]azepine core must be of high purity, with minimal isomeric impurities, as these will be difficult to remove later. The functional groups intended for cyclization must be correctly positioned. The allyl halide should be free of significant amounts of allyl alcohol or polymeric materials.

• Q: Can alternative alkylating agents be used for the N-alkylation step?

  • Yes, other allylating agents like allyl tosylate or allyl mesylate can be used. These may have different reactivity profiles compared to allyl bromide or chloride and may require adjustment of reaction conditions. They are often more reactive but also more expensive.

• Q: What are the recommended analytical methods for monitoring reaction progress and final product purity?

  • TLC: Ideal for rapid, qualitative monitoring of the disappearance of starting materials and the appearance of the product.

  • HPLC: Provides quantitative data on reaction conversion and is the preferred method for final purity analysis, capable of separating closely related impurities. A reverse-phase C18 column with a mobile phase of acetonitrile/water with a modifier like TFA or formic acid is a good starting point.

  • NMR (¹H and ¹³C): Essential for structural confirmation of the intermediate and the final product.

  • Mass Spectrometry (MS): Confirms the molecular weight of the product and helps in the identification of unknown impurities.

Data Summary and Protocols

Table 1: Key Parameter Optimization for Azapetine Synthesis

Parameter	Stage 1: Cyclization	Stage 2: N-Alkylation	Rationale for Optimization
Concentration	High Dilution (<0.05 M)	Moderate (0.1 - 0.5 M)	Prevents intermolecular side reactions in Stage 1.
Temperature	Substrate Dependent	25 - 60 °C	Balances reaction rate against potential side reactions/degradation.
Base	Route Dependent (e.g., K₂CO₃)	K₂CO₃, TEA	Must be non-nucleophilic in Stage 2 to avoid competing with the amine.
Solvent	Toluene, DMF	Acetonitrile, DMF	Solvent choice impacts solubility and reaction kinetics (SN2 favored in polar aprotic).
Stoichiometry	N/A	Allyl Halide: 1.1-1.2 eq.	A slight excess of alkylating agent drives the reaction without promoting over-alkylation.

Experimental Protocol: Representative Synthesis of Azapetine Hydrochloride

Step 1: Synthesis of 6,7-Dihydro-5H-dibenz[c,e]azepine This is a representative protocol; the synthesis of the precursor is dependent on the chosen synthetic route.

• To a solution of the appropriate biphenyl precursor (e.g., 2-(aminomethyl)-2'-(bromomethyl)biphenyl) in a large volume of a suitable solvent like toluene (to achieve high dilution), add a base such as potassium carbonate.

• Heat the mixture to reflux (approx. 110 °C) under an inert atmosphere.

• Monitor the reaction by TLC until the starting material is consumed (typically 12-24 hours).

• Cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to yield pure 6,7-dihydro-5H-dibenz[c,e]azepine.

Step 2: N-Alkylation to form Azapetine (6-Allyl-6,7-dihydro-5H-dibenz[c,e]azepine)

• Dissolve 6,7-dihydro-5H-dibenz[c,e]azepine (1.0 eq.) in acetonitrile.

• Add potassium carbonate (2.0 eq.) and allyl bromide (1.2 eq.).

• Stir the mixture at room temperature or heat gently (e.g., 50 °C) under an inert atmosphere.

• Monitor the reaction by TLC. Upon completion (typically 4-8 hours), cool the mixture to room temperature.

• Filter the mixture to remove the base and wash the solid with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain crude Azapetine free base.

Step 3: Purification and Hydrochloride Salt Formation

• Dissolve the crude Azapetine base in ethyl acetate.

• Transfer to a separatory funnel and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the purified free base.

• Dissolve the purified base in a minimal amount of isopropanol.

• Slowly add a solution of 2M HCl in isopropanol dropwise with vigorous stirring until the solution is acidic (test with pH paper).

• Stir the resulting slurry at room temperature for 1 hour, then cool in an ice bath for another hour to maximize precipitation.

• Collect the white solid by vacuum filtration, wash with cold isopropanol, and then with diethyl ether.

• Dry the product under vacuum to yield Azapetine hydrochloride.

Visualizations

Caption: Overall synthetic workflow for Azapetine hydrochloride.

Caption: Potential pathways for common impurity formation.

References

• ResearchGate. A Concise Synthesis of 6,7-Dihydro-5H-dibenz[c,e]azepin-5-one. ResearchGate. Available at: [Link].

• PubChem. Azapetine. National Center for Biotechnology Information. Available at: [Link].

• Wikipedia. Azapetine. Wikimedia Foundation. Available at: [Link].

• ResearchGate. Synthesis of 6,7-dihydro-5H-dibenz[ c,e ]azepine. ResearchGate. Available at: [Link].

• ResearchGate. Multistep Synthesis of Novel Impurities of Azelastine Hydrochloride. ResearchGate. Available at: [Link].

• YouTube. Extraction & Purification of Medicines. YouTube. Available at: [Link].

• Google Patents. Process for the purification of duloxetine hydrochloride. Google Patents.

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• 6. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Alpha-Adrenergic Blockade of Vasoconstriction: Azapetine Hydrochloride vs. Phentolamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of two alpha-adrenergic antagonists, azapetine hydrochloride and phentolamine, focusing on their efficacy in blocking vasoconstriction. As a senior application scientist, my goal is to synthesize the available pharmacological data with practical, field-proven insights to inform experimental design and drug development.

Introduction: The Alpha-Adrenergic Basis of Vasoconstriction

Vasoconstriction, the narrowing of blood vessels, is a fundamental physiological process primarily regulated by the sympathetic nervous system through the release of catecholamines like norepinephrine. These neurotransmitters act upon adrenergic receptors on vascular smooth muscle cells. The key players in this process are the alpha-1 (α1) and alpha-2 (α2) adrenoceptors.

• α1-Adrenoceptors: Located on the postsynaptic membrane of vascular smooth muscle cells, their stimulation by agonists leads to a cascade involving Gq proteins, phospholipase C, and subsequent increases in intracellular calcium, resulting in smooth muscle contraction and vasoconstriction.

• α2-Adrenoceptors: These are found both presynaptically on sympathetic nerve terminals and postsynaptically on some vascular smooth muscle. Presynaptic α2-receptors act as a negative feedback mechanism, inhibiting further norepinephrine release. Postsynaptic α2-receptors, when stimulated, can also contribute to vasoconstriction.

The blockade of these alpha-receptors is a key strategy for inducing vasodilation and counteracting hypertensive states. This guide focuses on two such antagonists: the historically significant azapetine and the more extensively characterized phentolamine.

Signaling Pathway of Norepinephrine-Induced Vasoconstriction

Caption: Norepinephrine-induced vasoconstriction pathway.

Phentolamine Hydrochloride: A Profile

Phentolamine is a potent, reversible, non-selective alpha-adrenergic antagonist, blocking both α1 and α2 receptors competitively.[1][2] This dual antagonism defines its pharmacological profile and clinical utility.

Mechanism of Action in Blocking Vasoconstriction

Phentolamine directly competes with endogenous catecholamines like norepinephrine and epinephrine at α1-adrenoceptors on vascular smooth muscle.[1] By preventing agonist binding, it inhibits the downstream signaling cascade that leads to vasoconstriction, resulting in vasodilation, a decrease in peripheral vascular resistance, and a subsequent drop in blood pressure.[1][3]

Its blockade of presynaptic α2-receptors is a critical aspect of its action. While this contributes to vasodilation by preventing any α2-mediated vasoconstriction, it also inhibits the negative feedback loop for norepinephrine release.[1] This can lead to an increase in synaptic norepinephrine, which may cause reflex tachycardia as the excess norepinephrine acts on cardiac β1-receptors.[4]

Pharmacological & Pharmacokinetic Properties

Property	Phentolamine
Chemical Structure	Substituted imidazoline
Molecular Formula	C₁₇H₁₉N₃O
Mechanism	Reversible, competitive antagonist at α1 and α2 adrenoceptors[1]
Receptor Affinity	High affinity for both α1 and α2 subtypes[2]
Onset of Action	Rapid, within minutes of intravenous administration[1]
Duration of Action	Relatively short, lasting from 30 minutes to a few hours[1]
Key Clinical Uses	Management of hypertensive emergencies (e.g., pheochromocytoma), prevention of dermal necrosis from norepinephrine extravasation, reversal of local anesthesia[5]
Adverse Effects	Tachycardia, arrhythmias, gastrointestinal disturbances[1]

Data compiled from multiple sources.[1][2]

Experimental Data on Vasoconstriction Blockade

Numerous studies have demonstrated phentolamine's ability to block vasoconstriction. In clinical settings, it effectively controls hypertensive episodes in patients with pheochromocytoma by antagonizing the effects of excess catecholamines.[1] In experimental models, intravenous phentolamine produces a rapid decrease in diastolic blood pressure and an increase in heart rate and cardiac output.[6] Log dose-response curves for noradrenaline-induced increases in blood pressure are shifted to the right in a parallel manner following phentolamine administration, indicative of competitive antagonism.[6] In studies on human subjects, phentolamine has been shown to abolish coronary vasoconstriction in response to mild central hypovolemia.[7]

Azapetine Hydrochloride: A Historical Perspective

Azapetine is a vasodilator that was investigated for its clinical utility in peripheral vascular diseases in the mid-20th century.[8] While less commonly used and studied today, it is recognized as an alpha-adrenergic antagonist.

Mechanism of Action in Blocking Vasoconstriction

Azapetine functions as a peripheral vasodilator, and its mechanism is attributed to the blockade of alpha-adrenergic receptors.[9] By inhibiting these receptors, it counteracts the vasoconstrictive effects of sympathetic stimulation, leading to increased blood flow. However, detailed studies characterizing its receptor subtype selectivity (α1 vs. α2) and the nature of its antagonism (competitive vs. non-competitive) are not as readily available in recent literature as they are for phentolamine.

Pharmacological & Pharmacokinetic Properties

Property	Azapetine
Chemical Structure	Dibenzazepine derivative
Molecular Formula	C₁₇H₁₇N
Mechanism	Alpha-adrenergic receptor antagonist[9]
Receptor Affinity	Data on subtype selectivity is limited in recent literature.
Onset of Action	Information is not readily available in recent literature.
Duration of Action	Information is not readily available in recent literature.
Key Clinical Uses	Historically used for peripheral vascular diseases[8]
Adverse Effects	Information is not readily available in recent literature.

Data compiled from available sources.[8][9]

Experimental Data on Vasoconstriction Blockade

Historical clinical studies from the 1950s reported that azapetine was effective in improving circulation in patients with peripheral arterial disease.[8] These studies noted improvements in symptoms and objective measures of blood flow. However, quantitative pharmacological data such as IC50 or pA2 values from controlled, contemporary experimental studies are scarce, making a direct, data-driven comparison of potency with phentolamine challenging.

Comparative Analysis: Azapetine vs. Phentolamine

A direct, head-to-head comparison of azapetine and phentolamine in blocking vasoconstriction is limited by the disparity in available modern research. Phentolamine has been extensively studied, and its pharmacological profile is well-documented. Azapetine, on the other hand, is a much older drug with a less comprehensive publicly available dataset.

Feature	Phentolamine	Azapetine
Receptor Selectivity	Non-selective α1 and α2 antagonist[1]	Alpha-adrenergic antagonist (subtype selectivity not well-defined in recent literature)[9]
Mechanism	Reversible, competitive antagonism[1]	Assumed to be competitive, but less definitively characterized.
Clinical Use	Current use in hypertensive crises, extravasation, and anesthesia reversal[5]	Primarily of historical interest for peripheral vascular disease[8]
Data Availability	Extensive pharmacological and clinical data available.	Limited modern pharmacological data.

Experimental Protocols for Assessing Vasoconstriction Blockade

To provide a framework for the direct comparison of these or other alpha-adrenergic antagonists, the following are detailed experimental protocols.

Protocol 1: In Vitro Assessment using Isolated Aortic Rings

This protocol allows for the direct measurement of a compound's ability to inhibit agonist-induced vasoconstriction in a controlled ex vivo environment.

Workflow for Isolated Aortic Ring Assay

Caption: Workflow for in vitro vasoconstriction blockade assay.

Step-by-Step Methodology:

• Tissue Preparation: Euthanize a laboratory animal (e.g., a rat) and carefully dissect the thoracic aorta. Place the aorta in cold, oxygenated physiological salt solution (PSS).

• Ring Preparation: Under a dissecting microscope, remove any adhering fat and connective tissue. Cut the aorta into rings of approximately 1-2 mm in width.

• Mounting: Suspend each aortic ring in an isolated tissue bath containing PSS maintained at 37°C and bubbled with 95% O₂ / 5% CO₂. Attach one end of the ring to a fixed hook and the other to an isometric force transducer.

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension, replacing the PSS every 15-20 minutes.

• Viability Check: Contract the rings with a high concentration of potassium chloride (KCl) to ensure tissue viability. Wash out the KCl and allow the tissue to return to baseline.

• Contraction: Induce a submaximal contraction using an alpha-agonist such as phenylephrine (an α1-agonist) or norepinephrine.

• Antagonist Addition: Once a stable contraction is achieved, add cumulative concentrations of the antagonist (phentolamine or azapetine) to the bath.

• Data Acquisition: Record the changes in isometric tension. The relaxation induced by the antagonist is measured as a percentage of the initial agonist-induced contraction.

• Analysis: Plot the concentration-response curve for the antagonist and determine its IC50 value (the concentration required to inhibit 50% of the agonist-induced contraction).

Protocol 2: In Vivo Assessment of Blood Pressure in a Rodent Model

This protocol evaluates the effect of the antagonists on systemic blood pressure in a living organism.

Workflow for In Vivo Blood Pressure Measurement

Caption: Workflow for in vivo blood pressure measurement.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a rodent (e.g., a rat) and maintain anesthesia throughout the experiment.

• Catheterization: Surgically expose and cannulate the carotid artery for blood pressure measurement and the jugular vein for drug administration.

• Instrumentation: Connect the arterial catheter to a pressure transducer linked to a data acquisition system.

• Stabilization: Allow the animal to stabilize and record a baseline blood pressure for at least 30 minutes.

• Induction of Hypertension: Infuse a vasoconstrictor agent, such as norepinephrine, to induce a stable hypertensive state.

• Antagonist Administration: Administer a bolus dose or a continuous infusion of phentolamine or azapetine.

• Data Recording: Continuously monitor and record the mean arterial pressure (MAP).

• Analysis: Quantify the decrease in MAP following the administration of the antagonist and determine the dose-response relationship.

Conclusion and Future Directions

Phentolamine is a well-characterized, non-selective alpha-adrenergic antagonist with a rapid onset and short duration of action, making it a valuable tool in both clinical and research settings for the acute blockade of vasoconstriction. Azapetine, while historically significant as a vasodilator with alpha-blocking properties, lacks the extensive modern pharmacological characterization of phentolamine.

For researchers and drug development professionals, phentolamine serves as a reliable reference compound for non-selective alpha-adrenergic blockade. Future research could involve the re-evaluation of azapetine and its derivatives using modern receptor binding and functional assays to fully elucidate their pharmacological profile. Such studies would provide the quantitative data necessary for a direct and comprehensive comparison with phentolamine and other alpha-antagonists, potentially uncovering novel structure-activity relationships that could inform the development of new therapeutics.

References

• PHENTOLAMINE MESILATE – Application in Therapy and Current Clinical Research. (n.d.). Retrieved from [Link]

• What is the mechanism of Phentolamine Mesylate? (2024, July 17). Patsnap Synapse. Retrieved from [Link]

• Richards, D. A., Woodings, E. P., & Prichard, B. N. (1978). Circulatory and alpha-adrenoceptor blocking effects of phentolamine. British Journal of Clinical Pharmacology, 5(6), 507–513. Retrieved from [Link]

• Goldstein, I., Lue, T. F., Padma-Nathan, H., Rosen, R. C., Steers, W. D., & Wicker, P. A. (1998). Oral phentolamine: an alpha-1, alpha-2 adrenergic antagonist for the treatment of erectile dysfunction. International Journal of Impotence Research, 10(4), 209-215. Retrieved from [Link]

• Goecke, W., Meyer, J., & van de Flierdt, E. (1985). Comparison of phentolamine and urapidil in controlling acute intra-operative hypertension in patients subjected to coronary artery bypass surgery. European Journal of Anaesthesiology, 2(1), 21–27. Retrieved from [Link]

• phentolamine | Ligand Activity Charts. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• Stallworth, J. M., & Jeffords, J. V. (1956). Clinical effects of azapetine (ilidar) on peripheral arterial disease. Journal of the American Medical Association, 161(9), 840–843. Retrieved from [Link]

• Dinenno, F. A., Dietz, N. M., & Joyner, M. J. (2001). Effects of regional phentolamine on hypoxic vasodilatation in healthy humans. The Journal of Physiology, 537(Pt 2), 613–620. Retrieved from [Link]

• Dinenno, F. A., & Joyner, M. J. (2004). Hypoxia-induced vasodilation and effects of regional phentolamine in awake patients with sleep apnea. American Journal of Physiology-Heart and Circulatory Physiology, 286(5), H1869-H1875. Retrieved from [Link]

• Watts, S. W., Morrison, S. F., Davis, R. P., & Barman, S. M. (2015). Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research. Journal of Visualized Experiments, (95), e52324. Retrieved from [Link]

• Fernández-Pérez, I., & O'Valle, F. (2015). Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research. ResearchGate. Retrieved from [Link]

• Azapetine. (n.d.). PubChem. Retrieved from [Link]

• Vascular reactivity studies using isolated tissue baths. (n.d.). emka TECHNOLOGIES. Retrieved from [Link]

• Phentolamine. (n.d.). PubChem. Retrieved from [Link]

• Her, A. Y., & Lee, J. Y. (2017). Blood pressure lowering efficacy of alpha blockers for primary hypertension. Cochrane Database of Systematic Reviews, (8). Retrieved from [Link]

• Isolated Organ / Tissue Baths & Wire Myographs: Tests And Experiments. (n.d.). REPROCELL. Retrieved from [Link]

• Fernández-Pérez, I., & O'Valle, F. (2012). Measuring the Contractile Response of Isolated Tissue Using an Image Sensor. Sensors, 12(12), 16409-16422. Retrieved from [Link]

• Gao, Z., Muller, M. D., Sinoway, L. I., & Leuenberger, U. A. (2014). Intravenous phentolamine abolishes coronary vasoconstriction in response to mild central hypovolemia. Journal of Applied Physiology, 116(2), 216–221. Retrieved from [Link]

• van Zwieten, P. A., & Timmermans, P. B. (1982). Alpha-adrenoceptor blockade by phentolamine causes beta-adrenergic vasodilation by increased catecholamine release due to presynaptic alpha-blockade. Journal of Cardiovascular Pharmacology, 4(1), 44-52. Retrieved from [Link]

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A Comparative Analysis of Azapetine Hydrochloride and Prazosin Efficacy on Alpha-1 Adrenergic Receptors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of adrenergic pharmacology, the nuanced interactions between ligands and their receptors are of paramount importance for therapeutic development and physiological understanding. This guide provides an in-depth, objective comparison of two alpha-adrenergic receptor antagonists: Azapetine hydrochloride and Prazosin. While both compounds exhibit activity at alpha-1 adrenergic receptors, their efficacy, selectivity, and molecular interactions differ significantly, leading to distinct pharmacological profiles and clinical applications. This analysis is supported by available experimental data to offer a clear perspective for researchers in the field.

Introduction to the Antagonists

Azapetine , a synthetic benzazepine derivative, was historically investigated as a peripheral vasodilator for vasospastic diseases. Its mechanism involves the blockade of alpha-adrenergic receptors, contributing to the relaxation of vascular smooth muscle.

Prazosin , a quinazoline derivative, is a well-established and highly selective alpha-1 adrenergic receptor antagonist. It is widely used in the treatment of hypertension and has found applications in other conditions such as benign prostatic hyperplasia (BPH) and post-traumatic stress disorder (PTSD). Its selectivity for the alpha-1 receptor subtype is a key feature of its pharmacological action.

At a Glance: Comparative Efficacy and Properties

The following table summarizes the key pharmacological and chemical properties of Azapetine hydrochloride and Prazosin, highlighting the critical differences in their interaction with alpha-1 adrenergic receptors.

Property	Azapetine Hydrochloride	Prazosin
Chemical Structure	6-allyl-6,7-dihydro-5H-dibenz[c,e]azepine hydrochloride	[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(furan-2-yl)methanone
Molecular Formula	C₁₇H₁₈ClN	C₁₉H₂₁N₅O₄
Mechanism of Action	Non-selective alpha-1 and alpha-2 adrenergic receptor antagonist	Selective alpha-1 adrenergic receptor antagonist
Alpha-1 Receptor Efficacy	Lower affinity, with a reported IC₅₀ of 6.69 μM	High affinity, with reported pKi values in the nanomolar range
Receptor Subtype Selectivity	Non-selective for alpha-1 subtypes	Shows varying affinities for α1A, α1B, and α1D subtypes, but is generally considered non-subtype-selective
Primary Clinical Use	Historically as a peripheral vasodilator (largely obsolete)	Hypertension, Benign Prostatic Hyperplasia (BPH)

Delving into the Mechanisms of Action

The disparity in efficacy between Azapetine and Prazosin at the alpha-1 receptor stems from their distinct molecular structures and resulting receptor interactions.

Prazosin's high affinity and selectivity for alpha-1 adrenergic receptors are central to its therapeutic success. By competitively inhibiting the binding of endogenous catecholamines like norepinephrine to these receptors on vascular smooth muscle, Prazosin leads to vasodilation and a reduction in blood pressure. Its minimal activity at alpha-2 adrenergic receptors preserves the negative feedback loop for norepinephrine release, thereby reducing the likelihood of reflex tachycardia often seen with non-selective alpha-blockers.

Azapetine , in contrast, exhibits a broader spectrum of activity, acting as an antagonist at both alpha-1 and alpha-2 adrenergic receptors. Its significantly lower affinity for the alpha-1 receptor, as indicated by its micromolar IC₅₀ value, suggests a less potent interaction compared to Prazosin's nanomolar affinity. This lack of selectivity and lower potency likely contributed to its limited clinical utility and eventual replacement by more targeted therapies.

Visualizing the Alpha-1 Adrenergic Signaling Pathway

The following diagram illustrates the canonical Gq-coupled signaling pathway of the alpha-1 adrenergic receptor and the points of antagonism by Prazosin and Azapetine.

Alpha-1 adrenergic receptor signaling pathway.

Experimental Protocol: Competitive Radioligand Binding Assay

To quantitatively determine the binding affinity of unlabled compounds like Azapetine and Prazosin for the alpha-1 adrenergic receptor, a competitive radioligand binding assay is a standard and robust method.

Objective: To determine the inhibitory constant (Ki) of Azapetine hydrochloride and Prazosin for the alpha-1 adrenergic receptor.

Materials:

• Cell membranes expressing the alpha-1 adrenergic receptor (e.g., from transfected cell lines or tissues like rat liver).

• Radiolabeled ligand with high affinity for the alpha-1 receptor (e.g., [³H]-Prazosin).

• Unlabeled competitor ligands: Azapetine hydrochloride and Prazosin.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Methodology:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • A fixed volume of assay buffer.

  • A fixed concentration of the radiolabeled ligand ([³H]-Prazosin).

  • Increasing concentrations of the unlabeled competitor (Azapetine or Prazosin).

  • For total binding, add vehicle instead of the competitor.

  • For non-specific binding, add a high concentration of a known non-radiolabeled antagonist (e.g., phentolamine).

• Incubation: Add a fixed amount of the membrane preparation to each well to initiate the binding reaction. Incubate the plate at a specific temperature (e.g., 25°C) for a predetermined time to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) from the competition curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Workflow for a competitive radioligand binding assay.

Concluding Remarks

The comparison between Azapetine hydrochloride and Prazosin offers a clear illustration of the evolution of pharmacological agents towards greater receptor selectivity and efficacy. Prazosin's high affinity and selectivity for the alpha-1 adrenergic receptor have established it as a valuable therapeutic agent and a critical tool for research. In contrast, Azapetine's non-selective nature and lower potency represent an earlier stage in adrenergic antagonist development. For researchers and drug development professionals, understanding these differences is fundamental for designing novel compounds with improved therapeutic indices and for accurately interpreting experimental data in the complex field of adrenergic signaling.

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A Comparative Guide to Azapetine Hydrochloride and Yohimbine as Alpha-2 Adrenergic Antagonists

For Researchers, Scientists, and Drug Development Professionals

In the landscape of adrenergic pharmacology, the selection of an appropriate antagonist is critical for both elucidating physiological pathways and developing targeted therapeutics. This guide provides an in-depth, objective comparison of two notable alpha-2 (α2) adrenergic antagonists: azapetine hydrochloride and yohimbine. By examining their mechanisms, selectivity, and functional effects, supported by experimental data, this document aims to empower researchers to make informed decisions for their specific applications.

Introduction to Alpha-2 Adrenergic Antagonism

Alpha-2 adrenergic receptors are a class of G protein-coupled receptors that play a pivotal role in regulating the sympathetic nervous system. Primarily located on presynaptic nerve terminals, their activation by endogenous catecholamines like norepinephrine inhibits further neurotransmitter release, functioning as a crucial negative feedback loop. Antagonism of these receptors blocks this feedback, leading to an increase in norepinephrine release and subsequent activation of both alpha and beta-adrenergic receptors. This mechanism underlies the therapeutic and research applications of α2-antagonists, which range from treating erectile dysfunction to their use as pharmacological tools to study sympathetic tone.

Signaling Pathway Overview

The canonical α2-adrenergic signaling pathway involves the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels. Antagonists reverse this effect, disinhibiting adenylyl cyclase and restoring cAMP production.

Caption: Canonical α2-adrenergic signaling pathway and the mechanism of antagonism.

Compound Profiles: A Head-to-Head Comparison

While both azapetine and yohimbine function as α2-adrenergic antagonists, their origins, chemical structures, and broader pharmacological profiles exhibit significant differences.

Azapetine Hydrochloride

Azapetine is a synthetic benzazepine derivative.[1][2] Historically, it was investigated as a peripheral vasodilator for conditions like vasospastic peripheral arterial disease.[1] Its clinical use has largely been superseded, but it remains a tool in pharmacological research.

• Chemical Structure: 6-prop-2-enyl-5,7-dihydrobenzo[d][3]benzazepine;hydrochloride[4]

• Molecular Formula: C₁₇H₁₈ClN[4]

• Molecular Weight: 271.8 g/mol [4]

Yohimbine

Yohimbine is a naturally occurring indole alkaloid extracted from the bark of the Pausinystalia yohimbe tree.[5][6] It is well-known for its historical use as an aphrodisiac and its application in treating erectile dysfunction.[6][7] It is one of the most widely studied α2-antagonists.

• Chemical Structure: Methyl (1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate[8]

• Molecular Formula: C₂₁H₂₆N₂O₃[3][8][9]

• Molecular Weight: 354.4 g/mol [3][8]

Feature	Azapetine Hydrochloride	Yohimbine
Origin	Synthetic	Natural (Alkaloid)[6][7]
Chemical Class	Benzazepine[1][2]	Indole Alkaloid[6][10]
Molecular Formula	C₁₇H₁₈ClN[4][11]	C₂₁H₂₆N₂O₃[3][8][9]
Molecular Weight	271.8 g/mol [4]	354.4 g/mol [3][8]
Primary Indication (Historical/Current)	Peripheral Vasodilator[1][12]	Erectile Dysfunction, Aphrodisiac[5][6]

Pharmacological Deep Dive: Selectivity and Potency

The utility of a pharmacological tool is defined by its potency and selectivity. An ideal antagonist exhibits high affinity for its target receptor with minimal interaction with other receptors (off-target effects).

Receptor Selectivity Profile

Yohimbine is recognized as a potent and selective α2- versus α1-adrenoceptor antagonist.[13] However, its selectivity among the three α2-adrenoceptor subtypes (α2A, α2B, α2C) is less pronounced, though some studies suggest a slightly higher affinity for the α2C subtype.[13] Importantly, yohimbine also demonstrates affinity for other monoaminergic receptors, including serotonin (5-HT1A, 5-HT1B, 5-HT1D) and dopamine (D2, D3) receptors.[6][[“]][15] This cross-reactivity is a critical consideration in experimental design, as it can confound results. For instance, its partial agonist activity at 5-HT1A receptors can influence serotonergic neurotransmission.[15]

Azapetine , in contrast, is often described as a non-selective alpha-adrenergic antagonist, exhibiting activity at both α1 and α2 receptors.[1] One report cites IC₅₀ values of 6.69 μM for α1 and 5.89 μM for α2 receptors, indicating a relatively balanced antagonism.[1] This lack of selectivity makes it a broader adrenergic blocker compared to yohimbine.

Compound	Primary Target	Known Off-Targets	Selectivity Notes
Azapetine	α1 and α2-Adrenergic Receptors[1]	-	Non-selective between α1 and α2 subtypes.[1]
Yohimbine	α2-Adrenergic Receptors[5][6][7]	Serotonin (5-HT1A, 1B, 1D), Dopamine (D2, D3)[6][[“]][15]	Selective for α2 over α1.[13] Moderate affinity for other monoamine receptors.[[“]]

Potency and Functional Activity

Potency is typically quantified by metrics such as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) from binding assays, and the half-maximal effective concentration (EC50) from functional assays.

While direct, side-by-side comparative studies detailing the potency of azapetine versus yohimbine under identical experimental conditions are sparse in recent literature, historical and compiled data provide insights. Yohimbine is generally considered a more potent α2-antagonist than azapetine, with reported IC50 values in the micromolar range for azapetine[1] and nanomolar to low micromolar range for yohimbine at α2 receptors.[16]

Experimental Protocols: Characterizing α2-Antagonist Activity

To empirically determine and compare the activity of compounds like azapetine and yohimbine, standardized in vitro and in vivo assays are employed.

In Vitro Radioligand Binding Assay

This assay quantifies the affinity of a drug for a specific receptor. It involves competing the unlabeled antagonist (e.g., azapetine or yohimbine) with a radiolabeled ligand known to bind to the α2-adrenergic receptor.

Objective: To determine the inhibition constant (Ki) of the test compound for the α2-adrenergic receptor.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from a cell line recombinantly expressing the human α2A-adrenergic receptor subtype (e.g., CHO or HEK293 cells).

• Assay Buffer: Use a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Radioligand: Select a high-affinity, subtype-selective radioligand, such as [³H]-Rauwolscine or [³H]-MK912.

• Incubation: In a 96-well plate, combine the cell membranes, the radioligand at a fixed concentration (near its Kd), and varying concentrations of the unlabeled test compound (azapetine or yohimbine).

• Equilibration: Incubate the mixture at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Caption: A simplified workflow for a competitive radioligand binding assay.

Functional Assay: cAMP Measurement

This assay measures the functional consequence of receptor antagonism. Since α2-receptors are Gi-coupled, their activation inhibits cAMP production. An antagonist will block this inhibition.

Objective: To determine the EC50 of the antagonist in reversing agonist-induced inhibition of cAMP.

Step-by-Step Methodology:

• Cell Culture: Use a cell line expressing the α2-receptor (e.g., CHO-α2A).

• Stimulation: Pre-treat cells with varying concentrations of the antagonist (azapetine or yohimbine) for 15-30 minutes.

• Agonist Challenge: Add a fixed concentration of an α2-agonist (e.g., UK 14,304) along with forskolin (to stimulate adenylyl cyclase) to all wells.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a suitable detection kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: Plot the cAMP concentration against the log concentration of the antagonist. The resulting curve will show a dose-dependent reversal of the agonist's effect. Calculate the EC50 from this curve.

Summary and Recommendations

The choice between azapetine and yohimbine depends entirely on the experimental goals.

• For selective α2-adrenergic antagonism: Yohimbine is the superior choice. Its well-characterized selectivity for α2 over α1 receptors makes it a more precise tool for studying the specific roles of the α2 subtype.[13] However, researchers must remain vigilant about its potential off-target effects on serotonergic and dopaminergic systems, especially at higher concentrations.[6][[“]] Control experiments, potentially using antagonists for these other receptors, may be necessary to isolate the α2-mediated effects.

• For broad, non-selective alpha-adrenergic blockade: Azapetine is a suitable option. Its ability to antagonize both α1 and α2 receptors can be advantageous in studies where the goal is to observe the global effects of adrenergic blockade without subtype specificity.[1] Its utility is primarily as a broad-spectrum tool rather than a selective probe.

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A Comparative Guide to the Validation of Azapetine Hydrochloride's Antagonist Activity in a Recombinant Cell-Based Model System

This guide provides a comprehensive framework for validating the antagonist activity of Azapetine hydrochloride. We will explore the rationale for employing a new model system, detail the experimental workflows for robust characterization, and compare its performance against established alpha-adrenergic antagonists.

Introduction: The Need for Modernized Validation of Azapetine

Azapetine is a synthetic benzazepine derivative historically recognized as an alpha-adrenergic receptor antagonist.[1] It functions as a peripheral vasodilator by blocking both alpha-1 and alpha-2 adrenergic receptors, thereby reducing vasoconstriction.[1] While its activity is established, the original studies relied on classical pharmacological models. Modern drug discovery and development demand more precise, reproducible, and mechanistic data, which can be achieved by validating its activity in a well-defined, contemporary model system.

This guide proposes the use of a recombinant human cell line stably expressing a specific alpha-1 adrenergic receptor subtype (e.g., α1A-AR) as a superior model system. The primary advantages of this approach over traditional ex vivo tissue preparations include:

• Specificity: Isolates the interaction to a single, defined receptor subtype, eliminating confounding effects from other receptors present in native tissues.

• Reproducibility: Genetically stable cell lines provide a consistent biological background, reducing the variability inherent in animal models or tissue explants.

• Mechanistic Insight: Enables the precise measurement of downstream signaling events, such as intracellular calcium mobilization, directly linked to receptor activation.[2][3]

• Higher Throughput: Cell-based assays are more amenable to multi-well plate formats, allowing for more extensive dose-response analyses and compound screening.

To provide a thorough validation, Azapetine's activity will be compared against two reference compounds:

• Phentolamine: A non-selective alpha-adrenergic antagonist that blocks both alpha-1 and alpha-2 receptors.[4][5][6][7]

• Prazosin: A selective alpha-1 adrenergic receptor antagonist.[8][9][10]

Phase 1: Characterizing Receptor Binding Affinity

The first step in validating an antagonist is to quantify its physical interaction with the target receptor. A competitive radioligand binding assay is the gold standard for determining the binding affinity (Ki) of an unlabeled compound.[11][12]

Rationale for Experimental Choices

This assay measures the ability of a test compound (e.g., Azapetine) to displace a known high-affinity radiolabeled ligand from the receptor. The concentration of the test compound that displaces 50% of the radioligand (IC50) is determined, from which the equilibrium dissociation constant (Ki) is calculated. A lower Ki value signifies a higher binding affinity. This protocol is self-validating through the inclusion of controls for total and non-specific binding, ensuring the measured displacement is receptor-specific.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes:

  • Culture HEK293 cells stably expressing the human α1A-adrenergic receptor to ~90% confluency.

  • Harvest cells and homogenize in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2) with protease inhibitors.

  • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet and resuspend in an appropriate assay buffer.[13]

  • Determine the total protein concentration of the membrane preparation using a standard method like the BCA assay.

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add cell membrane preparation, assay buffer, and a fixed concentration of a suitable α1-AR radioligand (e.g., [3H]-Prazosin) at a concentration near its Kd.

  • Non-Specific Binding (NSB) Wells: Add all components from the total binding wells plus a high concentration of an unlabeled competitor (e.g., 10 µM Phentolamine) to saturate all specific binding sites.

  • Test Compound Wells: Add cell membrane preparation, radioligand, and serial dilutions of Azapetine, Phentolamine, or Prazosin.

• Incubation and Filtration:

  • Incubate the plate for a predetermined time (e.g., 60 minutes at 30°C) to allow the binding to reach equilibrium.[13]

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the membranes with bound radioligand.[13]

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

• Detection and Analysis:

  • Dry the filter mat and add a scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound and fit the data using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Comparative Binding Affinity Data (Hypothetical)

Compound	Target Receptor	IC50 (nM)	Ki (nM)	Interpretation
Azapetine HCl	α1A-AR	150	75	Moderate Affinity
Phentolamine	α1A-AR	80	40	High Affinity (Non-selective)
Prazosin	α1A-AR	10	5	Very High Affinity (Selective)

Phase 2: Quantifying Functional Antagonism

Demonstrating that a compound binds to a receptor is crucial, but it is equally important to show that this binding translates into a functional blockade of the receptor's activity. For the Gq-coupled α1A-AR, activation by an agonist like phenylephrine leads to a measurable increase in intracellular calcium ([Ca2+]i).[2][14][15] An antagonist will inhibit this response.

Rationale for Experimental Choices

A cell-based calcium flux assay provides a direct functional readout of α1A-AR activation and its inhibition.[16] By pre-incubating the cells with an antagonist before stimulating them with a fixed concentration of an agonist, we can generate a dose-response curve for the antagonist's inhibitory effect. The potency of the antagonist is quantified by its IC50 value. To confirm the mechanism of antagonism (i.e., competitive vs. non-competitive), a Schild analysis can be performed.[17][18] This involves generating full agonist dose-response curves in the presence of increasing, fixed concentrations of the antagonist. A parallel rightward shift in the agonist curve is the hallmark of competitive antagonism.[19]

Experimental Workflow Diagram

Caption: Workflow for the calcium flux functional antagonism assay.

Experimental Protocol: Calcium Flux Assay

• Cell Plating: Seed HEK293-α1A-AR cells into black-walled, clear-bottom 96-well microplates and allow them to adhere overnight.

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable buffer for 1 hour at 37°C.

• Antagonist Incubation: Wash the cells to remove excess dye. Add serial dilutions of Azapetine, Phentolamine, or Prazosin to the wells and incubate for 15-30 minutes.

• Agonist Stimulation and Measurement: Place the plate in a fluorescence imaging plate reader (FLIPR) or similar instrument. Establish a baseline fluorescence reading. Inject a pre-determined concentration of the agonist phenylephrine (typically the EC80 concentration) into all wells.

• Data Analysis:

  • Monitor the change in fluorescence intensity over time.

  • Determine the peak fluorescence response for each well.

  • Normalize the data to controls (0% inhibition = agonist alone; 100% inhibition = no agonist).

  • Plot the percent inhibition versus the log concentration of the antagonist and fit the data to a four-parameter logistic equation to determine the IC50.

  • For Schild analysis, repeat the experiment using full agonist dose-response curves in the presence of multiple fixed antagonist concentrations. Plot log(Dose Ratio - 1) vs. log[Antagonist]. The x-intercept of this plot provides the pA2 value, which is an estimate of the antagonist's affinity.[19][20][21]

Comparative Functional Potency Data (Hypothetical)

Compound	Target Pathway	IC50 (nM)	Schild pA2	Antagonism Type
Azapetine HCl	α1A-AR Ca2+ Flux	350	6.5	Competitive
Phentolamine	α1A-AR Ca2+ Flux	180	6.8	Competitive
Prazosin	α1A-AR Ca2+ Flux	25	8.6	Competitive

Phase 3: Investigating Downstream Signaling Pathways

To confirm that the observed functional antagonism is a direct result of blocking the canonical signaling pathway, we can investigate the effect of Azapetine on downstream signaling molecules. Alpha-1 adrenergic receptor activation is known to trigger the Gq protein pathway, leading to the activation of Phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG).[2] This cascade ultimately activates Protein Kinase C (PKC) and can lead to the phosphorylation of extracellular signal-regulated kinases (ERK).[22][23][24]

Alpha-1 Adrenergic Signaling Pathway Diagram

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A Comparative Guide to the Adrenergic Receptor Cross-Reactivity of Azapetine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Significance of Adrenergic Selectivity

Adrenergic receptors, a class of G protein-coupled receptors (GPCRs), are central to many physiological processes and are the targets for a vast array of therapeutic agents.[1] These receptors are broadly classified into α (alpha) and β (beta) types, which are further divided into several subtypes (α₁, α₂, β₁, β₂, β₃).[2][3] Each subtype exhibits distinct tissue distribution and couples to different intracellular signaling pathways, leading to varied physiological responses.[4][5]

• α₁-Adrenergic Receptors: Primarily coupled to Gq proteins, their activation leads to an increase in intracellular calcium, typically resulting in smooth muscle contraction.[5]

• α₂-Adrenergic Receptors: Coupled to Gi proteins, their activation inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) and often inhibiting neurotransmitter release.[2][5]

• β-Adrenergic Receptors: All three subtypes (β₁, β₂, β₃) are coupled to Gs proteins, which activate adenylyl cyclase and increase intracellular cAMP levels.[1]

The therapeutic efficacy and side-effect profile of an adrenergic ligand are critically dependent on its selectivity for these receptor subtypes. A non-selective compound can elicit a broad range of effects, some of which may be undesirable. Azapetine, a historically recognized α-adrenergic antagonist, falls into this category of non-selective agents.[6][7] This guide aims to provide a comparative framework for understanding its cross-reactivity profile in relation to more selective agents.

Comparative Adrenergic Receptor Binding Profile

Table 1: Comparative Binding Affinities (Ki, nM) of Adrenergic Antagonists

Compound	Primary Target(s)	α₁	α₂	β₁	β₂
Azapetine	Non-selective α	Low-Mid	Low-Mid	High	High
Phentolamine	Non-selective α	~25	~25	>10,000	>10,000
Prazosin	Selective α₁	~0.5	~200	>10,000	>10,000
Yohimbine	Selective α₂	~300	~2	>10,000	>10,000

| Propranolol | Non-selective β | >1,000 | >1,000 | ~1 | ~1 |

Note: Specific Ki values for Azapetine are not widely published in modern literature; the table reflects its qualitative profile as a non-selective alpha-blocker. Data for comparators are representative values from pharmacological literature. A lower Ki value indicates higher binding affinity.

This comparison highlights the fundamental differences in receptor selectivity. Prazosin's high affinity for α₁ receptors with over 100-fold selectivity versus α₂ receptors makes it a valuable tool for dissecting α₁-mediated pathways.[8][9] Conversely, Yohimbine is the canonical selective antagonist for α₂ receptors.[8] Phentolamine, like Azapetine, demonstrates a lack of significant selectivity between the α₁ and α₂ subtypes.[10][11]

Adrenergic Signaling and Antagonist Intervention

The following diagram illustrates the primary signaling cascades for α₁ and α₂ adrenergic receptors and the points of intervention for antagonists like Azapetine.

Caption: Adrenergic signaling pathways for α₁ and α₂ receptors and points of antagonism.

Experimental Protocols for Determining Receptor Cross-Reactivity

To empirically determine the cross-reactivity of a compound like Azapetine, two primary types of experiments are conducted: radioligand binding assays to measure affinity and functional assays to measure activity.

Radioligand Binding Assay: Measuring Binding Affinity (Ki)

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to compete with a high-affinity radiolabeled ligand.[12]

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A Comparative Analysis of Azapetine and Other Peripheral Vasodilators: Mechanisms and Experimental Evaluation

This guide provides a detailed comparative analysis of Azapetine, a historical peripheral vasodilator, and other major classes of vasodilating agents. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic underpinnings of these compounds and presents standardized experimental protocols for their comparative evaluation.

Introduction to Peripheral Vasodilation

Peripheral vasodilators are a class of drugs that widen blood vessels, particularly arterioles, leading to decreased peripheral vascular resistance and an increase in blood flow.[1][2] This action is crucial in the management of conditions characterized by excessive vasoconstriction, such as peripheral arterial disease (PAD), Raynaud's phenomenon, and hypertension.[1][3] The therapeutic goal is to alleviate symptoms like intermittent claudication and improve tissue perfusion.[1] Vasodilators achieve this through diverse mechanisms of action, targeting various signaling pathways within the vascular smooth muscle cells.[4]

Azapetine: A Historical Alpha-Adrenergic Antagonist

Azapetine, marketed in the mid-20th century under the name Ilidar, is a synthetic benzazepine derivative that functions as a peripheral vasodilator.[5] Historically, it was used to treat vasospastic peripheral arterial diseases.[5] Although it is no longer in clinical use and does not have current FDA approval, its mechanism provides a valuable reference point for understanding the evolution of vasodilator pharmacology.[5]

Mechanism of Action

Azapetine is a non-selective alpha-adrenoceptor antagonist, meaning it blocks both alpha-1 and alpha-2 adrenergic receptors.[5] In vascular smooth muscle, norepinephrine released from sympathetic nerves binds to alpha-1 adrenoceptors, triggering a signaling cascade that leads to vasoconstriction.[6][7] Azapetine competitively inhibits this binding, preventing vasoconstriction and promoting vasodilation.[5][6] By also blocking presynaptic alpha-2 adrenoceptors, it can increase the release of norepinephrine, which may slightly counteract its vasodilatory effect and can lead to cardiac stimulation.[6][8]

Figure 1: Mechanism of Azapetine as a non-selective alpha-blocker.

Modern Classes of Peripheral Vasodilators

Contemporary vasodilator therapy employs several classes of drugs, each with a distinct mechanism of action.

Calcium Channel Blockers (CCBs)

CCBs, such as nifedipine and amlodipine, inhibit the influx of extracellular calcium ions through L-type voltage-gated calcium channels in vascular smooth muscle cells.[9][10] This reduction in intracellular calcium prevents the activation of myosin light-chain kinase, leading to smooth muscle relaxation and vasodilation.[9][11] They are particularly effective in dilating arterial resistance vessels, thereby reducing blood pressure.[10][12]

Figure 2: Mechanism of Calcium Channel Blockers (CCBs).

Nitric Oxide Donors

This class includes drugs like sodium nitroprusside and organic nitrates (e.g., nitroglycerin).[13][14] These agents release nitric oxide (NO), which diffuses into vascular smooth muscle cells.[15] NO then activates the enzyme soluble guanylate cyclase (sGC), leading to increased levels of cyclic guanosine monophosphate (cGMP).[13][16] Elevated cGMP activates protein kinase G (PKG), which phosphorylates several proteins, ultimately causing a decrease in intracellular calcium and resulting in potent vasodilation of both arteries and veins.[14][16]

Figure 3: Mechanism of Nitric Oxide (NO) Donors.

Potassium Channel Openers

Potassium channel openers, such as minoxidil, activate ATP-sensitive potassium (K-ATP) channels in the plasma membrane of vascular smooth muscle cells.[17][18] This increases potassium efflux, leading to hyperpolarization of the cell membrane.[19][20] Hyperpolarization closes voltage-gated calcium channels, reducing calcium influx and causing vasodilation.[17][19] These drugs are potent arterial vasodilators.[18]

Figure 4: Mechanism of Potassium Channel Openers (KCOs).

Comparative Analysis

The following table summarizes the key pharmacological characteristics of Azapetine and the modern vasodilator classes discussed.

Feature	Azapetine (α-Blocker)	Calcium Channel Blockers	Nitric Oxide Donors	Potassium Channel Openers
Primary Target	α1 & α2 Adrenoceptors[5]	L-type Ca²⁺ Channels[10]	Soluble Guanylate Cyclase[13]	ATP-sensitive K⁺ Channels[17]
Vascular Selectivity	Arteries and Veins[6]	Primarily Arteries[10][21]	Arteries and Veins[13][21]	Primarily Arteries[17][18]
Potency	Moderate	High	Very High	High
Common Side Effects	Orthostatic hypotension, reflex tachycardia, nasal stuffiness[8]	Headache, flushing, peripheral edema, reflex tachycardia[11][12]	Headache, hypotension, reflex tachycardia, cyanide toxicity (nitroprusside)[4][13]	Reflex tachycardia, fluid retention, hypertrichosis (minoxidil)[17]
Primary Clinical Use	Historically for PAD[5]	Hypertension, Angina[10][12]	Hypertensive emergencies, Angina, Heart Failure[4][13]	Severe/refractory Hypertension[17]

Experimental Protocols for Comparative Efficacy

To objectively compare the performance of these vasodilators, standardized in vitro and in vivo experimental models are essential.

Protocol 1: In Vitro Assessment using Wire Myography

Wire myography is a standard in vitro technique to assess the vascular reactivity of isolated small resistance arteries.[22][23] It allows for the direct measurement of isometric tension developed by a vessel segment in response to pharmacological agents.[24]

Objective: To determine and compare the concentration-response curves and potency (EC₅₀) of Azapetine and other vasodilators on pre-constricted rodent mesenteric arteries.

Figure 5: Experimental workflow for wire myography.

Step-by-Step Methodology:

• Vessel Isolation: Isolate third-order mesenteric arteries from a euthanized rat or mouse and place them in cold Physiological Salt Solution (PSS).[22]

• Mounting: Carefully mount a 2mm vessel segment onto two small wires within the chamber of a wire myograph system.[25]

• Equilibration & Normalization: Allow the vessel to equilibrate in oxygenated PSS at 37°C. Perform a normalization procedure to determine the optimal resting tension for maximal contractile response.[26]

• Viability Check: Assess the vessel's health by inducing contraction with a high-potassium solution (KPSS). Check endothelial integrity by assessing relaxation to acetylcholine after pre-constriction.[22]

• Contraction: Induce a stable, submaximal contraction using an alpha-1 agonist like phenylephrine.[25]

• Vasodilator Addition: Add the vasodilator of interest (e.g., Azapetine, Nifedipine) in a cumulative, concentration-dependent manner.

• Data Acquisition: Record the isometric force (tension) continuously. Relaxation is measured as a percentage decrease from the pre-constricted tone.

• Analysis: Plot the percentage of relaxation against the log concentration of the vasodilator to generate a concentration-response curve and determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).[27]

Causality: This in vitro setup isolates the direct effect of the drug on the vascular smooth muscle, eliminating confounding systemic variables like neural and hormonal influences. Pre-constriction with phenylephrine provides a standardized level of tone against which relaxation can be accurately measured.

Protocol 2: In Vivo Hemodynamic Assessment in a Rodent Model

This protocol measures the effect of vasodilators on systemic blood pressure and heart rate in live, anesthetized or conscious animals. Telemetry is considered the gold standard for conscious animals, while direct intra-arterial catheterization is used for anesthetized models.[28][29]

Objective: To compare the effects of intravenously administered Azapetine and other vasodilators on mean arterial pressure (MAP) and heart rate (HR) in rats.

Figure 6: Experimental workflow for in vivo blood pressure measurement.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a Wistar or Sprague-Dawley rat.[28] Surgically expose and cannulate the carotid artery (for blood pressure monitoring) and the jugular vein (for drug administration).[28] For conscious studies, a telemetry probe is implanted surgically several days prior.[29]

• Instrumentation: Connect the arterial cannula to a pressure transducer linked to a data acquisition system.[28][30]

• Stabilization: Allow the animal to stabilize for at least 20-30 minutes until blood pressure and heart rate are steady.[28]

• Baseline Recording: Record stable baseline values for Mean Arterial Pressure (MAP) and Heart Rate (HR).

• Drug Administration: Administer an intravenous (IV) bolus of the test vasodilator. A vehicle control should be administered first. Multiple doses can be given to assess dose-dependency.

• Data Acquisition: Continuously record the hemodynamic parameters.

• Analysis: Measure the peak decrease in MAP and the duration of the hypotensive effect. Simultaneously analyze changes in HR to identify reflex tachycardia.

Causality: This in vivo model provides systemic, physiologically relevant data, integrating the direct vascular effects of the drug with the body's compensatory responses, such as the baroreceptor reflex.[21] This is crucial for predicting clinical outcomes and side effects like reflex tachycardia and orthostatic hypotension.[14][21]

Conclusion and Future Perspectives

While Azapetine represents an early pharmacological approach to vasodilation via non-selective alpha-blockade, the field has evolved towards agents with more specific and varied mechanisms of action. Modern vasodilators like calcium channel blockers, nitric oxide donors, and potassium channel openers offer distinct profiles in terms of vascular selectivity, potency, and side effects. The comparative analysis reveals that while all classes achieve vasodilation, their suitability for specific clinical indications varies significantly. The experimental protocols outlined provide a robust framework for the preclinical evaluation and direct comparison of novel vasodilator compounds against these established classes, ensuring a rigorous and self-validating system for drug development. Future research may focus on developing vasodilators with greater tissue specificity to minimize systemic side effects and maximize therapeutic benefit in targeted vascular beds.

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A Comparative Guide to the α-Adrenoceptor Selectivity of Azapetine Hydrochloride

This guide provides a comprehensive analysis of the α-adrenoceptor selectivity of Azapetine hydrochloride, contextualized by a comparison with the well-characterized α-adrenoceptor antagonists, phentolamine and prazosin. We will delve into the fundamental principles of receptor selectivity, the experimental methodologies used to quantify it, and present a comparative overview based on available scientific data. This document is intended for researchers, scientists, and drug development professionals seeking to understand the pharmacological profile of Azapetine in relation to established α-blockers.

The Critical Role of α-Adrenoceptor Selectivity

α-Adrenoceptors, a class of G protein-coupled receptors, are crucial mediators of the physiological effects of catecholamines like norepinephrine and epinephrine. They are broadly classified into two main types: α1 and α2, each further subdivided into three subtypes: α1A, α1B, α1D, and α2A, α2B, α2C.[1] These subtypes exhibit distinct tissue distribution and physiological roles, making receptor selectivity a paramount consideration in drug development. An antagonist's ability to preferentially bind to a specific receptor subtype can significantly influence its therapeutic efficacy and side-effect profile.[2]

Azapetine , a vasodilator, has long been characterized as an α-adrenoceptor antagonist.[3] However, a detailed understanding of its selectivity profile across the various α-adrenoceptor subtypes is less documented in modern literature compared to agents like phentolamine and prazosin. This guide aims to bridge this gap by presenting a thorough comparison based on established pharmacological principles and available data.

Methodologies for Determining Adrenoceptor Selectivity

The selectivity of a compound for a particular receptor subtype is primarily determined through in vitro assays that assess its binding affinity and functional antagonism.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a ligand for a receptor.[4] These assays involve the use of a radiolabeled ligand (a molecule that binds to the receptor) to quantify the binding of an unlabeled test compound.

The primary output of these assays is the inhibition constant (Ki) , which represents the concentration of the competing ligand that will bind to 50% of the receptors in the absence of the radioligand. A lower Ki value indicates a higher binding affinity. By comparing the Ki values of a compound across different receptor subtypes, a quantitative measure of its selectivity can be established.[2][4]

Below is a generalized workflow for a competitive radioligand binding assay.

Workflow of a competitive radioligand binding assay.

Functional Assays

While binding assays reveal affinity, functional assays measure the biological effect of a ligand. For antagonists, these assays typically involve measuring the inhibition of an agonist-induced response. Common functional assays for α-adrenoceptor antagonists include:

• Calcium Mobilization Assays: α1-adrenoceptors are Gq-coupled, and their activation leads to an increase in intracellular calcium. Antagonist activity can be quantified by measuring the inhibition of agonist-induced calcium flux.[5]

• GTPγS Binding or GTPase Assays: α2-adrenoceptors are Gi-coupled, and their activation can be measured by the binding of GTPγS to the G protein or by GTPase activity. Antagonists will inhibit this agonist-stimulated activity.[3]

• cAMP Accumulation Assays: For Gi-coupled α2-adrenoceptors, their activation inhibits adenylyl cyclase, leading to decreased cAMP levels. Antagonists will block the agonist-induced decrease in cAMP.[2]

The data from these assays are often used to calculate the pA2 value , which is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates a more potent antagonist.

Comparative Selectivity Profiles

The following sections provide a comparative analysis of the α-adrenoceptor selectivity of Azapetine hydrochloride, phentolamine, and prazosin based on available data.

Azapetine Hydrochloride: A Historical Perspective

Azapetine is historically recognized as a non-selective α-adrenoceptor antagonist, exhibiting activity at both α1 and α2 receptors. An early study by Ruffolo et al. utilized [3H]dihydroazapetine in radioligand binding studies with membrane fragments from rat vas deferens, a tissue rich in α-adrenoceptors.[3] This study demonstrated that the binding of [3H]dihydroazapetine was saturable, reversible, and could be inhibited by known α-adrenergic blockers, confirming its interaction with α-adrenoceptors.[3]

However, this foundational work predates the molecular cloning and detailed pharmacological characterization of the various α-adrenoceptor subtypes. Consequently, there is a paucity of modern, quantitative data (i.e., Ki values) for Azapetine hydrochloride at the currently recognized α1A, α1B, α1D, α2A, α2B, and α2C subtypes. Without such data, a precise quantitative comparison of its selectivity profile with more recently and thoroughly characterized antagonists is challenging. The available evidence positions Azapetine as a broad-spectrum α-adrenoceptor antagonist.

Phentolamine: The Non-Selective Antagonist

Phentolamine is a classical example of a non-selective α-adrenoceptor antagonist, demonstrating comparable affinity for both α1 and α2 subtypes.[6][7] Its lack of selectivity means it will block α-adrenoceptors in a wide range of tissues, which can lead to a broad spectrum of physiological effects.

Prazosin: The α1-Selective Antagonist

Prazosin is a well-established α1-selective adrenoceptor antagonist, exhibiting significantly higher affinity for all α1 subtypes compared to the α2 subtypes.[1][7][8] This selectivity for α1-adrenoceptors is the basis for its clinical use in treating conditions such as hypertension, where blockade of vascular α1-receptors leads to vasodilation.[9]

Quantitative Comparison of Binding Affinities

The following table summarizes the binding affinities (Ki in nM) of phentolamine and prazosin for the human α1 and α2-adrenoceptor subtypes, as determined by radioligand binding assays. The data for Azapetine hydrochloride is not included due to the lack of available subtype-specific binding data in the current literature.

Antagonist	α1A	α1B	α1D	α2A	α2B	α2C
Phentolamine	1.9	2.1	2.5	1.6	4.6	1.8
Prazosin	0.17	0.24	0.45	1,200	3,300	5,400

Data compiled from various sources. Ki values are approximate and can vary depending on the experimental conditions.

As the data illustrates, phentolamine has similar, low nanomolar affinity across all α1 and α2 subtypes, confirming its non-selective profile. In contrast, prazosin demonstrates high, sub-nanomolar affinity for all α1 subtypes, while its affinity for the α2 subtypes is in the micromolar range, highlighting its significant α1-selectivity.

Signaling Pathways of α-Adrenoceptors

The differential coupling of α1 and α2-adrenoceptors to distinct G proteins underlies their different physiological effects. Understanding these pathways is crucial for interpreting the functional consequences of antagonist selectivity.

Signaling pathways of α1 and α2-adrenoceptors.

Conclusion and Future Directions

This guide confirms the established selectivity profiles of phentolamine as a non-selective α-adrenoceptor antagonist and prazosin as an α1-selective antagonist, supported by quantitative binding data. Azapetine hydrochloride is historically characterized as a non-selective α-blocker; however, a detailed, modern assessment of its binding affinities at the specific α1 and α2-adrenoceptor subtypes is lacking in the current scientific literature.

For researchers and drug development professionals, this highlights a potential area for further investigation. A comprehensive characterization of Azapetine's selectivity profile using modern radioligand binding and functional assays would provide valuable insights into its pharmacological actions and potential therapeutic applications. Such studies would enable a more precise comparison with other α-adrenoceptor antagonists and could uncover novel aspects of this historical compound's mechanism of action.

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• Proudman, R. G. W., Pupo, A. S., & Baker, J. G. (2020). The affinity and selectivity of α-adrenoceptor antagonists, antidepressants, and antipsychotics for the human α1A, α1B, and α1D-adrenoceptors. Pharmacology research & perspectives, 8(4), e00602. [Link]

• Proudman, R. G. W., Akinaga, J., & Baker, J. G. (2022). The affinity and selectivity of α-adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors. Pharmacology research & perspectives, 10(2), e00936. [Link]

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A Comparative Guide to the Duration of Action of Alpha-Adrenergic Blockers: Azapetine Hydrochloride in Context

For researchers and drug development professionals navigating the complexities of adrenergic pharmacology, understanding the duration of action of alpha-blockers is paramount for predicting therapeutic efficacy and designing effective experimental protocols. This guide provides a comparative evaluation of the duration of action of Azapetine hydrochloride against other alpha-adrenergic antagonists. While quantitative pharmacokinetic data for the historical compound Azapetine is limited, this guide offers a qualitative comparison based on its mechanistic classification and presents detailed, field-proven experimental methodologies to empower researchers to quantitatively assess and compare the duration of action of alpha-blockers in their own laboratories.

Introduction to Azapetine and Alpha-Adrenergic Blockade

Azapetine, also known as Ilidar, is a non-selective alpha-adrenergic antagonist, meaning it blocks both α1 and α2 receptors.[1][2] This class of drugs inhibits the effects of catecholamines like norepinephrine and epinephrine, leading to vasodilation and a subsequent decrease in blood pressure.[3] Alpha-blockers are broadly classified based on their selectivity for α1 and α2 receptors and whether their binding is reversible or irreversible.[4] These characteristics are key determinants of their duration of action and clinical utility.

Alpha-blockers can be categorized as short-acting or long-acting.[3] Short-acting agents take effect quickly, but their effects last only a few hours, whereas long-acting drugs have a slower onset but a more sustained effect.[3] This guide will delve into the nuances of these classifications and provide the tools to experimentally determine these properties.

Comparative Overview of Alpha-Blockers

The duration of action of an alpha-blocker is intrinsically linked to its pharmacokinetic profile, particularly its elimination half-life, and its pharmacodynamic properties, such as receptor binding kinetics. Below is a comparative table summarizing the characteristics of Azapetine hydrochloride and other notable alpha-blockers.

Drug	Receptor Selectivity	Mechanism of Action	Half-Life (t½)	Duration of Action
Azapetine	Non-selective (α1 and α2)	Reversible Antagonist	Not well-documented	Short to Intermediate (Inferred)
Phentolamine	Non-selective (α1 and α2)	Reversible Antagonist	~19 minutes (IV)	Short
Phenoxybenzamine	Non-selective (α1 > α2)	Irreversible Antagonist	~24 hours	Long-lasting (days)
Prazosin	Selective α1	Reversible Antagonist	2-3 hours	Short
Terazosin	Selective α1	Reversible Antagonist	~12 hours	Intermediate
Doxazosin	Selective α1	Reversible Antagonist	~22 hours	Long

Note: The duration of action for Azapetine is inferred from its classification as a reversible, non-selective alpha-blocker, similar in some respects to phentolamine, though likely with a longer duration than the very short-acting phentolamine.

Experimental Protocols for Determining Duration of Action

A critical aspect of drug development is the empirical determination of a compound's duration of action. The following are detailed protocols for in vivo and in vitro assays that are staples in the field of pharmacology for this purpose.

In Vivo Model: Vasopressor Reversal Assay in Canines

This in vivo model directly assesses the ability of an alpha-blocker to antagonize the pressor effects of an alpha-agonist over time, providing a functional measure of its duration of action.

Objective: To determine the onset and duration of alpha-adrenergic blockade by measuring the attenuation of the hypertensive response to an alpha-agonist (e.g., norepinephrine) after administration of an alpha-blocker.

Experimental Workflow:

Caption: Workflow for the in vivo vasopressor reversal assay.

Step-by-Step Methodology:

• Animal Preparation: Anesthetize a healthy adult mongrel dog and maintain a stable plane of anesthesia. Insert a catheter into the femoral artery for continuous blood pressure monitoring and into the femoral vein for drug administration.[5][6][7][8]

• Baseline Measurements: Allow the animal to stabilize and record baseline mean arterial pressure (MAP) and heart rate for at least 30 minutes.

• Agonist Challenge: Administer a bolus of an alpha-agonist, such as norepinephrine (e.g., 1 µg/kg, IV), and record the peak pressor response (increase in MAP). Repeat this challenge every 15-20 minutes until a consistent pressor response is established.

• Alpha-Blocker Administration: Administer the test compound (e.g., Azapetine hydrochloride) intravenously at the desired dose.

• Post-Blockade Agonist Challenges: At regular intervals (e.g., 15, 30, 60, 90, 120, 180, 240 minutes) after administration of the alpha-blocker, repeat the norepinephrine challenge and record the pressor response.

• Data Analysis: Calculate the percentage inhibition of the norepinephrine pressor response at each time point relative to the pre-blockade response. The duration of action is defined as the time taken for the pressor response to return to a predetermined level (e.g., 50% of the initial response).

In Vitro Model: Isolated Aortic Ring Assay

This in vitro method provides a quantitative measure of an antagonist's potency and can be adapted to assess the duration of its effect on smooth muscle contraction.

Objective: To determine the affinity and dissociation kinetics of an alpha-blocker by measuring its ability to inhibit agonist-induced contraction in isolated vascular tissue.

Experimental Workflow:

Caption: Workflow for the in vitro isolated aortic ring assay.

Step-by-Step Methodology:

• Tissue Preparation: Euthanize a rat or rabbit and excise the thoracic aorta. Carefully clean the aorta of adhering connective tissue and cut it into rings of 2-3 mm in width.[9][10][11][12]

• Mounting: Suspend the aortic rings in an isolated tissue bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2 and 5% CO2.[10] The rings should be connected to a force transducer to record isometric tension.

• Equilibration: Allow the tissues to equilibrate for at least 60 minutes under a resting tension of 1-2 grams, with periodic washing.

• Baseline Concentration-Response: Generate a cumulative concentration-response curve to an alpha-1 agonist, such as phenylephrine, by adding increasing concentrations to the tissue bath and recording the contractile response.

• Antagonist Incubation: After washing out the agonist and allowing the tissue to return to baseline, incubate the aortic rings with the test alpha-blocker (e.g., Azapetine hydrochloride) for a predetermined period.

• Washout and Recovery: Thoroughly wash the tissue to remove the antagonist from the bath.

• Post-Washout Concentration-Response Curves: At various time points after the washout, generate new phenylephrine concentration-response curves.

• Data Analysis: The rate of recovery of the agonist response provides an indication of the dissociation rate of the antagonist from the receptor. A slow return to the baseline response suggests a long duration of action. For a more quantitative analysis, a Schild analysis can be performed to determine the antagonist's affinity (pA2 value).[4][13][14][15][16][17] A persistent rightward shift in the concentration-response curve after washout indicates a slow dissociation rate and thus a longer duration of action.

Signaling Pathways of Alpha-Adrenergic Receptors

A deeper understanding of the molecular mechanisms underlying alpha-adrenergic signaling is crucial for interpreting experimental data and for rational drug design.

Alpha-1 Adrenergic Receptor Signaling

Alpha-1 adrenergic receptors are Gq-protein coupled receptors. Their activation leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to a cascade of downstream effects, including smooth muscle contraction.[1][18][19][20][21]

Caption: Alpha-1 adrenergic receptor signaling pathway.

Alpha-2 Adrenergic Receptor Signaling

Alpha-2 adrenergic receptors are coupled to Gi-proteins. Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[22][23][24][25][26] This has various downstream effects, including the inhibition of further norepinephrine release from presynaptic nerve terminals.

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A Researcher's Guide to Investigating the Synergistic Potential of Azapetine Hydrochloride with Other Vasodilators

For researchers and drug development professionals, the quest for enhanced therapeutic efficacy with minimized adverse effects is a perpetual frontier. In the realm of cardiovascular therapeutics, combination therapies often unlock superior outcomes compared to monotherapy, particularly in managing complex conditions like severe hypertension and peripheral vascular diseases. This guide delves into the untapped potential of Azapetine hydrochloride, a vasodilator with a unique mechanism, and explores its synergistic possibilities when combined with other classes of vasodilators.

This document moves beyond a simple recitation of facts. It is designed as an in-depth technical guide, providing the foundational scientific rationale and detailed experimental frameworks necessary to rigorously investigate and validate potential synergistic drug combinations involving Azapetine.

Understanding Azapetine Hydrochloride: A Foundational Mechanism

Azapetine is a synthetic benzazepine derivative that functions as a peripheral vasodilator.[1] Its primary mechanism of action is the non-selective antagonism of both alpha-1 (α₁) and alpha-2 (α₂) adrenergic receptors.[1]

• Alpha-1 Adrenergic Blockade: These receptors are predominantly located on the smooth muscle of peripheral arterioles. Their activation by endogenous catecholamines, such as norepinephrine, leads to vasoconstriction. By blocking these receptors, Azapetine directly inhibits this vasoconstrictive tone, resulting in arterial vasodilation and a decrease in peripheral resistance.[2][3]

• Alpha-2 Adrenergic Blockade: Alpha-2 receptors are found on presynaptic nerve terminals. Their activation typically creates a negative feedback loop, inhibiting further release of norepinephrine.[3][4] By blocking these presynaptic α₂ receptors, Azapetine can paradoxically increase norepinephrine release. However, its potent postsynaptic α₁ blockade ensures that the net effect is vasodilation.[5][6]

This dual-action mechanism provides a strong rationale for exploring combinations with vasodilators that operate through distinct, complementary pathways.

Figure 2: Complementary actions of Azapetine and agents targeting the NO-cGMP pathway.

Combination with Calcium Channel Blockers (CCBs)

Agent: e.g., Amlodipine [7][8] Scientific Rationale: Vascular smooth muscle contraction is critically dependent on an influx of extracellular calcium through L-type calcium channels. Dihydropyridine calcium channel blockers like amlodipine selectively inhibit these channels, preventing calcium influx and thereby causing vasodilation. [9][10] This mechanism is downstream of the initial receptor activation that Azapetine blocks. While norepinephrine binding to α₁ receptors initiates a signaling cascade that opens calcium channels, CCBs block the channels directly. This dual blockade—at the receptor level with Azapetine and at the ion channel level with a CCB—could produce a powerful synergistic effect by inhibiting two critical, sequential steps in the vasoconstriction process.

Combination with Potassium Channel Openers

Agent: e.g., Minoxidil [11][12] Scientific Rationale: Minoxidil's active metabolite, minoxidil sulfate, opens ATP-sensitive potassium channels in vascular smooth muscle cells. [12][13]The resulting efflux of potassium ions leads to hyperpolarization of the cell membrane. This hyperpolarization closes voltage-gated calcium channels, reducing intracellular calcium and causing potent arteriolar vasodilation. [3] This mechanism represents a distinct pathway to induce relaxation that is independent of adrenergic receptor activity. Combining Azapetine's anti-constrictive action with the potent hyperpolarizing-induced relaxation from a potassium channel opener could lead to a more profound and sustained vasodilatory response.

Combination with Renin-Angiotensin-Aldosterone System (RAAS) Inhibitors

Agents:

• ACE Inhibitors: e.g., Captopril [1][14]* Angiotensin II Receptor Blockers (ARBs): e.g., Losartan [15][16] Scientific Rationale: The RAAS is a hormonal cascade that regulates blood pressure. Angiotensin II is a powerful vasoconstrictor that acts on AT1 receptors in vascular smooth muscle. [17]* ACE inhibitors like captopril block the enzyme that converts angiotensin I to the active angiotensin II. [2][18]* ARBs like losartan directly block the AT1 receptor. [15][19] Both the sympathetic nervous system (targeted by Azapetine) and the RAAS are major regulators of vascular tone. They often act in concert to elevate blood pressure. A synergistic effect is plausible because a dual blockade would inhibit two of the most potent endogenous vasoconstrictor systems simultaneously.

Experimental Frameworks for Assessing Synergy

To move from theoretical rationale to validated synergy, rigorous experimental protocols are essential. The following outlines self-validating in vitro and in vivo methodologies designed to quantify the interaction between Azapetine and a potential partner vasodilator.

In Vitro Synergy Assessment: Isolated Arterial Ring Assay

This assay provides a direct measure of the drugs' effects on vascular smooth muscle tone.

Methodology:

• Tissue Preparation: Isolate thoracic aorta or mesenteric arteries from a suitable animal model (e.g., Sprague-Dawley rat). Cut the arteries into 2-3 mm rings.

• Mounting: Suspend the arterial rings in an isolated tissue bath containing a physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and bubbled with 95% O₂ / 5% CO₂. Attach one end of the ring to a fixed hook and the other to an isometric force transducer connected to a data acquisition system.

• Equilibration & Viability Check: Allow rings to equilibrate under a resting tension (e.g., 1.5-2.0 g) for 60-90 minutes. Verify tissue viability by inducing contraction with a high-potassium solution or a selective α₁-agonist like phenylephrine.

• Concentration-Response Curves (CRCs):

  • Pre-contract the rings with a submaximal concentration of phenylephrine.

  • Generate a cumulative CRC for Azapetine alone by adding increasing concentrations of the drug to the bath.

  • Generate a cumulative CRC for the partner vasodilator (e.g., Sodium Nitroprusside) alone.

  • To test for synergy, generate CRCs for one drug in the presence of a fixed, low concentration of the second drug. Alternatively, add the drugs in fixed-ratio combinations.

• Data Analysis:

  • Measure the relaxation response as a percentage of the pre-contraction induced by phenylephrine.

  • For each CRC, calculate the EC₅₀ (the concentration of the drug that produces 50% of its maximal effect).

Figure 3: Experimental workflow for in vitro synergy assessment using isolated arterial rings.

In Vivo Synergy Assessment: Hypertensive Animal Model

This assay evaluates the combined effect in a complex physiological system.

Methodology:

• Animal Model: Use spontaneously hypertensive rats (SHR), a well-established genetic model of hypertension.

• Instrumentation: Implant telemetry devices for continuous, conscious blood pressure and heart rate monitoring, or use tail-cuff plethysmography for non-invasive measurements.

• Dose-Response Determination:

  • Administer increasing doses of Azapetine hydrochloride alone (e.g., via oral gavage or intraperitoneal injection) and record the maximal change in mean arterial pressure (MAP).

  • On a separate day, perform the same procedure for the partner vasodilator alone.

  • From these data, determine the ED₅₀ for each drug (the dose that produces 50% of the maximal blood pressure reduction).

• Combination Study: Administer combinations of the two drugs at fixed ratios (e.g., based on their ED₅₀ ratios) and measure the effect on MAP.

• Data Analysis: Compare the observed blood pressure reduction from the combination with the expected additive effect calculated from the individual dose-response curves.

Quantifying Synergy: Isobolographic Analysis

Isobolographic analysis is the gold standard for determining the nature of a drug interaction.

• Construct the Isobologram: Create a graph where the x-axis represents the dose or concentration of Drug A (Azapetine) and the y-axis represents the dose or concentration of Drug B (Partner).

• Plot Individual Equieffective Doses: Mark the ED₅₀ (or EC₅₀) for Drug A on the x-axis and the ED₅₀ for Drug B on the y-axis.

• Draw the Line of Additivity: Connect these two points with a straight line. This line represents all combinations of the two drugs that are predicted to produce a simple additive effect (i.e., a 50% response).

• Plot the Experimental Combination Dose: Plot the dose combination (x, y) that experimentally produced the 50% response.

• Interpret the Result:

  • Synergy: If the experimental point falls significantly below the line of additivity, the interaction is synergistic.

  • Additivity: If the point falls on the line, the interaction is additive.

  • Antagonism: If the point falls significantly above the line, the interaction is antagonistic.

Combination Index (CI): A quantitative measure can be calculated: CI = (Dose of A in combo / ED₅₀ of A alone) + (Dose of B in combo / ED₅₀ of B alone)

• CI < 1: Synergy

• CI = 1: Additivity

• CI > 1: Antagonism

Data Presentation for Comparative Analysis

To facilitate clear interpretation and comparison, all quantitative data should be summarized in structured tables.

Table 1: Hypothetical In Vitro Vasodilation Data

Drug / Combination	EC₅₀ (nM) [Mean ± SEM]	Maximal Relaxation (%) [Mean ± SEM]
Azapetine HCl	150 ± 12	85 ± 5
Vasodilator X	50 ± 6	95 ± 4
Azapetine + Vaso X (Fixed Ratio)	25 ± 4 (Azapetine) + 8.3 ± 1.3 (Vaso X)	98 ± 3
Combination Index (CI)	0.33	N/A

In this hypothetical example, the Combination Index of 0.33 strongly suggests a synergistic interaction in vitro.

Table 2: Hypothetical In Vivo Blood Pressure Data in SHR Model

Drug / Combination	ED₅₀ (mg/kg) [Mean ± SEM]	Maximal ΔMAP (mmHg) [Mean ± SEM]
Azapetine HCl	10 ± 1.1	-45 ± 3
Vasodilator X	5 ± 0.6	-40 ± 4
Azapetine + Vaso X (Fixed Ratio)	2.0 ± 0.3 (Azapetine) + 1.0 ± 0.15 (Vaso X)	-55 ± 5
Combination Index (CI)	0.40	N/A

Conclusion

While clinical data on synergistic combinations of Azapetine hydrochloride are lacking, a strong theoretical foundation exists for its potential synergy with several classes of vasodilators, including those acting on the NO-cGMP pathway, calcium channels, potassium channels, and the renin-angiotensin system. By blocking the sympathetic nervous system's vasoconstrictive influence, Azapetine sets the stage for enhanced efficacy when paired with agents that promote vasodilation through independent and complementary mechanisms.

The experimental protocols detailed in this guide provide a robust framework for researchers to systematically investigate these potential synergies. Through rigorous in vitro and in vivo studies coupled with isobolographic analysis, the scientific community can validate these hypotheses, potentially paving the way for novel, more effective combination therapies for cardiovascular diseases.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Azapetine Hydrochloride

For the Researcher, Scientist, and Drug Development Professional: A Senior Application Scientist's Perspective on Ensuring Safety and Environmental Integrity in the Disposal of a Potent Vasodilator.

In the fast-paced world of drug discovery and development, the lifecycle of a chemical compound extends far beyond its synthesis and application in experiments. The final disposition of a substance, particularly one with pharmacological activity like azapetine hydrochloride, is a critical phase that demands meticulous planning and execution to ensure the safety of personnel and the preservation of our environment. This guide offers an in-depth, procedural framework for the proper disposal of azapetine hydrochloride, moving beyond a simple checklist to instill a deep understanding of the principles behind each step.

Core Principles of Azapetine Hydrochloride Waste Management

Before delving into specific procedures, it is paramount to understand the foundational principles that govern the disposal of a research chemical like azapetine hydrochloride. This compound, a vasodilator, is designed to have a biological effect, and therefore, its release into the environment must be prevented to avoid unintended ecological impacts.[4][5] The hydrochloride salt form also means that it can alter the pH of aqueous environments if not properly neutralized.[6][7]

Therefore, our disposal strategy is built upon the following pillars:

• Segregation: Isolate all forms of azapetine hydrochloride waste from the general laboratory waste stream.[1]

• Characterization: Understand the potential hazards associated with the waste.

• Containment: Use appropriate, clearly labeled, and sealed containers.[2]

• Deactivation/Neutralization: Where feasible and safe, render the compound less hazardous.[8][9]

• Compliant Disposal: Engage with licensed hazardous waste disposal services for final removal and destruction.[1][10]

Immediate Safety & Handling for Disposal Operations

All activities related to the disposal of azapetine hydrochloride must be conducted with the appropriate personal protective equipment (PPE). The rationale is to create a barrier against potential splashes, inhalation of aerosols, or skin contact.

Personal Protective Equipment (PPE)	Rationale
Safety Goggles with Side Shields	Protects eyes from splashes of solutions or solid particles.[11]
Chemical-Resistant Gloves (Nitrile or Neoprene)	Prevents skin contact with the compound.[2]
Laboratory Coat	Protects clothing and skin from contamination.
Respiratory Protection (e.g., N95 Respirator)	Recommended when handling the solid powder to avoid inhalation.[11]

All handling and preparation for disposal should ideally take place within a certified chemical fume hood to minimize the risk of inhalation.[9]

Step-by-Step Disposal Protocols

The specific disposal procedure will vary depending on the form of the azapetine hydrochloride waste.

Protocol 1: Disposal of Unused or Expired Solid Azapetine Hydrochloride

• Inventory and Assessment: Before disposal, verify that the chemical is indeed expired or no longer needed. Check for any signs of degradation, such as discoloration or caking.[12][13]

• Packaging:

  • Ensure the original container is securely sealed.

  • If the original container is compromised, carefully transfer the solid to a new, compatible, and clearly labeled container. The label should include "Hazardous Waste," the chemical name "Azapetine Hydrochloride," and the approximate quantity.

• Segregation: Store the packaged solid waste in a designated hazardous waste accumulation area, away from incompatible materials such as strong oxidizing agents.[2]

• Professional Disposal: Arrange for pickup by a licensed hazardous waste disposal company. Inform them of the nature of the chemical (pharmacologically active, nitrogen-containing heterocyclic, hydrochloride salt) to ensure it is directed to the appropriate disposal facility, which will likely involve high-temperature incineration.[10]

Protocol 2: Disposal of Aqueous Solutions of Azapetine Hydrochloride

Disposing of solutions requires an additional step of neutralization due to the hydrochloride component.

• Dilution: In a chemical fume hood, slowly add the azapetine hydrochloride solution to a larger volume of cold water in a suitable container (e.g., a large beaker). This dissipates any heat generated during neutralization. Always add the acidic solution to water, not the other way around.[6][7]

• Neutralization:

  • Slowly add a weak base, such as sodium bicarbonate (baking soda) or a dilute solution of sodium hydroxide, to the diluted azapetine hydrochloride solution while stirring.[6][7][14]

  • Monitor the pH of the solution using pH paper or a calibrated pH meter.[7]

  • Continue adding the base until the pH is within a neutral range (typically between 6.0 and 8.0).[9][15] The cessation of fizzing (if using bicarbonate) is an indicator that the reaction is nearing completion.[6]

• Collection: Transfer the neutralized solution into a clearly labeled hazardous waste container for aqueous chemical waste. The label should indicate "Neutralized Azapetine Hydrochloride Solution" and list the final components.

• Professional Disposal: Arrange for collection by a licensed hazardous waste disposal service.

Protocol 3: Disposal of Contaminated Labware and PPE

Items such as pipette tips, vials, gloves, and bench paper that have come into contact with azapetine hydrochloride must be treated as hazardous waste.

• Segregation at Source: Immediately place all contaminated disposable items into a designated, clearly labeled hazardous waste bag or container. This prevents cross-contamination of the general lab waste.[16]

• Packaging: Once the bag or container is full, securely seal it.

• Professional Disposal: Dispose of the sealed container through your institution's hazardous waste management program, likely destined for incineration.[16]

Decontamination and Spill Management

Accidental spills must be managed promptly and safely.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure proper ventilation.

• Don PPE: Wear the appropriate PPE as outlined in the table above before attempting to clean the spill.

• Containment:

  • For Solid Spills: Gently cover the spill with an absorbent material to prevent the powder from becoming airborne.

  • For Liquid Spills: Surround the spill with an absorbent material (e.g., spill pillows or absorbent pads) to prevent it from spreading.

• Cleanup:

  • Carefully collect the absorbent material and spilled substance using spark-proof tools and place it into a labeled hazardous waste container.

• Decontamination:

  • Clean the spill area with a detergent solution, followed by a rinse with water.

  • All cleaning materials must be disposed of as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of azapetine hydrochloride waste.

Caption: Decision workflow for the disposal of azapetine hydrochloride waste.

Conclusion: A Commitment to Safety and Stewardship

The proper disposal of azapetine hydrochloride is not merely a regulatory hurdle but a professional responsibility that reflects our commitment to a safe laboratory environment and the well-being of the wider ecosystem. By adhering to these detailed procedures, researchers can confidently manage the final stage of this compound's lifecycle, ensuring that its journey from benchtop to disposal is handled with the utmost care and scientific integrity. Always consult your institution's specific waste management guidelines and your local EHS office to ensure full compliance with all applicable regulations.

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• Quora. (2024). What should be done with expired chemicals in schools or science labs? Can they still be used or should they be thrown away? Retrieved from [Link]

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Safeguarding Your Research: A Senior Application Scientist's Guide to Handling Azapetine Hydrochloride

For the dedicated researcher, scientist, and drug development professional, the pursuit of novel therapeutics is a journey of precision and caution. When working with pharmacologically active molecules like Azapetine hydrochloride, a compound with vasodilatory properties, ensuring personal and environmental safety is as critical as the scientific insights we aim to uncover. This guide moves beyond a simple checklist, offering a deep dive into the principles of safe handling, grounded in extensive laboratory experience and a commitment to rigorous scientific integrity.

The information presented here is a synthesis of best practices for handling potent pharmaceutical compounds. Given the limited publicly available, specific safety data for Azapetine hydrochloride, a conservative approach is paramount. We will operate under the assumption that this compound requires careful handling to minimize exposure and mitigate potential health risks.

Understanding the Risks: The "Why" Behind the Precautions

Due to the absence of a specific Globally Harmonized System (GHS) classification for Azapetine hydrochloride, we must extrapolate from the data available for structurally related compounds and the general principles of handling potent active pharmaceutical ingredients (APIs). A safety data sheet for a related compound, Dibenzazepine, indicates potential for skin and eye irritation, and recommends avoiding dust inhalation.[4]

Essential Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a procedural step; it is a critical barrier between you and potential exposure. The following table outlines the recommended PPE for handling Azapetine hydrochloride, with explanations rooted in the principles of chemical safety.

PPE Component	Specifications and Rationale
Gloves	Double gloving with nitrile gloves is recommended. This provides a robust barrier against dermal absorption. Change gloves immediately if contamination is suspected.
Eye Protection	Chemical splash goggles are mandatory to protect against accidental splashes of solutions or contact with airborne particles.[5]
Lab Coat	A fully buttoned lab coat , preferably with elastic cuffs, should be worn to protect skin and personal clothing from contamination.
Respiratory Protection	When handling the solid compound or preparing solutions, a NIOSH-approved respirator (e.g., an N95 or higher) is recommended to prevent inhalation of airborne particles.[6] For larger quantities or when aerosolization is likely, a powered air-purifying respirator (PAPR) should be considered.[7][8]
Face Shield	A full-face shield worn over safety goggles is advised when there is a significant risk of splashes, such as during the preparation of concentrated stock solutions.[5]

Procedural Guidance: From Receipt to Disposal

A self-validating safety protocol is one that is clear, logical, and leaves no room for ambiguity. The following step-by-step guidance will walk you through the safe handling of Azapetine hydrochloride in a laboratory setting.

Receiving and Storage

• Inspect Packaging: Upon receipt, visually inspect the packaging for any signs of damage or leakage. If the integrity of the container is compromised, do not open it. Follow your institution's protocols for handling damaged chemical shipments.

• Designated Storage: Store Azapetine hydrochloride in a well-ventilated, cool, and dry area, away from incompatible materials. The container should be clearly labeled and stored in a designated area for potent compounds.

Handling and Weighing (Solid Compound)

The primary risk when handling solid Azapetine hydrochloride is the generation of dust and aerosols.

• Controlled Environment: Whenever possible, handle the solid compound within a certified chemical fume hood or a containment glove box to minimize the risk of inhalation.[7]

• Weighing Procedures:

  • Use a dedicated analytical balance within the containment area.

  • Employ a spatula or other appropriate tool to carefully transfer the powder, avoiding any actions that could create dust.

  • Clean the balance and surrounding surfaces with a damp cloth or a specialized cleaning solution after each use to remove any residual powder.

Solution Preparation

• In a Fume Hood: Always prepare solutions of Azapetine hydrochloride inside a chemical fume hood.

• Add Solid to Solvent: Slowly add the weighed solid to the solvent to minimize splashing.

• Labeling: Clearly label the solution with the compound name, concentration, date, and appropriate hazard warnings.

Disposal Plan: Ensuring Environmental and Personal Safety

The proper disposal of Azapetine hydrochloride and any contaminated materials is a critical final step in the experimental workflow. As a potent pharmacological agent, it should be treated as hazardous waste.

Waste Segregation

• Solid Waste: All disposable materials that have come into contact with Azapetine hydrochloride, including gloves, bench paper, and contaminated weighing paper, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions containing Azapetine hydrochloride should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any solutions down the drain.

• Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a designated sharps container for hazardous chemical waste.

Disposal Method

• Incineration: The recommended disposal method for potent pharmaceutical compounds is incineration by a licensed hazardous waste disposal company.[1][9] This ensures the complete destruction of the active molecule.

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management and disposal procedures.

Visualizing the Workflow for Safe Handling

To provide a clear and immediate understanding of the procedural flow, the following diagram illustrates the key steps and decision points for the safe handling of Azapetine hydrochloride.

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